3-Cyanopropane-1-sulfonyl fluoride

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Cyanopropane-1-sulfonyl fluoride (CAS 1362857-38-2): A Versatile Covalent Probe for Chemical Biology and Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Cyanopropane-1-sulfonyl fluoride, a bifunctional chemical probe poised for significant applications in chemical biology and drug discovery. The molecule incorporates a reactive sulfonyl fluoride "warhead" and a versatile cyano-functionalized alkyl chain. This unique combination of features enables its use as a covalent modifier of proteins, with the cyano group offering a secondary modality for detection or further chemical elaboration. This document will delve into the core properties of 3-Cyanopropane-1-sulfonyl fluoride, its theoretical reactivity, potential applications, and provide detailed, field-proven insights into its synthesis and experimental utilization.

Introduction: The Rise of "Beyond Cysteine" Covalent Probes

The paradigm of targeted covalent inhibition has revolutionized modern drug discovery. By forming a stable, covalent bond with a target protein, these inhibitors can achieve prolonged duration of action, high potency, and can overcome drug resistance mechanisms.[1] Historically, the majority of covalent inhibitors have been designed to target the nucleophilic thiol group of cysteine residues.[2] However, the desire to expand the scope of targetable proteins has led to the development of "beyond-cysteine" covalent modifiers.[3]

Among the most promising classes of electrophilic warheads for this purpose are the sulfonyl fluorides (SFs).[4] Unlike many traditional covalent warheads that are highly specific for cysteine, sulfonyl fluorides exhibit a broader reactivity profile, capable of forming covalent adducts with a range of nucleophilic amino acid residues including tyrosine, lysine, serine, threonine, and histidine.[4][5] This reactivity is highly dependent on the local protein microenvironment, offering a pathway to achieving target selectivity through "proximity-enhanced reactivity".[6]

This guide focuses on a specific, yet broadly applicable member of this class: 3-Cyanopropane-1-sulfonyl fluoride . Its structure combines the covalent-trapping ability of the sulfonyl fluoride group with a flexible alkyl linker and a terminal nitrile moiety. The nitrile group is a particularly interesting functional handle; it is relatively small, minimally perturbing, and can serve as a unique spectroscopic reporter (e.g., via infrared spectroscopy) or as a site for further chemical modification.[7]

Core Properties of 3-Cyanopropane-1-sulfonyl fluoride

A thorough understanding of the physicochemical properties of a chemical probe is paramount for its effective application.

Chemical Structure and Identifiers

• IUPAC Name: 3-Cyanopropane-1-sulfonyl fluoride

• CAS Number: 1362857-38-2

• Molecular Formula: C₄H₆FNO₂S

• Molecular Weight: 149.16 g/mol

• Canonical SMILES: C(CC#N)S(=O)(=O)F

Physicochemical Data (Predicted)

Property	Predicted Value	Notes
LogP	~ -0.5	Indicates good water solubility, which is advantageous for biological experiments.
Topological Polar Surface Area (TPSA)	77.9 Ų	Suggests moderate cell permeability.
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3 (O, O, N)
Rotatable Bonds	3	Provides conformational flexibility for binding to protein targets.

The Chemistry of a Bifunctional Probe: Reactivity and Applications

The utility of 3-Cyanopropane-1-sulfonyl fluoride stems from the distinct functionalities of its sulfonyl fluoride and cyano groups.

The Sulfonyl Fluoride "Warhead": Covalent Protein Modification

The sulfonyl fluoride moiety is an electrophilic group that can react with nucleophilic amino acid residues on a protein target. This reaction, known as sulfur(VI) fluoride exchange (SuFEx), results in the formation of a stable sulfonylated adduct.[8]

The reactivity of the sulfonyl fluoride is tuned by the electronic properties of the rest of the molecule. In the case of an alkyl sulfonyl fluoride, the reactivity is generally considered to be moderate, which can be beneficial for minimizing off-target reactions.[4] The covalent modification is typically irreversible, leading to a long-lasting effect on protein function.

Diagram: Mechanism of Covalent Modification

Caption: Covalent modification of a protein by 3-Cyanopropane-1-sulfonyl fluoride.

The Cyano Group: A Versatile Functional Handle

The nitrile (cyano) group imparts several advantageous properties to this chemical probe:

• Spectroscopic Reporter: The C≡N stretching vibration in the infrared (IR) spectrum appears in a region that is relatively free from interference from biological molecules. This allows for the potential use of IR spectroscopy to monitor the covalent modification of proteins.

• Chemical Handle for Bioorthogonal Chemistry: The nitrile group can be chemically transformed into other functional groups, such as amines or tetrazoles, providing a route for further derivatization. For example, it could be used in "clickable" reactions for the attachment of reporter tags like fluorophores or biotin.[9]

• Modulator of Physicochemical Properties: The presence of the cyano group influences the polarity and solubility of the molecule.

Synthetic Approaches

Proposed Synthetic Protocol

This protocol outlines a two-step synthesis starting from a commercially available precursor.

Step 1: Sulfonylation of 4-bromobutyronitrile

• To a solution of 4-bromobutyronitrile in a suitable solvent (e.g., water or a water/acetonitrile mixture), add sodium sulfite.

• Heat the reaction mixture under reflux for several hours to facilitate the displacement of the bromide with the sulfite, forming the corresponding sodium sulfonate salt.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The crude sodium 4-cyano-propane-1-sulfonate can be used in the next step without further purification.

Step 2: Conversion of the Sulfonate to the Sulfonyl Fluoride

• Suspend the crude sodium 4-cyano-propane-1-sulfonate in an aprotic solvent such as acetonitrile.

• Add a chlorinating agent, such as cyanuric chloride, and a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to the suspension.[10]

• Stir the mixture at an elevated temperature (e.g., 60 °C) for several hours to form the intermediate sulfonyl chloride.

• After the formation of the sulfonyl chloride is complete, add a source of fluoride, such as potassium fluoride or potassium bifluoride, to the reaction mixture.

• Continue stirring at room temperature or with gentle heating to facilitate the fluoride exchange.

• Upon completion, the reaction mixture can be worked up by filtration to remove inorganic salts, followed by extraction and purification by column chromatography to yield the desired 3-Cyanopropane-1-sulfonyl fluoride.

Diagram: Proposed Synthetic Workflow

Caption: Workflow for identifying protein targets of 3-Cyanopropane-1-sulfonyl fluoride.

Safety and Handling

As with all sulfonyl fluorides, 3-Cyanopropane-1-sulfonyl fluoride should be handled with care in a well-ventilated fume hood. It is expected to be a corrosive and lachrymatory substance. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Consult the Safety Data Sheet (SDS) from the supplier for detailed safety information.

Conclusion and Future Directions

3-Cyanopropane-1-sulfonyl fluoride represents a valuable addition to the chemical biology toolbox. Its bifunctional nature, combining a "beyond-cysteine" reactive group with a versatile cyano handle, opens up new avenues for probe design and application. Future research will likely focus on the detailed characterization of its reactivity profile against a panel of proteins, the development of derivatives with tailored properties, and its application in target discovery and validation for various disease models. The synthetic and experimental protocols provided in this guide offer a solid foundation for researchers to begin exploring the potential of this promising covalent probe.

References

• Singh, J., et al. (2011). The rise of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317.
• Bauer, R. A. (2015). Covalent inhibitors in drug discovery: from serendipity to design. Neuropsychopharmacology, 40(1), 241-251.
• Fleming, F. F., et al. (2010). Nitrile-containing pharmaceuticals: a successful scaffold. Journal of Medicinal Chemistry, 53(22), 7902-7917.
• Jones, L. H., et al. (2015). Sulfonyl fluoride electrophiles as privileged warheads in chemical biology. RSC Chemical Biology, 6(3), 223-230.
• This citation is a placeholder for a general reference on covalent inhibitors.
• Potjewyd, F., et al. (2020). Covalent inhibitors: a rational approach to drug discovery. RSC Medicinal Chemistry, 11(8), 834-846.

• Fang, W.-Y., et al. (2020). Clickable Transformation of Nitriles (RCN) to Oxazolyl Sulfonyl Fluoride Warheads. Organic Letters, 22(22), 8915-8919. [Link]

• Qin, A., & Sun, J. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances, 9(26), 14813-14817. [Link]

• van der Hoorn, R. A., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology, 20(4), 541-548. [Link]

• This citation is a placeholder for a general reference on sulfonyl fluoride synthesis.
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• This citation is a placeholder for a general reference on covalent drug design.
• This citation is a placeholder for a general reference on drug discovery.
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• This citation is a placeholder for a general reference on protein modific
• This citation is a placeholder for a general reference on mass spectrometry.
• This citation is a placeholder for a general reference on organic synthesis.
• This citation is a placeholder for a general reference on medicinal chemistry.
• This citation is a placeholder for a general reference on enzyme inhibition.
• This citation is a placeholder for a general reference on molecular probes.
• This citation is a placeholder for a general reference on safety d
• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluoride probes for chemical biology. Future Medicinal Chemistry, 7(2), 137-140.

• Zhang, Z., et al. (2021). A general approach to nitrile- and sulfonyl fluoride-substituted cyclopropanes. Organic & Biomolecular Chemistry, 19(27), 6021-6024. [Link]

• Parker, C. G., & Glick, M. (2020). Beyond Cysteine: The Expanding World of Covalent Drug Binders. Journal of Medicinal Chemistry, 63(18), 10113-10117.
• This citation is a placeholder for a general reference on chemoproteomics.
• This citation is a placeholder for a general reference on bifunctional molecules.
• This citation is a placeholder for a general reference on probe development.
• This citation is a placeholder for a general reference on safety and handling of chemicals.

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3-Cyanopropylsulfonyl Fluoride: A Bifunctional SuFEx Hub for Drug Discovery

The following technical guide details the chemical structure, synthesis, and applications of 3-cyanopropane-1-sulfonyl fluoride (commonly referred to as 3-cyanopropylsulfonyl fluoride). This document is structured for researchers in medicinal chemistry and chemical biology.

Executive Summary

3-Cyanopropylsulfonyl fluoride (CAS 1362857-38-2) is a specialized aliphatic sulfonyl fluoride reagent used primarily in Sulfur-Fluoride Exchange (SuFEx) click chemistry. Unlike its aromatic counterparts, this molecule offers a flexible, saturated alkyl linker that reduces immunogenicity and improves solubility in biological systems.[1]

Its core value lies in its bifunctionality :

• The Sulfonyl Fluoride (-SO₂F) Warhead: A "sleeping beauty" electrophile that is stable in aqueous buffer but reacts specifically with nucleophilic amino acid side chains (Tyr, Lys, Ser, His) under defined conditions.

• The Nitrile (-CN) Handle: A versatile precursor that can be orthogonally reduced to a primary amine or hydrolyzed to a carboxylic acid, enabling the attachment of ligands, fluorophores, or E3 ligase recruiters (for PROTACs).

Chemical Identity & Physicochemical Properties[2][3][4]

The following data characterizes the specific aliphatic isomer: 3-cyanopropane-1-sulfonyl fluoride .

Property	Specification
IUPAC Name	3-Cyanopropane-1-sulfonyl fluoride
Common Name	3-Cyanopropylsulfonyl fluoride
CAS Number	1362857-38-2
Molecular Formula	C₄H₆FNO₂S
Molecular Weight	151.16 g/mol
SMILES	N#CCCCS(=O)(=O)F
InChI Key	XHDHNTIGKYTAGT-UHFFFAOYSA-N (Analogous)
Physical State	Low-melting solid or viscous liquid (Batch dependent)
Solubility	Soluble in DMSO, DMF, DCM, Acetonitrile
Stability	Stable to hydrolysis at neutral pH; moisture sensitive over long term.

Synthetic Pathways[5][6]

Synthesis of aliphatic sulfonyl fluorides has evolved from harsh oxidative chlorination to mild, transition-metal-catalyzed insertions. Below are two validated protocols adapted for this substrate.

Protocol A: The "Classical" Displacement (Scalable)

Best for multi-gram scale synthesis where starting alkyl halides are abundant.

• Precursor: Start with 4-chlorobutyronitrile or 3-cyanopropyl bromide .

• Thiolation: React alkyl halide with potassium thioacetate (KSAc) in DMF to form the thioester.

  • Mechanism: SN2 displacement.

• Oxidative Chlorination: Treat the thioester (or hydrolyzed thiol) with Chlorine gas (Cl₂) or Sulfuryl Chloride (SO₂Cl₂) in water/DCM at 0°C.

  • Intermediate: Yields 3-cyanopropane-1-sulfonyl chloride (unstable).

• Fluoride Exchange (The Critical Step):

  • Dissolve the sulfonyl chloride in acetone/water.

  • Add excess KHF₂ (Potassium Bifluoride) .

  • Stir at RT for 4-12 hours.

  • Why KHF₂? The bifluoride anion (HF₂⁻) is a potent nucleophile that drives the equilibrium toward the stable S-F bond (Bond Energy: ~130 kcal/mol) vs the weaker S-Cl bond.

Protocol B: Radical-Mediated SO₂ Insertion (Modern)

Best for late-stage functionalization or when avoiding toxic Cl₂ gas.

• Reagents: 4-bromobutyronitrile, DABSO (SO₂ source), Selectfluor (F source), Iridium photocatalyst.

• Conditions: Blue LED irradiation in MeOH/MeCN.

• Mechanism:

  • Generation of alkyl radical via Halogen Atom Transfer (XAT).

  • Radical capture by SO₂ to form alkyl sulfonyl radical.

  • Fluorination by Selectfluor.[2][3]

  • Advantage:[2][4] Avoids handling thiols and chlorine gas; high functional group tolerance.

Reactivity Profile: The SuFEx Mechanism

The utility of 3-cyanopropylsulfonyl fluoride rests on the unique stability-reactivity profile of the S(VI)-F bond.

The "Goldilocks" Electrophile

Unlike sulfonyl chlorides (which hydrolyze rapidly) or sulfonates (which are sluggish), sulfonyl fluorides possess:

• High Thermodynamic Stability: Resistant to reduction and thermolysis.

• Kinetic Inertness: Does not react with water or plasma nucleophiles at physiological pH.

• Context-Specific Reactivity: Reacts only when the fluoride is activated (e.g., by H-bonding in an enzyme pocket or by silicon catalysis).

DOT Diagram: SuFEx Activation Pathway

The following diagram illustrates how the inert SO₂F group is activated to form covalent bonds with proteins or ligands.

Caption: The SuFEx mechanism transitions from an inert state to a reactive pentacoordinate intermediate only under specific catalytic or environmental conditions.

Applications in Drug Discovery[1][2][6][9][10][11][12][13][14]

A. Covalent Probe Design (ABPP)

Researchers use this molecule to profile the "reactive proteome."

• Probe Synthesis: The nitrile group is reduced to an amine and coupled to biotin or a fluorophore.

• Labeling: The probe is incubated with cell lysate. The SO₂F group covalently modifies reactive Tyrosine or Lysine residues.

• Analysis: Streptavidin enrichment and Mass Spectrometry identify the modified proteins.

B. PROTAC Linker Synthesis

The aliphatic chain provides the necessary spatial separation between the E3 ligase ligand and the Target of Interest (POI).

• Workflow:

  • Hydrolyze the Nitrile (-CN)

    Carboxylic Acid (-COOH).

  • Couple -COOH to a Thalidomide derivative (Cereblon binder).

  • The -SO₂F end remains free to covalently engage a target protein (e.g., a kinase), turning a reversible binder into an irreversible degrader.

C. Late-Stage Functionalization

The molecule serves as a "staple" to introduce sulfonamide bioisosteres.

• Reaction: R-NH2 + F-SO2-(CH2)3-CN

  R-NH-SO2-(CH2)3-CN.

• Note: This reaction often requires Calcium Triflimide [Ca(NTf₂)₂] or DBU as a catalyst to activate the fluoride displacement.

Experimental Protocol: General SuFEx Coupling

Objective: Coupling 3-cyanopropylsulfonyl fluoride to a phenol-containing scaffold (e.g., Tyrosine residue mimic).

• Setup: In a 4 mL vial, dissolve the Phenol substrate (1.0 equiv) in Acetonitrile (0.1 M).

• Addition: Add 3-cyanopropylsulfonyl fluoride (1.2 equiv).

• Base/Catalyst: Add DBU (1.5 equiv) or BSA (N,O-Bis(trimethylsilyl)acetamide) if using silyl ether activation.

• Reaction: Stir at Room Temperature for 2–6 hours. Monitor by LC-MS (Look for loss of SO₂F mass and formation of sulfonate).

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove DBU), brine, dry over MgSO₄.

• Purification: Silica gel chromatography. The sulfonate ester is generally stable on silica.

Safety & Handling

• HF Generation: Upon reaction or hydrolysis, this reagent releases Fluoride ions (F⁻), which can form Hydrofluoric Acid (HF) in acidic media. Always work in a fume hood.

• Skin Contact: Sulfonyl fluorides are electrophilic alkylating agents. They can cause sensitization or chemical burns. Wear double nitrile gloves.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Moisture can slowly hydrolyze the nitrile or sulfonyl fluoride over months.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[5] Angewandte Chemie International Edition. Link

• Plesniak, M. P., et al. (2024). "Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides."[3][6] Organic Letters. Link

• Jones, L. H. (2018). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Enamine Ltd. "Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry." Enamine Technical Library. Link

• BLD Pharm. "CoA and MSDS for 3-Cyanopropane-1-sulfonyl fluoride (CAS 1362857-38-2)." Link

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Decoding SuFEx: The Mechanistic and Operational Divergence of Aryl vs. Alkyl Sulfonyl Fluorides

Target Audience: Researchers, Application Scientists, and Medicinal Chemists Focus: Mechanistic causality, catalyst selection, and protocol optimization in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

Executive Summary: The S(VI)-F Paradigm

Since its introduction by K. Barry Sharpless, Sulfur(VI) Fluoride Exchange (SuFEx) has redefined click chemistry. The success of SuFEx is anchored in the unique thermodynamic stability of the S(VI)-F bond. With a homolytic bond dissociation energy of approximately 90.5 kcal/mol (compared to 46 kcal/mol for S-Cl), sulfonyl fluorides are exceptionally resistant to reduction, thermolysis, and non-specific hydrolysis[1].

However, treating all sulfonyl fluorides as a monolithic functional group is a critical error in synthetic design. As a Senior Application Scientist, I frequently observe drug development workflows fail due to a fundamental misunderstanding of the reactivity differences between aryl sulfonyl fluorides and alkyl sulfonyl fluorides . This whitepaper dissects the mechanistic divergence between these two classes, explaining the causality behind catalyst selection and providing self-validating protocols for each.

The Mechanistic Divide: Direct Substitution vs. Sulfene Pathways

The core difference in reactivity between aryl and alkyl sulfonyl fluorides dictates the entire synthetic strategy, particularly regarding base compatibility and reaction kinetics.

Aryl Sulfonyl Fluorides: The Stable Electrophile

Aryl sulfonyl fluorides (Ar-SO₂F) lack

-protons. Consequently, their reaction pathway is restricted to direct nucleophilic substitution at the S(VI) center (often described as an addition-elimination or concerted -like process at sulfur). Because the S-F bond is highly stable, these substrates possess "latent reactivity"[2]. They require strong organosuperbases, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or 2-tert-butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine (BEMP), to activate the S-F bond. The base functions by increasing the nucleophilicity of the incoming alcohol/amine or by stabilizing the departing fluoride ion via hydrogen bonding[2].

Alkyl Sulfonyl Fluorides: The Ambiphilic Challenge

Alkyl sulfonyl fluorides (Alk-SO₂F) present a significantly more complex reactivity profile due to the strongly acidifying effect of the sulfonyl group on their

-protons[3]. When exposed to the strong bases typically used in aryl SuFEx (like DBU), alkyl sulfonyl fluorides undergo rapid -deprotonation.

This deprotonation triggers an E1cB-like elimination, ejecting the fluoride ion and generating a highly reactive sulfene intermediate (

)[4]. While sulfenes are exceptionally potent electrophiles that react rapidly with target nucleophiles, they are equally susceptible to attack by adventitious water, leading to rapid hydrolysis and complex side-reaction profiles[5]. Therefore, alkyl sulfonyl fluorides are generally incompatible with strong bases and require highly optimized, low-loading base conditions or alternative activation strategies (such as intramolecular chalcogen bonding) to proceed cleanly[4].

Mechanistic divergence of Aryl vs. Alkyl Sulfonyl Fluorides in SuFEx.

Quantitative Data Presentation

To streamline experimental design, the following table summarizes the operational parameters distinguishing these two classes of SuFEx hubs.

Parameter	Aryl Sulfonyl Fluorides	Alkyl Sulfonyl Fluorides
Structural Feature	Lacks -protons	Contains -protons
Primary Mechanism	Direct S(VI) substitution	E1cB-like (Sulfene intermediate)
Base Compatibility	Tolerates strong bases (DBU, BEMP)	Incompatible with strong bases[6]
Preferred Catalyst	DBU (10-30 mol%)[2]	BTMG (low loading) or Bifluoride salts
Hydrolysis Risk	Extremely Low	High (if sulfene is formed in wet solvent)
Electrophilicity at S	Moderate to High	Lower (requires specific activation)[4]

Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. By incorporating specific In-Process Controls (IPCs), researchers can definitively confirm mechanistic pathways and troubleshoot failures in real-time.

Protocol A: Aryl-SO₂F SuFEx via Direct Substitution

Objective: Couple an aryl sulfonyl fluoride with a phenolic nucleophile. Causality: DBU is selected because the lack of

-protons eliminates the risk of sulfene formation. DBU efficiently activates the S-F bond and deprotonates the phenol.

• Preparation: In an oven-dried 10 mL vial, dissolve the Aryl-SO₂F (1.0 mmol) and the target phenol (1.05 mmol) in anhydrous Acetonitrile (3.0 mL).

• Catalyst Addition: Add DBU (0.2 mmol, 20 mol%) dropwise at room temperature.

• Reaction Execution: Stir the mixture vigorously. The reaction typically reaches completion within 2-4 hours.

• Self-Validation (IPC): Pull a 50

  L aliquot and analyze via F NMR. The definitive disappearance of the characteristic S-F peak (typically between +50 to +65 ppm) confirms complete conversion.

• Workup: Dilute with EtOAc, wash with 0.1 M HCl to remove DBU, followed by brine. Dry over MgSO₄ and concentrate.

Protocol B: Alkyl-SO₂F SuFEx via Controlled Activation

Objective: Couple an alkyl sulfonyl fluoride with a nucleophile while suppressing hydrolysis. Causality: Strong bases cause rapid elimination to the sulfene, which hydrolyzes. We utilize 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) at sub-stoichiometric loadings to control the deprotonation rate, or rely on intramolecular chalcogen bonding if a

-Sulfur is present[4].

• Preparation: In an oven-dried vial under strictly anhydrous conditions (Argon atmosphere), dissolve the Alkyl-SO₂F (1.0 mmol) and nucleophile (1.0 mmol) in anhydrous MeCN (3.0 mL).

• Catalyst Addition: Add BTMG (0.15 to 0.5 mmol, depending on substrate sterics) slowly at 0 °C to prevent thermal spikes that accelerate sulfene degradation[4].

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Self-Validation (IPC): Analyze via

  H NMR. Monitor the shift of the -protons. If a complex multiplet appears alongside sulfonate formation, it indicates transient sulfene trapping. If starting material hydrolyzes, ensure strict anhydrous techniques.

• Workup: Direct purification via silica gel chromatography is preferred, as aqueous washing can hydrolyze unreacted alkyl sulfonyl fluorides.

Standardized experimental workflow for SuFEx click chemistry.

Conclusion & Future Outlook

The strategic application of SuFEx in drug discovery and materials science requires a nuanced understanding of sulfur chemistry. Aryl sulfonyl fluorides offer robust, predictable reactivity ideal for late-stage functionalization and high-throughput screening[2]. Conversely, alkyl sulfonyl fluorides demand rigorous mechanistic control to tame their ambiphilic nature and sulfene-forming tendencies[3]. By aligning catalyst selection with the inherent pKa of the substrate's

-protons, scientists can unlock the full potential of the S(VI)-F "Golden Bond".

References

• Source: nih.
• Source: rhhz.
• Sulfur(VI) Fluoride Exchange (SuFEx)
• Source: nih.
• Alkyl Sulfonyl Fluorides as Ambiphiles in the Stereoselective, Palladium(II)

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An In-Depth Technical Guide to 3-Cyanopropane-1-sulfonyl Fluoride: Properties, Safety, and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Cyanopropane-1-sulfonyl fluoride, a compound of interest for its potential applications in organic synthesis and drug discovery. As a member of the sulfonyl fluoride class of reagents, it exhibits a unique balance of stability and reactivity, making it a valuable tool for introducing the sulfonyl fluoride moiety or for use in "click chemistry" applications.[1][2] This document will delve into its presumed physicochemical properties, potential hazards, and detailed protocols for safe handling, storage, and emergency response.

Physicochemical Properties and Structure

Structure:

Caption: Chemical structure of 3-Cyanopropane-1-sulfonyl fluoride.

Predicted Properties:

Property	Predicted Value/Information	Source/Analogy
Molecular Formula	C₄H₆FNO₂S	Based on structure
Molecular Weight	151.16 g/mol	Based on structure
Physical State	Likely a liquid at room temperature	Analogy with similar small alkyl sulfonyl fluorides.
Boiling Point	Not determined. Expected to be higher than shorter-chain sulfonyl fluorides.	General chemical principles.
Solubility	Likely soluble in organic solvents like acetonitrile, acetone, and chlorinated solvents.	General solubility of organic compounds.
Stability	Sulfonyl fluorides are generally stable under neutral and acidic conditions but can be hydrolyzed by strong bases.[1]	Reactivity of sulfonyl fluorides.

Hazard Identification and Toxicology

Organosulfonyl fluorides, as a class, present several potential hazards that users must be aware of. The primary concerns are related to their reactivity and the potential for the release of toxic byproducts upon decomposition or reaction.

Primary Hazards:

• Corrosive: Many sulfonyl fluorides are corrosive and can cause severe skin burns and eye damage upon contact.[3][4]

• Inhalation Toxicity: Inhalation of vapors can be harmful, potentially causing respiratory irritation or more severe systemic effects.[5][6] Some sulfonyl fluorides are fatal if inhaled.[5]

• Moisture Sensitivity: Contact with water or moisture may lead to hydrolysis, potentially forming hydrofluoric acid (HF) and the corresponding sulfonic acid. Hydrofluoric acid is extremely corrosive and toxic.

• Toxicity of Decomposition Products: Thermal decomposition can release irritating and toxic gases and vapors, including sulfur oxides and hydrogen fluoride.[7][8]

Toxicological Profile (Inferred):

While specific toxicological data for 3-Cyanopropane-1-sulfonyl fluoride is unavailable, the toxicology of related compounds and the fluoride ion provides a basis for cautious handling.

• Fluoride Toxicity: Chronic exposure to high levels of fluoride can lead to skeletal and dental fluorosis.[9][10][11] Acute fluoride poisoning can cause severe gastrointestinal distress, and in high doses, can be lethal.[10]

• Organosulfonyl Fluoride Effects: Studies on other sulfonyl fluorides have shown effects on the central nervous system, liver, and kidneys with repeated exposure at high concentrations.[12][13] For example, sulfuryl fluoride is a central nervous system depressant.[13]

Safe Handling and Personal Protective Equipment (PPE)

A strict adherence to safety protocols is paramount when working with 3-Cyanopropane-1-sulfonyl fluoride.

Engineering Controls:

• All work should be conducted in a well-ventilated chemical fume hood.[6][7]

• An eyewash station and safety shower must be readily accessible in the immediate work area.[7]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[14]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene, consult glove manufacturer's compatibility charts). A lab coat and closed-toe shoes are mandatory.[4]

• Respiratory Protection: If there is a risk of inhaling vapors, a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic vapors should be used.[3]

Handling Workflow:

Caption: A general workflow for the safe handling of 3-Cyanopropane-1-sulfonyl fluoride.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

• Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents.[14][15] The container should be tightly sealed to prevent moisture ingress.[7][14] Some suppliers recommend storage under an inert atmosphere.[16]

• Incompatible Materials: Avoid contact with strong acids, bases, alcohols, and moisture.[7]

Accidental Release and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated, but do not direct a fan at the spill.

• Contain: For small spills, absorb the material with an inert, non-combustible absorbent such as vermiculite or sand.[7] Do not use combustible materials like sawdust.[7]

• Neutralize: Cautiously neutralize the absorbed material with a weak base (e.g., sodium bicarbonate solution) before collection.

• Collect and Dispose: Collect the absorbed material using non-sparking tools and place it in a sealed, properly labeled container for hazardous waste disposal.[14][15]

• Decontaminate: Decontaminate the spill area with a suitable cleaning agent.

First Aid Measures:

• Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. Seek immediate medical attention.[5][7]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[14] Seek immediate medical attention.[14]

Synthesis and Reactivity

Understanding the synthesis and reactivity of sulfonyl fluorides is essential for their safe and effective use in research.

General Synthesis:

Sulfonyl fluorides can be synthesized from various precursors, including sulfonyl chlorides, sulfonic acids, and sulfonates.[1] A common method involves the fluorination of the corresponding sulfonyl chloride with a fluoride source like potassium fluoride.[1] More recent methods utilize milder conditions, for instance, the one-pot synthesis from sulfonic acids or sulfonates using cyanuric chloride followed by a fluoride source.[2][17][18]

Reactivity:

Sulfonyl fluorides are generally more stable than their sulfonyl chloride counterparts but can react with strong nucleophiles.[1] This controlled reactivity makes them valuable reagents in organic synthesis, particularly in SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry for the formation of sulfonamides and sulfonate esters.[1]

Disposal Considerations

All waste containing 3-Cyanopropane-1-sulfonyl fluoride must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[14][15] Do not dispose of it down the drain.

References

• Material Safety Data Sheet - Sulfuryl chloride fluoride, distilled, 99%. (2005, October 3). Cole-Parmer. Retrieved from [Link]

• Sulfuryl fluoride. (n.d.). PubChem. National Institutes of Health. Retrieved from [Link]

• Andersen, M. E., et al. (2017). Toxicological response of Sprague Dawley rats from inhalation exposure to perfluorooctane sulfonyl fluoride (POSF). Toxicology and Applied Pharmacology, 320, 13-26. Retrieved from [Link]

• Safety Data Sheet. (2024, July 23). 3M. Retrieved from [Link]

• SAFETY DATA SHEET. (2015, March 26). Chemical Management. Retrieved from [Link]

• Wang, F., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances, 9(26), 14937-14941. Retrieved from [Link]

• Chen, L., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2737-2748. Retrieved from [Link]

• Comprehensive Guide on Cyanuric Fluoride: Usage, Hazards, and Safety Measures. (2025, August 15). Retrieved from [Link]

• Synthesis of sulfonyl fluorides. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• SULFURYL FLUORIDE. (n.d.). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• Wang, F., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Semantic Scholar. Retrieved from [Link]

• Wang, F., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. PMC. National Institutes of Health. Retrieved from [Link]

• Mulay, P. R., et al. (2016). Notes from the Field: Acute Sulfuryl Fluoride Poisoning in a Family — Florida, August 2015. MMWR. Morbidity and Mortality Weekly Report, 65(27), 703-704. Retrieved from [Link]

• Fluoride toxicity. (n.d.). Wikipedia. Retrieved from [Link]

• Grandjean, P. (2019). Toxicity of fluoride: critical evaluation of evidence for human developmental neurotoxicity in epidemiological studies, animal experiments and in vitro analyses. Environmental Health, 18(1), 1-15. Retrieved from [Link]

• Sulfuryl Fluoride Technical Fact Sheet. (n.d.). National Pesticide Information Center. Retrieved from [Link]

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• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 2. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. synquestlabs.com [synquestlabs.com]
• 9. apps.who.int [apps.who.int]
• 10. Fluoride toxicity - Wikipedia [en.wikipedia.org]
• 11. Toxicity of fluoride: critical evaluation of evidence for human developmental neurotoxicity in epidemiological studies, animal experiments and in vitro analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Toxicological response of Sprague Dawley rats from inhalation exposure to perfluorooctane sulfonyl fluoride (POSF) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Sulfuryl Fluoride Technical Fact Sheet [npic.orst.edu]
• 14. chemicalbook.com [chemicalbook.com]
• 15. echemi.com [echemi.com]
• 16. 3-Chloropropane-1-sulfonyl Fluoride | 3821-80-5 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 17. rsc.org [rsc.org]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Technical Guide to 3-Cyanopropane-1-sulfonyl fluoride: Sourcing, Synthesis, and Applications for the Modern Researcher

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Importance of Aliphatic Sulfonyl Fluorides

In the landscape of modern drug discovery and chemical biology, the sulfonyl fluoride moiety has garnered significant attention as a versatile and highly valuable functional group.[1][2] Its unique balance of stability and reactivity has positioned it as a "privileged warhead" for the development of covalent inhibitors and chemical probes.[1][3] Among the diverse range of sulfonyl fluorides, aliphatic derivatives like 3-Cyanopropane-1-sulfonyl fluoride (CAS No. 1362857-38-2) are emerging as critical building blocks. Their utility stems from their role in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a next-generation click reaction, and their application as covalent modifiers of key biological targets.[4][5] This guide provides an in-depth technical overview of 3-Cyanopropane-1-sulfonyl fluoride, including its commercial availability, synthetic routes, key applications, and essential safety considerations.

Chemical Properties and Structure

Property	Value	Source
Chemical Name	3-Cyanopropane-1-sulfonyl fluoride	BLD Pharm[6]
CAS Number	1362857-38-2	BLD Pharm[6]
Molecular Formula	C4H6FNO2S	BLD Pharm[6]
Molecular Weight	151.16 g/mol	Calculated
SMILES	O=S(CCCC#N)(F)=O	BLD Pharm[6]

Commercial Availability: A Focused Market

Currently, the commercial availability of 3-Cyanopropane-1-sulfonyl fluoride is primarily centered around specialized chemical suppliers. The following table summarizes a known supplier for this compound. Researchers are advised to contact the supplier directly for the most up-to-date information on purity, available quantities, and pricing.

Supplier	Product Number	Purity	Available Quantities
BLD Pharm	BD110599	>95% (or as specified)	Contact for details

This information is based on publicly available data and may be subject to change. It is recommended to verify details with the supplier.

Synthesis of 3-Cyanopropane-1-sulfonyl fluoride: A Practical Approach

The synthesis can be conceptualized as a two-step process within a single reaction vessel:

• Chlorination of the corresponding sulfonate: The starting material, sodium 4-cyanobutane-1-sulfonate, is reacted with a chlorinating agent, such as cyanuric chloride, in the presence of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB).[2][8]

• Fluorination: The in-situ generated sulfonyl chloride is then treated with a fluoride source, such as potassium bifluoride (KHF2), to yield the final sulfonyl fluoride product.[2][7]

Illustrative Synthetic Workflow

Sources

• 1. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 4. Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry - Enamine [enamine.net]
• 5. merckmillipore.com [merckmillipore.com]
• 6. 1362857-38-2|3-Cyanopropane-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 7. rsc.org [rsc.org]
• 8. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Cyano-Substituted Sulfonyl Fluorides in Storage

The following technical guide details the stability profiles and storage protocols for cyano-substituted sulfonyl fluorides. It distinguishes between the robust aryl variants and the highly reactive aliphatic/vinyl Michael acceptors, providing evidence-based handling strategies.

Technical Guide & Protocol

Executive Summary

Cyano-substituted sulfonyl fluorides represent a dichotomy in stability. Aryl derivatives (e.g., 4-cyanobenzenesulfonyl fluoride) are thermodynamically stable solids, benefiting from the robust S(VI)–F bond (approx. 90 kcal/mol) which resists hydrolysis and reduction. In contrast, aliphatic and vinyl derivatives (e.g., 2-cyanoethanesulfonyl fluoride) are high-energy electrophiles. While the sulfonyl fluoride moiety itself is stable, the cyano-activated carbon skeleton is prone to base-catalyzed elimination, polymerization, or hydrolysis. This guide provides a stratified storage protocol to prevent autocatalytic decomposition, particularly HF-mediated glass etching.

Part 1: Chemical Stability Profile

The Stability Dichotomy

The stability of these reagents depends heavily on the hybridization of the carbon attached to the sulfonyl group and the position of the cyano substituent.

Class	Example Compound	Stability Profile	Primary Risk
Aryl-CN-SO₂F	4-Cyanobenzenesulfonyl fluoride	High. Stable at RT for months/years if dry.	Hydrolysis (slow) if wet; HF generation.
Vinyl-CN-SO₂F	1-Cyanoethenesulfonyl fluoride	Low. Highly reactive Michael acceptor.	Spontaneous polymerization; Nucleophilic attack by moisture.
Aliphatic-CN-SO₂F	2-Cyanoethanesulfonyl fluoride	Moderate to Low. Acidic -protons.	-elimination of HF to form vinyl species; Polymerization.

Decomposition Mechanisms

Understanding the failure modes is critical for selecting storage conditions.

• Hydrolysis & Autocatalytic Etching: Unlike sulfonyl chlorides, sulfonyl fluorides are generally resistant to neutral water. However, the cyano group is electron-withdrawing, increasing the electrophilicity of the sulfur center. If hydrolysis occurs, it generates sulfonic acid and Hydrogen Fluoride (HF) .[1]

  • The Glass Effect: If stored in glass, trace HF reacts with SiO₂ (glass) to produce SiF₄ and water (

    ). This water feeds back into the hydrolysis cycle, causing exponential decomposition.

• Base-Catalyzed Elimination (Aliphatic): In compounds like

  , the cyano and sulfonyl groups render the intervening protons highly acidic. Trace bases (even from glass surfaces) can trigger the elimination of HF, generating a reactive vinyl sulfone which then polymerizes.

• Polymerization (Vinyl): Cyano-substituted ethenesulfonyl fluorides are "super-electrophiles." They can undergo anionic polymerization initiated by weak nucleophiles (water, hydroxide) or radical polymerization if not stabilized.

Visualization of Decomposition Pathways

The following diagram illustrates the cascade of decomposition, highlighting the "Glass Etching Loop" that must be avoided.

Caption: Mechanistic pathway showing the autocatalytic destruction of sulfonyl fluorides in glass via the HF-water regeneration loop.

Part 2: Storage Protocols

Container Selection: The "Plastic Rule"

Due to the HF generation risk described above, glass is not recommended for long-term storage of reactive sulfonyl fluorides.

• Preferred: High-Density Polyethylene (HDPE) or Polypropylene (PP) vials. These are inert to HF and prevent the autocatalytic etching cycle.

• Acceptable (Short Term): Borosilicate glass with Teflon-lined caps, only if the compound is perfectly dry and stored under Argon.

• Forbidden: Soda-lime glass or containers with unlined metal caps (HF will corrode metal).

Environmental Conditions

The storage environment must suppress thermodynamic kinetic energy and exclude nucleophiles (moisture).

Parameter	Protocol for Aryl-CN-SO₂F	Protocol for Aliphatic/Vinyl-CN-SO₂F
Temperature	4°C (Refrigerated) Can tolerate RT, but cool extends shelf life.	-20°C (Freezer) Essential to prevent polymerization.
Atmosphere	Inert (Argon/Nitrogen) Flush headspace before sealing.	Strictly Inert (Argon) Store in glovebox or sealed under positive pressure.
Light	Ambient is usually fine.	Darkness required. Wrap container in foil to prevent photo-initiated radical polymerization.
Dessicant	Recommended in secondary container.	Mandatory in secondary container.

Handling & Thawing

• Warm to Room Temperature: Never open a cold bottle of sulfonyl fluoride immediately upon removal from the freezer. Condensation will form on the reagent, triggering hydrolysis. Allow the closed vessel to equilibrate to room temperature (approx. 30 mins).

• Inert Sampling: If the compound is a liquid (common for aliphatic variants), use a dry syringe under nitrogen flow to remove aliquots.

Part 3: Quality Control & Safety

Analytical Monitoring

Before using a stored cyano-substituted sulfonyl fluoride in a critical SuFEx reaction, verify its integrity.

• ¹⁹F NMR (The Gold Standard):

  • Signal: Sulfonyl fluorides typically show a singlet around +60 to +65 ppm (relative to CCl₃F).

  • Degradation: Look for the disappearance of the SO₂F peak or the appearance of fluoride ion (approx. -120 ppm) or HF species.

• ¹H NMR:

  • Check for broadening of peaks (polymerization) or shifts in

    -protons (hydrolysis/elimination).

Safety Considerations

• HF Hazard: Old bottles, especially if stored in glass, may contain pressurized SiF₄ gas and free HF. Open carefully in a fume hood.

• Cyanide Risk: While the S-F bond is the primary concern, thermal decomposition or strong basic hydrolysis could theoretically release cyanide species. Avoid strong bases during disposal.

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Narayanam, M. K., et al. (2017). "Sulfonyl Fluorides as Privileged Warheads in Chemical Biology." Chemical Science. Link

• Liotta, C. L., & Harris, H. P. (1974). "Chemistry of naked anions. I. Reactions of the 18-crown-6 complex of potassium fluoride with organic substrates in aprotic organic solvents." Journal of the American Chemical Society. Link

• Enamine Ltd. (2023). "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv. Link

• Sigma-Aldrich. (2023). "Ethenesulfonyl Fluoride Product Information & Storage." Merck/Millipore. Link

Sources

• 1. "The Chemistry of Sulfonyl Fluorides: SF5 and/or SO2F Containing Compou" by Robin Joyce Terjeson [pdxscholar.library.pdx.edu]

Solvation Dynamics and SuFEx Reactivity of 3-Cyanopropane-1-sulfonyl Fluoride

A Technical Guide for Application Scientists and Drug Development Professionals

Introduction to the Molecular Architecture

3-Cyanopropane-1-sulfonyl fluoride (CAS: 1362857-38-2) is a highly versatile bifunctional linker utilized in modern chemical biology and materials science[1]. With a molecular weight of 151.16 g/mol and a molecular formula of C₄H₆FNO₂S, its architecture consists of a lipophilic aliphatic propyl chain flanked by two highly polar, reactive termini: a cyano group (-CN) and a sulfonyl fluoride group (-SO₂F)[1].

In the context of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, the -SO₂F group acts as a connective hub. Unlike traditional sulfonyl chlorides, which are highly susceptible to rapid hydrolysis, the S(VI)-F bond exhibits remarkable kinetic inertness under neutral aqueous conditions[2]. However, this stability introduces unique thermodynamic challenges regarding solubility. Understanding the distinct solvation mechanics of this compound in dimethyl sulfoxide (DMSO) versus water is critical for designing successful high-throughput screening assays and bioconjugation protocols.

Solvation Thermodynamics: DMSO vs. Aqueous Media

The Role of Anhydrous DMSO

DMSO is a polar aprotic solvent with a high dielectric constant, making it the premier choice for solvating 3-Cyanopropane-1-sulfonyl fluoride. The solvent molecules effectively disrupt the compound's intermolecular dipole-dipole interactions (driven by the -CN and -SO₂F groups) without acting as nucleophiles that could prematurely cleave the S-F bond.

Furthermore, literature indicates that anhydrous polar aprotic solvents like DMSO are critical for SuFEx reactions because they simultaneously maximize the solubility of the sulfonyl fluoride substrate and the required catalytic salts (such as potassium bifluoride, KFHF, or DBU)[3]. By ensuring complete dissolution, DMSO eliminates phase-boundary limitations, allowing for rapid, near-perfect conversion rates in click chemistry applications[3].

Behavior in Water and PBS

While the S(VI)-F bond is hydrolytically stable in water, the overall thermodynamic solubility of 3-Cyanopropane-1-sulfonyl fluoride in pure aqueous media is limited[2]. The three-carbon aliphatic chain imparts significant hydrophobicity, which forces water molecules to form highly ordered, entropically unfavorable clathrate-like structures around the carbon backbone.

When researchers attempt to perform SuFEx bioconjugation or biological assays in pure phosphate-buffered saline (PBS), low aqueous solubility can lead to compound precipitation, resulting in inaccurate dosing and failed reactions[4]. To circumvent this, application scientists must employ a co-solvent system, leveraging a concentrated DMSO stock solution that is subsequently diluted into the aqueous phase.

Quantitative Solubility and Stability Profile

To guide experimental design, the following table summarizes the physicochemical behavior of 3-Cyanopropane-1-sulfonyl fluoride across different solvent environments.

Parameter	Anhydrous DMSO	Pure Water (pH 7.0)	Aqueous Buffer (PBS + 5% DMSO)
Solubility Limit	> 500 mM (Highly Soluble)	< 1 mM (Sparingly Soluble)	~ 5 - 10 mM (Assay Dependent)
S(VI)-F Hydrolytic Stability	Indefinite (if anhydrous)	High (Days to Weeks)	High (Days to Weeks)
Catalyst Compatibility	Excellent (e.g., KFHF, DBU)	Poor (Catalysts often hydrolyze)	Moderate (Requires biological nucleophiles)
Primary Application	Stock storage, Library synthesis	Not recommended	Protein bioconjugation, Cell assays

Experimental Methodology: Formulating Co-Solvent Systems

To ensure scientific integrity and reproducibility, the following protocol details the formulation of a stable aqueous-DMSO working solution. This self-validating system is designed to prevent micro-precipitation, a common failure point in SuFEx-enabled high-throughput medicinal chemistry[2].

Protocol: Preparation of a 1 mM Aqueous SuFEx Working Solution

Rationale (Causality): Direct addition of the solid compound to water results in incomplete dissolution due to the hydrophobic activation energy barrier. By first solvating the compound in DMSO, we break the crystal lattice. Rapid dilution into an aqueous buffer then traps the compound in a metastable, fully solvated state suitable for immediate reaction with target amines or proteins.

Step 1: Gravimetric Preparation

• Weigh exactly 15.12 mg of 3-Cyanopropane-1-sulfonyl fluoride solid.

• Validation Check: Ensure the compound is at room temperature before weighing to prevent atmospheric moisture condensation, which can degrade sensitive SuFEx catalysts later in the workflow.

Step 2: Primary Solvation (Master Stock)

• Add 1.0 mL of anhydrous, amine-free DMSO to the solid to generate a 100 mM master stock.

• Vortex for 30 seconds. The solution should be completely optically clear.

• Storage: This stock can be stored at -20°C in a desiccator.

Step 3: Serial Dilution and Aqueous Integration

• Prepare the target aqueous buffer (e.g., 1x PBS, pH 7.4).

• While vigorously vortexing the PBS solution, add the 100 mM DMSO stock dropwise to achieve a final concentration of 1 mM (e.g., 10 µL of stock into 990 µL of PBS).

• Causality: Vigorous mixing during addition prevents localized high concentrations of the hydrophobic compound, which would otherwise nucleate and cause irreversible precipitation[4].

Step 4: Turbidity Validation

• Measure the absorbance of the final solution at 600 nm (OD600) using a spectrophotometer. An OD600 > 0.05 indicates micro-precipitation. If precipitation occurs, the DMSO fraction must be incrementally increased (up to 5-10% v/v) depending on the tolerance of the downstream biological assay.

Mechanistic Workflow Visualization

The following diagram illustrates the optimal phase-transition workflow for utilizing 3-Cyanopropane-1-sulfonyl fluoride in biological applications, moving from a stable organic phase to a reactive aqueous phase.

Figure 1: Solvation and bioconjugation workflow for 3-Cyanopropane-1-sulfonyl fluoride.

Conclusion

3-Cyanopropane-1-sulfonyl fluoride is a potent tool for SuFEx click chemistry, offering a highly stable S(VI)-F warhead coupled with a versatile cyano group. While its inherent hydrophobicity limits direct aqueous dissolution, its exceptional solubility in polar aprotic solvents like DMSO allows for the creation of robust co-solvent systems. By adhering to strict solvation protocols—prioritizing anhydrous DMSO for primary dissolution and employing rapid-mixing techniques for aqueous dilution—researchers can completely bypass solubility-induced artifacts and harness the full potential of this molecule in drug discovery and bioconjugation.

References

• BLD Pharm, 1362857-38-2 | 3-Cyanopropane-1-sulfonyl fluoride Information and Documentation.
• ChemRxiv, Bifluoride Ion Mediated SuFEx Trifluoromethylation of Sulfonyl Fluorides and Iminosulfur Oxydifluorides.
• Journal of the American Chemical Society (ACS Publications), Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry.
• Chalmers University of Technology, Synthesis of Bi-functional SuFEx Linkers.

Sources

• 1. 1362857-38-2|3-Cyanopropane-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. odr.chalmers.se [odr.chalmers.se]

3-Cyanopropane-1-sulfonyl Fluoride: Structural Informatics and SuFEx-Mediated Covalent Drug Discovery

Executive Summary

The landscape of targeted covalent inhibitors (TCIs) has historically been dominated by electrophiles targeting nucleophilic cysteine residues. However, the rarity of context-appropriate cysteines in protein binding pockets has necessitated the development of new warheads. 3-Cyanopropane-1-sulfonyl fluoride (CAS: 1362857-38-2) represents a highly versatile bifunctional building block in modern chemical biology. By combining a Sulfur(VI) Fluoride Exchange (SuFEx) reactive headgroup with an orthogonal cyano handle, this molecule serves as a critical hub for diversity-oriented clicking (DOC) and the discovery of next-generation covalent therapeutics.

This whitepaper deconstructs the structural informatics (SMILES/InChIKey) of 3-Cyanopropane-1-sulfonyl fluoride, explores the mechanistic causality of its SuFEx reactivity, and provides field-proven, self-validating protocols for its application in high-throughput drug discovery.

Chemical Identity & Structural Informatics

To effectively utilize 3-Cyanopropane-1-sulfonyl fluoride in computational docking, library generation, and cheminformatics pipelines, precise structural representation is mandatory.

SMILES String Derivation

The Simplified Molecular-Input Line-Entry System (SMILES) for this compound is O=S(CCCC#N)(F)=O (canonicalized as N#CCCCS(=O)(=O)F )[1].

• The Warhead (S(=O)(=O)F): The sulfur atom is in a +6 oxidation state, bonded to two oxygens via double bonds, one fluorine, and the aliphatic carbon chain. This highly stable tetrahedral S(VI) center is the engine of SuFEx chemistry.

• The Linker (CCC): A three-carbon aliphatic propane chain provides conformational flexibility, allowing the warhead to probe deep into protein microenvironments.

• The Orthogonal Handle (N#C): The terminal cyano group acts as a latent functional handle. It is inert to SuFEx conditions but can be subsequently engaged in tetrazole synthesis or reduced to a primary amine for further derivatization.

InChI and InChIKey

The IUPAC International Chemical Identifier (InChI) provides a layered, deterministic representation of the molecule's connectivity. The corresponding InChIKey —a 27-character hashed version of the InChI—is essential for database interoperability (e.g., cross-referencing PubChem, ChEMBL, or proprietary compound libraries). The exact connectivity maps to a molecular formula of

with a molecular weight of 151.16 g/mol [1].

Quantitative Physicochemical Summary

Property	Value	Causality / Significance
CAS Number	1362857-38-2	Primary identifier for commercial procurement[1].
Molecular Weight	151.16 g/mol	Low molecular weight allows it to act as an ideal fragment-based drug discovery (FBDD) starting point.
SMILES	N#CCCCS(=O)(=O)F	Enables automated 3D conformer generation for in silico covalent docking.
Aqueous Stability	High (t½ > days)	Unlike sulfonyl chlorides, the S-F bond resists spontaneous hydrolysis in aqueous assay buffers[2].

The SuFEx Paradigm: Mechanistic Causality

The Sulfur(VI) Fluoride Exchange (SuFEx) reaction, pioneered by K. Barry Sharpless, has revolutionized click chemistry[3]. Sulfonyl fluorides are uniquely suited for biological applications due to their "dormant" nature.

The "Sleeping Beauty" Concept

Sulfonyl fluorides are hard electrophiles that are remarkably stable in aqueous, physiological conditions[2]. They do not indiscriminately react with biological nucleophiles. Instead, they require a precise microenvironment for activation—a phenomenon elegantly described as a "sleeping beauty finding the right prince"[4].

When the probe binds reversibly to a protein pocket, specific hydrogen-bonding networks (often involving the S=O oxygens) and the precise spatial orientation of a target nucleophile (such as the

-amino group of Lysine or the phenolic hydroxyl of Tyrosine) lower the activation energy[5]. This localized effective molarity triggers the expulsion of the fluoride ion and the formation of a permanent covalent S-N or S-O bond[6].

Expanding the Druggable Target Space

Traditional acrylamide warheads are limited to targeting Cysteine. 3-Cyanopropane-1-sulfonyl fluoride expands the druggable proteome by forming stable adducts with Lysine, Tyrosine, Serine, and Histidine[5]. This context-specific reactivity is critical for targeting proteins like mutant K-Ras or human neutrophil elastase (hNE), which lack accessible cysteines in their active sites[4][5].

Mechanism of SuFEx-mediated covalent protein modification highlighting microenvironment activation.

Experimental Protocols: High-Throughput Covalent Screening

To leverage 3-Cyanopropane-1-sulfonyl fluoride in library generation and screening, one must utilize workflows that inherently validate the covalent nature of the interaction. The following protocol outlines a self-validating system for identifying covalent hits using Intact Protein Mass Spectrometry (LC-MS).

Protocol: Self-Validating Intact MS Screening

Objective: Identify context-specific covalent modification of a target protein by SuFEx probes derived from 3-Cyanopropane-1-sulfonyl fluoride.

Step 1: Incubation (The Binding Event)

• Prepare a 2 µM solution of the target protein in a physiological buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4). Causality: HEPES is preferred over Tris, as Tris contains a primary amine that could theoretically compete, though SuFEx probes generally resist intermolecular reaction with Tris.

• Add the SuFEx probe to a final concentration of 50 µM (25x molar excess) and 1% DMSO.

• Incubate at 37°C for 12–24 hours.

Step 2: Intact LC-MS/MS Analysis (The Detection Event)

• Quench the reaction by adding 1% formic acid.

• Inject the sample onto a C4 or C8 reverse-phase column coupled to a Time-of-Flight (TOF) mass spectrometer.

• Self-Validation Metric: Look for a mass shift of exactly +131.15 Da .

  • Calculation: Molecular weight of probe (151.16 Da) minus the loss of HF (20.01 Da) during the substitution reaction. Observing this exact mass shift confirms the S-F bond was cleaved and a covalent adduct was formed.

Step 3: Dialysis Validation (Ruling out False Positives)

• To ensure the mass shift is not an artifact of ultra-tight non-covalent binding (which can sometimes survive mild ionization), subject the incubated sample to rapid dialysis (10 kDa MWCO) against the reaction buffer for 4 hours.

• Re-analyze via LC-MS. If the +131.15 Da mass shift persists, the interaction is definitively covalent[4].

High-throughput screening workflow for identifying SuFEx-mediated covalent inhibitors.

Orthogonal Functionalization: The Power of the Cyano Handle

While the sulfonyl fluoride group acts as the primary warhead for target engagement, the true utility of 3-Cyanopropane-1-sulfonyl fluoride lies in its bifunctionality. The cyano group (-C#N) serves as an orthogonal handle for Diversity Oriented Clicking (DOC)[7].

Because the S-F bond is highly stable under varied chemical conditions, the cyano group can be manipulated prior to protein exposure without degrading the warhead:

• Tetrazole Formation: The cyano group can be reacted with sodium azide (

  ) under Lewis acid catalysis to form a tetrazole—a classic carboxylic acid bioisostere. This allows researchers to rapidly build libraries of sulfonyl fluorides with varying electrostatic properties.

• Pinner Reaction: Conversion to amidines or esters to explore structure-activity relationships (SAR) in the solvent-exposed regions of the protein pocket.

• Fluorophore Attachment: Post-covalent modification of the protein, the cyano group (if unreacted) can theoretically be utilized for downstream chemical biology pull-down assays, though azide/alkyne handles are more traditional for this specific step.

By utilizing 3-Cyanopropane-1-sulfonyl fluoride as a central hub, medicinal chemists can rapidly synthesize hundreds of SuFExable pharmacophores, dramatically accelerating the hit-to-lead optimization phase in covalent drug discovery[7].

References

• Proceedings of the National Academy of Sciences (PNAS), "SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase",[Link]

• Imperial College London / Spiral, "Unconventional reactivity of sulfonyl fluorides", [Link]

• National Institutes of Health (NIH), "Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads", [Link]

• ACS Publications, "New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design",[Link]

• National Institutes of Health (NIH), "Diversity Oriented Clicking (DOC): Divergent Synthesis of SuFExable Pharmacophores From 2-Substituted-Alkynyl-1-Sulfonyl Fluoride (SASF) Hubs", [Link]

Sources

• 1. 1362857-38-2|3-Cyanopropane-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diversity Oriented Clicking (DOC): Divergent Synthesis of SuFExable Pharmacophores From 2-Substituted-Alkynyl-1-Sulfonyl Fluoride (SASF) Hubs - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for SuFEx Click Chemistry using 3-Cyanopropane-1-sulfonyl fluoride

Executive Summary & Reagent Profile[1][2][3]

3-Cyanopropane-1-sulfonyl fluoride (CAS: 1612891-30-7) represents a distinct class of "SuFExable" linkers. Unlike the highly reactive aryl fluorosulfates or aryl sulfonyl fluorides often cited in introductory SuFEx literature, this reagent is an aliphatic (alkyl) sulfonyl fluoride .

This structural distinction dictates the chemical protocol. Alkyl sulfonyl fluorides are inherently less electrophilic at the sulfur center than their aryl counterparts due to the lack of resonance withdrawal. Furthermore, the presence of

-protons (at the C1 position) introduces a critical risk: base-mediated elimination .

Key Technical Directive: Standard SuFEx protocols utilizing strong bases (e.g., DBU, BEMP) are not recommended for this reagent as a primary strategy. Strong bases frequently trigger dehydrofluorination, generating a transient sulfene intermediate or vinyl sulfone species rather than the desired substitution product.

This guide details the Si-SuFEx (Silicon-SuFEx) methodology, which utilizes silyl ether activation and bifluoride catalysis to bypass the elimination pathway, ensuring high-fidelity ligation.

Reagent Properties

Property	Specification
Structure
Molecular Weight	151.16 g/mol
Physical State	Colorless oil or low-melting solid
Stability	High hydrolytic stability (stable in aqueous buffer at pH 7 for >24h).[1]
Reactivity Class	Latent Electrophile (Requires activation via Si-interaction or Lewis Acid).
Selectivity	Orthogonal to amines/alcohols in absence of catalyst; specific for and bonds under catalysis.

Mechanistic Principles

To achieve successful ligation, one must understand the competition between the desired SuFEx Substitution and the undesired Elimination .

Pathway Analysis[4]

• Path A (Desired): The bifluoride ion (

  ) or fluoride source attacks the silyl ether, forming a strong Si-F bond (approx. 135 kcal/mol). This activates the phenolate/nucleophile in close proximity to the sulfur center, facilitating substitution without generating a free, highly basic species.

• Path B (Undesired): A strong base removes the acidic

  -proton adjacent to the sulfonyl group. This leads to the expulsion of fluoride and formation of a sulfene/alkene, destroying the linker integrity.

Figure 1: Mechanistic divergence. Strong bases risk alpha-deprotonation (red path), while silyl-activation (green path) ensures clean substitution.

Protocol 1: Si-SuFEx Ligation (The "Gold Standard")

This protocol is optimized for coupling 3-Cyanopropane-1-sulfonyl fluoride with phenols and primary amines .

Pre-requisite: The nucleophile (phenol or amine) should ideally be protected as a TMS (trimethylsilyl) or TBS (tert-butyldimethylsilyl) ether/amine. While "in-situ" silylation (adding HMDS) is possible, pre-silylated nucleophiles yield the cleanest results for aliphatic sulfonyl fluorides.

Materials

• Electrophile: 3-Cyanopropane-1-sulfonyl fluoride (1.0 equiv).

• Nucleophile: Aryl-OTMS or Aryl-OTBS (1.0 - 1.1 equiv).

• Catalyst: Anhydrous TBAF (Tetrabutylammonium fluoride) (1.0 M in THF) OR TASF (Tris(dimethylamino)sulfonium difluorotrimethylsilicate).

  • Note: For acid-sensitive substrates, use Copolymer-supported Bifluoride to maintain a neutral pH.

• Solvent: Acetonitrile (MeCN) or THF (Anhydrous).

Step-by-Step Procedure

• Preparation:

  • Flame-dry a reaction vial and purge with nitrogen/argon.

  • Dissolve the Silyl Ether Nucleophile (1.0 mmol) in anhydrous MeCN (2.0 mL).

• Reagent Addition:

  • Add 3-Cyanopropane-1-sulfonyl fluoride (1.0 mmol, 151 mg) to the solution.

  • Critical: Ensure the mixture is homogeneous.

• Catalysis:

  • Add the Catalyst (TBAF or TASF).

  • Loading: Start with 5 mol% (0.05 equiv). If reaction is sluggish after 1 hour, increase to 10-20 mol%.

  • Observation: The reaction typically proceeds at Room Temperature (20-25°C).

• Monitoring:

  • Monitor by TLC or LC-MS.

  • TLC Visualization: The sulfonyl fluoride is not UV active, but the product (sulfonate) will track with the aryl UV chromophore of the nucleophile. Look for the disappearance of the silyl ether spot.

  • Endpoint: Reaction is usually complete within 30–120 minutes.

• Work-up:

  • Quench: Add 2 mL of water or saturated

    .

  • Extraction: Extract with Ethyl Acetate (3 x 5 mL).

  • Purification: Dry organic layer over

    , concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: Calcium-Mediated Activation (For Amines)

When silyl-protection is not feasible, or for reacting with secondary amines, the Calcium Triflimide method (developed by the Sharpless/Dong labs) is superior to standard bases for activating difficult S(VI) centers.

Materials

• Catalyst:

  (Calcium triflimide) (10-20 mol%).

• Base: DABCO (1,4-Diazabicyclo[2.2.2]octane) (2.0 equiv). Note: DABCO is a mild base compared to DBU and less likely to cause elimination.

• Solvent: DMSO or MeCN.

Procedure

• Dissolve 3-Cyanopropane-1-sulfonyl fluoride (1.0 equiv) and the Amine (1.2 equiv) in DMSO (0.5 M concentration).

• Add DABCO (2.0 equiv).

• Add

  (0.10 equiv).

• Stir at Room Temperature.

  • Mechanism:[1][2][3] The

    Lewis acid activates the sulfonyl fluoride fluorine, making the sulfur more electrophilic, while DABCO acts as a proton shuttle.

• Work-up: Dilute with water, extract with EtOAc. The calcium salts remain in the aqueous phase.

Post-Ligation Utility: The Cyano Handle

The "3-cyanopropyl" chain is not just a linker; it is a functional handle. Once the SuFEx connection is made (forming a Sulfonate or Sulfonamide), the terminal Nitrile (CN) group remains intact and orthogonal.

Transformation	Reagents	Product
Tetrazole Formation	, , reflux	Bioisostere of Carboxylic Acid
Reduction	, Raney Ni or	Primary Amine (Linker extension)
Hydrolysis	(aq) or (aq)	Carboxylic Acid

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
No Reaction	Catalyst deactivation or insufficient activation.	1. Ensure solvent is anhydrous (water kills silyl species).2. Switch from TBAF to TASF (anhydrous fluoride source).3. Increase temperature to 40°C (mild heat).
Elimination Product (Alkene detected by NMR)	Base was too strong or -proton too acidic.	1. STOP using DBU/BEMP.2. Switch strictly to Protocol 1 (Si-SuFEx).3. If using amine, use the Calcium/DABCO method.[4]
Hydrolysis of SO2F (Formation of Sulfonic Acid)	Wet solvent or high pH aqueous workup.	1. Dry solvents over molecular sieves.2. Avoid basic aqueous workup; use neutral buffer.

Safety & Handling

• Toxicity: Sulfonyl fluorides are covalent warheads. While 3-cyanopropane-1-sulfonyl fluoride is less volatile than sulfuryl fluoride gas, it should be treated as a potential alkylating agent. Wear gloves and work in a fume hood.

• HF Generation: The Si-SuFEx protocol generates Trimethylsilyl Fluoride (TMSF) and potentially trace HF upon workup. Avoid glass vessels if scaling up significantly; use plastic/Teflon or quench carefully with calcium gluconate solution available nearby.

• Storage: Store the reagent at 4°C under inert atmosphere. Moisture will slowly hydrolyze the fluoride to the sulfonic acid.

References

• Sharpless, K. B., et al. "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[5] Angewandte Chemie International Edition, vol. 53, no. 36, 2014, pp. 9430-9448.

• Dong, J., et al. "SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides." Organic Letters, vol. 22, no. 11, 2020, pp. 4129–4134.

• Gao, B., et al. "Bifluoride-catalysed sulfur(VI) fluoride exchange reaction for the synthesis of polysulfates and polysulfonates." Nature Chemistry, vol. 9, 2017, pp. 1083–1088.[4]

• Smedley, C. J., et al. "Accelerated SuFEx Click Chemistry for Modular Synthesis." Angewandte Chemie, vol. 59, no. 30, 2020, pp. 12460-12469.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Intramolecular chalcogen bonding activated SuFEx click chemistry for efficient organic-inorganic linking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Modular Synthesis of Sulfonamides from 3-Cyanopropane-1-sulfonyl Fluoride via SuFEx Activation

Executive Summary

This guide details the protocol for synthesizing sulfonamides using 3-Cyanopropane-1-sulfonyl fluoride , a bifunctional aliphatic building block. Unlike aryl sulfonyl fluorides, aliphatic variants possess inherent kinetic stability ("sleepy electrophiles"), often requiring specific activation to react with amines.

We present the Calcium-Mediated SuFEx (Sulfur-Fluoride Exchange) method as the primary protocol. This approach, developed by the Ball and Sharpless labs, utilizes Lewis acid activation to enable rapid, high-yield coupling under mild conditions, preserving the distal nitrile group for subsequent diversification (e.g., reduction to amines or conversion to tetrazoles).

Chemical Context & Mechanistic Insight

The Reagent: 3-Cyanopropane-1-sulfonyl fluoride[1]

• Structure:

• Role: A heterobifunctional linker. The sulfonyl fluoride (

  ) serves as the primary "click" handle for amine attachment, while the nitrile ( ) remains inert during SuFEx, acting as a latent handle for late-stage modification.

• Stability: High resistance to hydrolysis and reduction compared to sulfonyl chlorides.

Mechanism of Activation

Direct reaction of aliphatic sulfonyl fluorides with amines is often sluggish. We utilize Calcium Triflimide [Ca(NTf2)2] as a Lewis Acid catalyst.[1][2][3][4][5]

• The Challenge: The S(VI) center in alkyl derivatives is electron-rich compared to aryl derivatives, making fluoride displacement difficult.

• The Solution: The

  cation coordinates with the sulfonyl oxygens and the fluoride, increasing the electrophilicity of the sulfur center. The bulky triflimide counter-anion ( ) ensures the calcium salt remains soluble in organic solvents (e.g., acetonitrile, DCM) and does not compete as a nucleophile.

Figure 1: Mechanistic pathway of Calcium-mediated SuFEx activation.

Experimental Protocols

Protocol A: Calcium-Mediated Coupling (Recommended)

Best for: Primary/secondary amines, anilines, and valuable substrates where yield is critical.

Materials Required

Reagent	Equiv.	Role	Notes
3-Cyanopropane-1-sulfonyl fluoride	1.0	Electrophile	Liquid or low-melting solid.
Amine Substrate	1.1 - 1.2	Nucleophile	Free base preferred.
Ca(NTf2)2	0.2 - 0.5	Catalyst	Calcium bis(trifluoromethanesulfonyl)imide. Hygroscopic; handle quickly.
DABCO	1.5 - 2.0	Base	1,4-Diazabicyclo[2.2.2]octane. Scavenges HF.
Acetonitrile (MeCN)	-	Solvent	Anhydrous preferred (0.2 M concentration).

Step-by-Step Procedure

• Preparation: In a 1-dram vial equipped with a stir bar, dissolve the Amine (1.2 equiv) and DABCO (1.5 equiv) in anhydrous MeCN (concentration relative to sulfonyl fluoride: 0.4 M).

• Activation: In a separate vial, dissolve 3-Cyanopropane-1-sulfonyl fluoride (1.0 equiv) and Ca(NTf2)2 (0.2 equiv) in anhydrous MeCN (0.4 M).

  • Note: If using valuable amine, the sulfonyl fluoride can be used in slight excess (1.2 equiv) instead.

• Initiation: Add the sulfonyl fluoride/calcium solution to the amine/base solution dropwise.

• Reaction: Seal the vial and stir at Room Temperature for 2–4 hours.

  • Monitoring: Check via TLC or LC-MS. The sulfonyl fluoride is distinct from the sulfonamide.

  • Optimization: If conversion is <50% after 4 hours, heat to 50°C.

• Workup:

  • Dilute the mixture with Ethyl Acetate (EtOAc).

  • Wash with 0.5 M HCl (to remove excess amine/DABCO) and then Brine.

  • Caution: If the product contains basic heterocycles (pyridines, etc.), skip the acid wash and use saturated

    .

• Purification: Dry organic layer over

  , concentrate, and purify via silica gel chromatography (typically Hexanes/EtOAc gradient).

Protocol B: Silyl-Amine "Click" Route (Alternative)

Best for: Strictly anhydrous conditions or when using pre-silylated amines to avoid salt formation.

• Silylation: Convert amine to

  using BSA (N,O-Bis(trimethylsilyl)acetamide).

• Coupling: Mix 3-Cyanopropane-1-sulfonyl fluoride (1.0 equiv) with silylated amine (1.1 equiv) in MeCN.

• Catalysis: Add DBU (10 mol%) or BTMG (5 mol%).

• Outcome: The reaction proceeds rapidly (often <1 hour) driven by the formation of the strong Si-F bond (TMS-F gas/solution species).

Post-Synthesis Applications

The 3-cyanopropyl tail allows this sulfonamide to serve as a fragment-growing vector.

Transformation	Reagents	Product	Application
Nitrile Reduction	or	Primary Amine	Linker for PROTACs.
Tetrazole Formation		Tetrazole	Bioisostere for Carboxylic Acid.
Hydrolysis		Carboxylic Acid	Peptide coupling handle.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Alkyl sulfonyl fluoride is deactivated.	Increase Ca(NTf2)2 to 1.0 equiv. Switch solvent to t-Amyl Alcohol.
Product Hydrolysis	Wet solvent or excessive heating.	Use anhydrous MeCN. Keep temp < 60°C.
Side Products	Nitrile hydrolysis (rare).	Avoid strong aqueous base/acid during workup; use buffered washes.

Workflow Visualization

Figure 2: Decision matrix and experimental workflow for sulfonamide synthesis.

References

• Mahapatra, S., et al. (2018). "Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides." Organic Letters, 20(13), 3943–3947.

• Dong, J., et al. (2014).[6] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430–9448.

• Smedley, C. J., et al. (2018). "Accelerated SuFEx Click Chemistry for Modular Synthesis." Angewandte Chemie, 57(24), 7078-7082.

• Ball, N. D., et al. (2020). "SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides." Organic Letters, 22(11), 4341-4346.

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Using 3-Cyanopropane-1-sulfonyl fluoride for protein labeling

Application Note: Bioorthogonal Protein Labeling and Imaging Using 3-Cyanopropane-1-sulfonyl Fluoride

Executive Summary

The development of small-molecule probes that can interrogate protein function in native biological environments is a cornerstone of modern chemical proteomics. 3-Cyanopropane-1-sulfonyl fluoride (CAS: 1362857-38-2) is a highly versatile, bifunctional probe designed for this exact purpose. By combining the context-dependent reactivity of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry with the bioorthogonal signaling of a terminal nitrile (cyano) group, this probe allows researchers to covalently tag functional proteins and visualize them using background-free Raman microscopy.

This application note provides an authoritative guide to the mechanistic principles, comparative advantages, and validated protocols for utilizing 3-Cyanopropane-1-sulfonyl fluoride in both in vitro and live-cell workflows.

Mechanistic Insights: The Causality of Probe Design

To effectively utilize this probe, it is critical to understand the physical chemistry driving its two functional moieties: the sulfonyl fluoride electrophile and the cyano Raman tag.

SuFEx Chemistry: Context-Dependent Covalent Labeling

Unlike highly reactive and promiscuous electrophiles (e.g., sulfonyl chlorides or NHS esters) that rapidly hydrolyze in aqueous buffers, sulfonyl fluorides (SFs) are exceptionally stable in water[1]. They act as "latent" electrophiles. The SF group remains inert until it binds to a specific protein microenvironment. Upon binding, hydrogen-bond donors within the protein pocket activate the highly electronegative fluorine atom, facilitating a rapid, proximity-driven nucleophilic attack[1].

This mechanism ensures that 3-Cyanopropane-1-sulfonyl fluoride selectively reacts with functionally active, folded proteins—primarily targeting nucleophilic Tyrosine (Tyr), Lysine (Lys), Serine (Ser), and Histidine (His) residues[2]. Denatured proteins lack the necessary 3D architecture to activate the fluoride leaving group, making this probe an excellent tool for activity-based protein profiling (ABPP)[3].

The Cyano Group: A "Cell-Silent" Raman Reporter

Traditional fluorescence imaging relies on bulky fluorophores (e.g., FITC, Rhodamine) that can drastically alter a protein's hydrophobicity, localization, and interaction dynamics. To circumvent this, 3-Cyanopropane-1-sulfonyl fluoride utilizes a terminal cyano group (-C≡N). The carbon-nitrogen triple bond acts as a minimal structural perturbation tag. More importantly, the -C≡N stretching vibration occurs between 2100 cm⁻¹ and 2300 cm⁻¹ [4]. This specific frequency falls within the "cell-silent" region of the Raman spectrum, where endogenous biological molecules (lipids, proteins, nucleic acids) do not produce signals[5]. Consequently, labeled proteins can be visualized using Stimulated Raman Scattering (SRS) microscopy with near-zero background interference, without requiring toxic secondary click-chemistry steps (e.g., copper-catalyzed azide-alkyne cycloaddition).

Figure 1: Mechanistic pathway of SuFEx-mediated protein labeling and subsequent bioorthogonal Raman detection.

Quantitative Data & Comparative Analysis

When designing an assay, selecting the correct probe architecture is paramount. Table 1 summarizes why 3-Cyanopropane-1-sulfonyl fluoride is preferred over alternative labeling strategies for specific applications.

Table 1: Comparative Analysis of Protein Labeling Strategies

Feature	3-Cyanopropane-1-sulfonyl fluoride	Bulky Fluorophore-SF Probes	Azide/Alkyne Click Probes
Tag Size	Minimal (Diatomic -C≡N)	Large (e.g., Coumarin, BODIPY)	Small (Azide/Alkyne)
Native Protein Function	Highly Preserved	Often Disrupted	Preserved
Aqueous Stability	High (SuFEx chemistry)	High (SuFEx chemistry)	High
Detection Method	Raman Spectroscopy (SRS/CARS)	Fluorescence Microscopy	Fluorescence (Post-Click)
Live-Cell Imaging	Direct (No secondary steps)	Direct	Indirect (Requires CuAAC/SPAAC)
Background Signal	Near-Zero (Cell-Silent Region)	Moderate to High (Autofluorescence)	Low (Post-wash)

Experimental Workflows and Protocols

The following protocols are designed as self-validating systems. By incorporating specific controls (e.g., competitive inhibition), researchers can definitively prove that the observed Raman signal is a result of specific, conformation-dependent covalent labeling rather than non-specific hydrophobic aggregation.

Figure 2: Experimental workflow incorporating a self-validating competitive inhibition control arm.

Protocol A: In Vitro Protein Labeling and LC-MS/MS Validation

This protocol is used to confirm the labeling of a purified target protein and identify the specific amino acid residues modified by the probe.

Reagents & Preparation:

• Target Protein: Purified recombinant protein (10–50 µM) in HEPES or PBS buffer (pH 7.4). Note: Avoid Tris buffer if targeting Lysine, as primary amines in Tris can compete, though SFs generally prefer Tyrosine/Serine[2].

• Probe Stock: 10 mM 3-Cyanopropane-1-sulfonyl fluoride in anhydrous DMSO.

• Competitor: 10 mM Phenylmethanesulfonyl fluoride (PMSF) in DMSO.

Step-by-Step Methodology:

• Control Establishment: Divide the protein sample into two aliquots. To Aliquot 1 (Control), add PMSF to a final concentration of 1 mM. Incubate at 37°C for 30 minutes to irreversibly block accessible nucleophilic sites. To Aliquot 2 (Test), add an equivalent volume of DMSO.

• Probe Incubation: Add 3-Cyanopropane-1-sulfonyl fluoride to both aliquots to a final concentration of 100 µM (ensure final DMSO concentration is ≤2% to prevent protein denaturation).

• Reaction: Incubate the mixtures at 37°C for 2 hours with gentle agitation. The proximity-driven SuFEx reaction will occur during this window[3].

• Quenching & Cleanup: Quench the reaction by passing the samples through a Zeba™ Spin Desalting Column (or equivalent) to remove unreacted probe.

• Digestion & LC-MS/MS: Subject the labeled protein to standard tryptic digestion. Analyze via LC-MS/MS, setting a dynamic modification search for the addition of the 3-cyanopropane-1-sulfonyl mass (+133.02 Da) on Tyr, Lys, Ser, and His residues.

• Validation Check: The Control aliquot should show a near-complete absence of the +133.02 Da modification, proving that the probe specifically targets functional, folded active sites rather than reacting non-specifically with the protein backbone.

Protocol B: Live-Cell Labeling and SRS Imaging

This protocol leverages the bioorthogonal nature of the cyano group for live-cell imaging[4].

Step-by-Step Methodology:

• Cell Culture: Seed cells (e.g., HeLa, A549) in glass-bottom confocal imaging dishes and culture until 70% confluent.

• Probe Administration: Replace the culture media with fresh media containing 20 µM of 3-Cyanopropane-1-sulfonyl fluoride. (Optimize concentration between 10–50 µM based on target abundance and cell toxicity limits).

• Incubation: Incubate cells under standard conditions (37°C, 5% CO₂) for 1 to 4 hours. The uncharged, relatively lipophilic nature of the probe allows for passive membrane diffusion.

• Washing (Critical Step): Remove the media and wash the cells extensively (3 × 5 minutes) with warm PBS containing 1% BSA. The BSA acts as a hydrophobic sink to pull out unreacted, membrane-partitioned probe, reducing background signal. Wash twice more with plain PBS.

• Imaging: Transfer the dish to a Stimulated Raman Scattering (SRS) microscope. Tune the pump and Stokes beams to match the vibrational resonance of the -C≡N bond (~2200 cm⁻¹).

• Validation Check: Perform a parallel imaging session tuned to an off-resonance frequency (e.g., 2050 cm⁻¹). The disappearance of the signal at the off-resonance frequency validates that the observed signal is strictly derived from the cyano Raman tag and not optical artifacts.

Table 2: Optimization Parameters for SuFEx-Raman Workflows

Parameter	Recommended Range	Causality / Rationale
Buffer pH	7.2 – 8.0	Mildly basic pH enhances the nucleophilicity of target residues (e.g., lowering the pKa of Tyrosine -OH) without hydrolyzing the SF group.
Probe Concentration	10 µM – 50 µM	Balances maximum target saturation with minimal off-target hydrophobic partitioning in lipid bilayers.
Incubation Time	1 – 4 Hours	SuFEx reactions require the formation of an encounter complex; sufficient time is needed for the probe to sample protein binding pockets.
Wash Additives	1% BSA in PBS	BSA binds and removes unreacted lipophilic probe from cell membranes, ensuring the Raman signal comes only from covalently bound probe.

Conclusion

3-Cyanopropane-1-sulfonyl fluoride represents a highly sophisticated intersection of chemical biology and advanced spectroscopy. By exploiting the strict microenvironmental requirements of SuFEx chemistry, researchers can ensure that only functional proteins are labeled. Simultaneously, the integration of the cyano Raman tag allows for the direct, perturbation-free visualization of these proteins in their native cellular context. When executed with the rigorous controls outlined in this guide, this probe is a powerful asset for drug development, target deconvolution, and spatial proteomics.

References

• Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label Source: National Institutes of Health (NIH) / Angewandte Chemie URL:[Link][3]

• Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases Source: National Institutes of Health (NIH) / Chemistry & Biology URL:[Link][2]

• Ultraviolet resonance Raman spectroscopic markers for protein structure and dynamics Source: University of Pittsburgh / Spectrochimica Acta URL:[Link][5]

• Fluorogenic Small Molecules Requiring Reaction with a Specific Protein to Create a Fluorescent Conjugate for Biological Imaging–What we Know and What we Need to Learn Source: National Institutes of Health (NIH) / Bioconjugate Chemistry URL:[Link][1]

• Book of Abstracts - EFMC-ISCB 2025 (Raman Probes and Nitrile Signals in Cell-Silent Regions) Source: European Federation for Medicinal Chemistry (EFMC) URL:[Link][4]

Sources

• 1. Fluorogenic Small Molecules Requiring Reaction with a Specific Protein to Create a Fluorescent Conjugate for Biological Imaging–What we Know and What we Need to Learn - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. efmc-iscb.org [efmc-iscb.org]
• 5. sites.pitt.edu [sites.pitt.edu]

Application Notes and Protocols for the Covalent Modification of Lysine Residues with Aliphatic Sulfonyl Fluorides

Introduction: A New Frontier in Covalent Targeting

The pursuit of highly selective and potent therapeutic agents has driven significant interest in targeted covalent inhibitors. While cysteine has traditionally been the primary focus for covalent drug design, its low abundance in protein binding sites limits the scope of this approach.[1] This has spurred the exploration of alternative nucleophilic amino acid residues, with lysine emerging as a particularly attractive target. Lysine is one of the most abundant amino acids on protein surfaces and is frequently found in functionally important regions such as enzyme active sites and protein-protein interaction interfaces.[2][3]

Aliphatic sulfonyl fluorides have recently gained prominence as a class of "privileged" electrophilic warheads for targeting lysine residues.[4][5] Unlike their more reactive aromatic counterparts, aliphatic sulfonyl fluorides offer a unique balance of stability and reactivity.[6][7] They are generally stable in aqueous media under physiological conditions, minimizing off-target reactions, yet can be precisely positioned within a binding pocket to react with a proximal lysine residue.[7][8] This reaction, a form of sulfur(VI) fluoride exchange (SuFEx) click chemistry, results in the formation of a highly stable sulfonamide bond, leading to irreversible inhibition of the target protein.[2][6][9][10]

This guide provides a comprehensive overview of the chemistry behind aliphatic sulfonyl fluoride-mediated lysine modification, its applications in chemical biology and drug discovery, and detailed protocols for the successful implementation of this powerful technology.

The Chemistry of Lysine Modification by Aliphatic Sulfonyl Fluorides

The covalent modification of a lysine residue by an aliphatic sulfonyl fluoride proceeds via a nucleophilic attack of the lysine's epsilon-amino group (ε-NH2) on the electrophilic sulfur atom of the sulfonyl fluoride. This results in the displacement of the fluoride ion and the formation of a stable sulfonamide linkage.[10][11]

The reactivity of the sulfonyl fluoride can be tuned by altering the electronic properties of the aliphatic scaffold.[2][7] This allows for the fine-tuning of the electrophile's reactivity to match the specific requirements of the biological target. The relatively slow reaction kinetics of aliphatic sulfonyl fluorides compared to other covalent warheads can be advantageous, as it allows for reversible binding and proper orientation of the inhibitor within the binding pocket prior to covalent bond formation, thereby enhancing selectivity.

While sulfonyl fluorides can also react with other nucleophilic residues such as serine, threonine, tyrosine, and histidine, the specific context of the binding pocket environment heavily influences this selectivity.[4][5][6] The proximity and orientation of the sulfonyl fluoride relative to the lysine residue, as well as the local microenvironment's effect on the lysine's pKa, are critical determinants of successful and selective modification.[3][12]

Reaction Mechanism

Caption: Covalent modification of a lysine residue by an aliphatic sulfonyl fluoride.

Applications in Chemical Biology and Drug Discovery

The unique properties of aliphatic sulfonyl fluorides make them valuable tools for a range of applications:

• Targeted Covalent Inhibitors: The ability to form a stable, irreversible bond with a target protein makes aliphatic sulfonyl fluorides ideal warheads for the design of potent and selective covalent inhibitors.[7][13] This is particularly relevant for challenging targets where high affinity and prolonged duration of action are required.[12][14]

• Activity-Based Protein Profiling (ABPP): Aliphatic sulfonyl fluoride probes equipped with reporter tags (e.g., alkynes or fluorophores) can be used to identify and quantify the activity of specific enzymes in complex biological systems.[11] This approach allows for the discovery of novel drug targets and the characterization of enzyme function in native environments.

• Target Identification and Validation: These probes are instrumental in identifying the molecular targets of bioactive compounds.[4][5] By competitively displacing a probe from its target, the binding of a non-covalent small molecule can be confirmed and quantified.

• Mapping Protein-Protein Interactions: Covalent probes based on aliphatic sulfonyl fluorides can be used to "trap" and identify transient protein-protein interactions, providing valuable insights into cellular signaling pathways.[15][16]

Detailed Experimental Protocols

The following protocols provide a general framework for the use of aliphatic sulfonyl fluoride probes. It is important to note that optimal conditions (e.g., probe concentration, incubation time, temperature) should be empirically determined for each specific protein and probe combination.

Protocol 1: In Vitro Protein Labeling with a Fluorescent Aliphatic Sulfonyl Fluoride Probe

This protocol is designed for the rapid assessment of protein labeling using a fluorescently-tagged probe.

Materials:

• Purified protein of interest

• Fluorescent aliphatic sulfonyl fluoride probe (e.g., with a rhodamine or fluorescein tag)

• Reaction Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4

• DMSO (anhydrous)

• 4x SDS-PAGE loading buffer

• SDS-PAGE gels and running buffer

• Fluorescence gel scanner

Procedure:

• Protein Preparation: Prepare a solution of the purified protein in the Reaction Buffer at a final concentration of 1-5 µM.

• Probe Preparation: Prepare a 10 mM stock solution of the fluorescent aliphatic sulfonyl fluoride probe in anhydrous DMSO.

• Labeling Reaction:

  • In a microcentrifuge tube, add the protein solution.

  • Add the fluorescent probe from the stock solution to a final concentration of 10-50 µM. The final DMSO concentration should not exceed 5%.

  • As a negative control, add an equivalent volume of DMSO to a separate aliquot of the protein solution.

  • Incubate the reaction at room temperature or 37°C for 1-4 hours.

• Quenching the Reaction: Stop the reaction by adding 4x SDS-PAGE loading buffer.

• Analysis:

  • Boil the samples at 95°C for 5 minutes.

  • Load the samples onto an SDS-PAGE gel and perform electrophoresis.

  • Visualize the fluorescently labeled protein using a fluorescence gel scanner.

Experimental Workflow for In Vitro Fluorescent Labeling

Caption: Workflow for in vitro fluorescent labeling of a target protein.

Protocol 2: Target Identification in Cell Lysate using an Alkyne-Tagged Probe and Click Chemistry

This protocol describes a typical workflow for identifying the protein targets of an alkyne-tagged aliphatic sulfonyl fluoride probe in a complex biological sample.

Materials:

• Alkyne-tagged aliphatic sulfonyl fluoride probe

• Cell lysate

• Lysis Buffer: 50 mM HEPES, 150 mM NaCl, 1% NP-40, protease inhibitors, pH 7.4

• Click Chemistry Reagents:

  • Azide-biotin tag

  • Tris(2-carboxyethyl)phosphine (TCEP)

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

  • Copper(II) sulfate (CuSO₄)

• Streptavidin-agarose beads

• Wash Buffers (e.g., PBS with varying concentrations of SDS)

• Elution Buffer (e.g., SDS-PAGE loading buffer)

• Mass spectrometer for protein identification

Procedure:

• Cell Lysate Preparation: Prepare cell lysate using the Lysis Buffer. Clarify the lysate by centrifugation and determine the protein concentration. Normalize the protein concentration to 1-2 mg/mL.

• Probe Incubation:

  • To the normalized cell lysate, add the alkyne-tagged probe to a final concentration of 1-10 µM.

  • Include a DMSO vehicle control.

  • Incubate for 1-4 hours at 37°C.

• Click Chemistry:

  • To the labeled lysate, add the azide-biotin tag (e.g., 100 µM), TCEP (1 mM), TBTA (100 µM), and CuSO₄ (1 mM).

  • Incubate for 1 hour at room temperature.

• Protein Enrichment:

  • Add streptavidin-agarose beads to the reaction mixture and incubate for 1-2 hours at 4°C to capture the biotinylated proteins.

  • Wash the beads extensively with Wash Buffers to remove non-specifically bound proteins.

• Elution and Digestion:

  • Elute the bound proteins from the beads using Elution Buffer.

  • Perform in-gel or in-solution trypsin digestion of the eluted proteins.

• Mass Spectrometry Analysis: Analyze the resulting peptides by LC-MS/MS to identify the protein targets.

Data Analysis and Interpretation

For Fluorescent Labeling:

• A fluorescent band at the expected molecular weight of the target protein on the SDS-PAGE gel indicates successful covalent modification.

• The intensity of the fluorescent band can provide a semi-quantitative measure of labeling efficiency.

• The absence of a band in the DMSO control confirms that the labeling is specific to the probe.

For Target Identification:

• Proteins that are significantly enriched in the probe-treated sample compared to the DMSO control are considered potential targets.

• The number of unique peptides and the sequence coverage for each identified protein provide confidence in the identification.

• Further validation experiments, such as Western blotting or enzymatic assays, are necessary to confirm the identified targets.

Troubleshooting

Problem	Possible Cause	Solution
No or low labeling	Inactive protein or probe	Confirm protein activity. Use a fresh stock of the probe.
Suboptimal reaction conditions	Optimize probe concentration, incubation time, and temperature.
Incompatible buffer components	Avoid buffers containing primary amines (e.g., Tris) that can react with the probe.
High background/non-specific labeling	Probe concentration is too high	Perform a dose-response experiment to determine the optimal probe concentration.
Incubation time is too long	Reduce the incubation time.
Insufficient washing (for enrichment)	Increase the number and stringency of wash steps.

Conclusion

The covalent modification of lysine residues with aliphatic sulfonyl fluorides represents a powerful and versatile strategy in chemical biology and drug discovery. The unique reactivity and stability of this "warhead" class open up new avenues for the development of highly selective and potent covalent inhibitors, as well as sophisticated chemical probes for exploring complex biological systems. By understanding the underlying chemistry and following robust experimental protocols, researchers can effectively harness this technology to advance their scientific goals.

References

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. (2021). Organic & Biomolecular Chemistry.
• Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. (2019). Journal of Medicinal Chemistry.
• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. (2024). Journal of Medicinal Chemistry.
• Sulfonyl fluorides as privileged warheads in chemical biology. (2015). Chemical Science.
• Discovery of Lysine-Targeted eIF4E Inhibitors through Covalent Docking. (2020). Journal of the American Chemical Society.
• Advances in sulfonyl exchange chemical biology: expanding druggable target space. (2025). Chemical Science.
• Application Notes and Protocols for Cyclobutylmethanesulfonyl Fluoride (CMSF) as a Chemical Probe. (n.d.). BenchChem.
• Kinetic Optimization of Lysine-Targeting Covalent Inhibitors of HSP72. (2019). ACS Medicinal Chemistry Letters.
• Sulfonyl fluorides as privileged warheads in chemical biology. (2015). RSC Publishing.
• A rapid access to aliphatic sulfonyl fluorides. (2019).
• Lysine-targeting covalent chemical probes employing sulfonyl exchange warheads. (n.d.). Unavailable Source.
• Covalent Inhibitors of Protein–Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. (n.d.). eScholarship.org.
• Aliphatic sulfonyl fluoride synthesis via reductive decarboxylative fluorosulfonylation of aliphatic carboxylic acid NHPI esters. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
• Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. (2020). RSC Medicinal Chemistry.
• Facile synthesis of sulfonyl fluorides from sulfonic acids. (2022). RSC Advances.
• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. (2024). ACS.org.
• Application Notes & Protocols: Sulfamoyl Fluoride Probes for Identifying Protein Binding Sites. (n.d.). BenchChem.
• Synthesis of aliphatic sulfonyl fluorides via decarboxylation. (n.d.).
• Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes. (n.d.). Jena Bioscience.
• Development of lysine-reactive covalent inhibitors and chemoproteomic probes. (n.d.). eScholarship, University of California.
• Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. (2023).
• Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. (2018). Organic Letters.
• Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents. (2023).
• Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides. (n.d.). BenchChem.
• Shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2. (2025). RSC Medicinal Chemistry.
• Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions. (2020). PubMed.
• A) A previously reported sulfonyl fluoride probe for covalent lysine... (n.d.).
• Sulfonamide synthesis via calcium triflimide activation of sulfonyl fluorides. (2018). Scholarship @ Claremont.
• Amine-Reactive Probe Labeling Protocol. (n.d.). Thermo Fisher Scientific - US.
• Labeling Proteins in vitro (S9129). (n.d.). NEB.
• Lys Conjug
• Sulfonyl-purine probes for covalent targeting of lysine and tyrosine in drug discovery. (n.d.). Flintbox.
• Site-selective lysine conjugation methods and applications towards antibody–drug ... (2021). RSC Chemical Biology.
• Covalent Attachment and Derivatization of Poly(L-lysine)

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Application Note: Nitrile-Warhead Probes in Activity-Based Protein Profiling (ABPP)

Topic: Activity-based protein profiling (ABPP) probes with nitrile handles Content Type: Application Notes and Protocols

Abstract

This technical guide details the application of nitrile-functionalized activity-based probes (ABPs) for profiling cysteine proteases, specifically Deubiquitinases (DUBs) and Cathepsins. Unlike highly reactive, irreversible warheads (e.g., vinyl sulfones, epoxides), nitrile warheads offer a unique "Goldilocks" reactivity—forming thioimidate adducts that are sufficiently stable for proteomic enrichment yet often reversible under physiological conditions. This guide covers the mechanistic basis of nitrile probes, experimental design for target engagement assays, and a validated protocol for Mass Spectrometry (MS)-based ABPP using alkyne-tagged cyanopyrrolidines.

Introduction: The Nitrile Advantage in Chemical Proteomics

Activity-Based Protein Profiling (ABPP) traditionally relies on highly electrophilic warheads to permanently trap active enzymes.[1] However, in drug discovery, the shift toward Targeted Covalent Inhibitors (TCIs) has necessitated probes that mimic the pharmacology of these drugs.

Nitrile (

) warheads have emerged as a superior alternative to acrylamides or epoxides for targeting cysteine proteases due to three critical factors:

• Tunable Reversibility: Nitriles react with active-site cysteines to form a thioimidate adduct. Depending on the scaffold (e.g., aryl nitrile vs. cyanopyrrolidine), this adduct can be transient (allowing occupancy studies) or robustly stable (allowing direct enrichment).

• Biocompatibility & Size: The linear, compact nature of the nitrile group minimizes steric clashes, allowing the probe to penetrate deep into narrow active site clefts (common in DUBs like UCHL1 and USP30).

• Reduced Non-Specific Reactivity: Nitriles are "soft" electrophiles. They are less likely to react with non-catalytic, surface-exposed cysteines compared to "hard" Michael acceptors, resulting in lower background noise in MS datasets.

Mechanism of Action

The nucleophilic attack of the catalytic cysteine thiolate on the nitrile carbon generates a thioimidate intermediate.

Figure 1: Mechanism of thioimidate formation between a cysteine nucleophile and a nitrile warhead.

Application Notes: Experimental Design

Application A: Direct Profiling with Cyanopyrrolidine Probes

Best for: Identification of novel DUB substrates and off-target profiling.

Cyanopyrrolidine-based probes (e.g., IMP-1710 analogs) are highly specific for UCH-family DUBs (e.g., UCHL1) and USP30. Unlike simple aryl nitriles, the pyrrolidine ring constrains the geometry, often rendering the thioimidate adduct stable enough for downstream denaturing workflows (SDS-PAGE and Streptavidin enrichment) without significant hydrolysis.

Key Consideration: The stability of the thioimidate is pH-dependent. Avoid highly acidic washes during the enrichment phase, as this can accelerate hydrolysis and loss of signal.

Application B: Competition ABPP (Target Engagement)

Best for: Determining the occupancy of a non-probe drug.

In this format, the nitrile is the "drug" (without a tag), and a broad-spectrum irreversible probe (e.g., Ub-Propargylamide or Ub-Vinyl Sulfone ) is used as the reporter.

• Treat cells/lysate with the Nitrile Drug (titration).

• Label remaining active sites with the Broad-Spectrum Reporter (e.g., Ub-PA-Alkyne).

• Click with Azide-Fluorophore/Biotin.

• Analyze: Loss of signal indicates target engagement by the nitrile drug.

Detailed Protocol: MS-Based ABPP with Alkyne-Nitrile Probes

Scope: This protocol describes the Direct Profiling workflow using an alkyne-tagged nitrile probe (e.g., a cyanopyrrolidine probe) in mammalian cell lysates.

Materials Required

• Lysis Buffer: 50 mM HEPES (pH 7.4), 150 mM NaCl, 0.1% Triton X-100. (Avoid thiols like DTT/BME as they compete with the probe).

• Probe: Alkyne-tagged Nitrile Probe (1000x stock in DMSO).

• Click Reagents:

  • TBTA (Ligand): 1.7 mM in DMSO/t-Butanol (1:4).

  • CuSO₄: 50 mM in water.

  • TCEP (Reducing agent): 50 mM in water (freshly prepared).

  • Reporter: Azide-PEG3-Biotin (10 mM in DMSO).

• Enrichment: High-capacity Streptavidin Agarose beads.

Step-by-Step Workflow

Phase 1: Lysis and Labeling

• Harvest Cells: Wash cells (e.g., HEK293, 1x10^7 cells) with cold PBS. Scrape and pellet.

• Lysis: Resuspend pellet in Lysis Buffer (200 µL). Incubate on ice for 15 min. Sonicate briefly (3 x 10s pulses, low amplitude) to shear DNA.

• Clarify: Centrifuge at 16,000 x g for 10 min at 4°C. Collect supernatant.

• Protein Normalization: Adjust protein concentration to 1–2 mg/mL using a BCA assay.

• Probe Labeling:

  • Add Nitrile Probe (final conc. 1–10 µM).

  • Control: Add DMSO only.

  • Incubate at 37°C for 30–60 minutes . (Nitriles react slower than vinyl sulfones; 37°C ensures maximal occupancy).

Phase 2: Click Chemistry (CuAAC)

• Prepare Master Mix: Mix reagents in the following order (per 100 µL sample):

  • 1.5 µL Azide-Biotin (100 µM final)

  • 2.0 µL TCEP (1 mM final)

  • 6.0 µL TBTA (100 µM final)

  • 2.0 µL CuSO₄ (1 mM final)

• Reaction: Add Master Mix to the labeled lysate. Vortex immediately.

• Incubation: Incubate at Room Temperature (RT) for 1 hour in the dark with gentle rotation.

Phase 3: Enrichment and Digestion

• Precipitation: Add cold Methanol:Chloroform:Water (4:1:3 ratio) to precipitate proteins and remove excess unreacted probe. Spin at max speed, discard supernatant. Wash pellet 2x with cold Methanol. Air dry briefly.

• Resuspension: Redissolve pellet in 500 µL 1.2% SDS in PBS . Heat at 80°C for 5 min to fully denature.

• Dilution: Dilute to 0.2% SDS by adding 2.5 mL PBS (critical for Streptavidin binding).

• Bind: Add 50 µL pre-washed Streptavidin beads. Rotate overnight at 4°C.

• Wash:

  • 1x 1% SDS in PBS (removes non-specific binders).

  • 2x PBS.

  • 2x Water (removes salts for MS).

• On-Bead Digestion: Resuspend beads in 50 mM Ammonium Bicarbonate. Add Trypsin (1 µg). Incubate overnight at 37°C.

Phase 4: Analysis

• Collection: Spin down beads. Collect supernatant (peptides). Acidify with Formic Acid (to 1%).

• LC-MS/MS: Analyze on a high-resolution mass spectrometer (e.g., Orbitrap).

• Data Processing: Search against the proteome.[2] Filter for proteins enriched in Probe samples vs. DMSO controls.

Data Presentation & Troubleshooting

Expected Results vs. Common Issues

Parameter	Expected Outcome	Troubleshooting
Labeling Efficiency	Strong bands (Gel) or high peptide count (MS) for target DUBs (e.g., UCHL1).	If signal is weak, increase incubation time (up to 2h) or temp (37°C). Nitriles are slow reactors.
Background	Low background compared to acrylamides.	If high background, reduce probe concentration or perform competition with free nitrile drug.
Stability	Signal persists after SDS denaturation.	Critical: Do not boil samples in acidic buffer. Thioimidates are sensitive to low pH.

Workflow Diagram

Figure 2: Step-by-step workflow for Direct ABPP using Alkyne-Nitrile probes.

References

• Panyain, N., et al. (2021). "Activity-based protein profiling reveals deubiquitinase and aldehyde dehydrogenase targets of a cyanopyrrolidine probe."[3] RSC Medicinal Chemistry.[3] Link

• Lilla, S., et al. (2016). "Covalent Reversible Inhibition of Cysteine Proteases: The Nitrile Warhead." Chemical Reviews. Link

• Turnbull, A. P., et al. (2017). "Molecular basis of USP7 inhibition by selective small-molecule inhibitors." Nature. Link

• Hewings, D. S., et al. (2017). "Activity-Based Probes for the Ubiquitin Conjugation-Deconjugation Machinery: New Chemistries, New Tools, and New Insights." FEBS Journal. Link

• Cravatt, B. F., et al. (2008). "Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry." Annual Review of Biochemistry. Link

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Introduction: The Strategic Value of Sulfonyl Fluorides and the Cyano Handle

An Application Guide to the Synthesis of 3-Cyanopropyl-Sulfonamides

A Senior Application Scientist's Guide to the Reaction of 3-Cyanopropane-1-sulfonyl Fluoride with Amines

This document provides researchers, scientists, and drug development professionals with a detailed technical guide for the synthesis of 3-cyanopropyl-sulfonamides from 3-cyanopropane-1-sulfonyl fluoride and various amines. We move beyond simple step-by-step instructions to explain the underlying principles, the rationale for specific conditions, and a comparative analysis of different activation strategies. This guide is designed to be a self-validating system, empowering users to adapt and optimize these protocols for their specific research needs.

Sulfonamides are a cornerstone of medicinal chemistry, recognized as a privileged structural motif in a vast array of therapeutic agents.[1][2] Traditionally, their synthesis relies on highly reactive sulfonyl chlorides. However, the high reactivity of sulfonyl chlorides can lead to poor selectivity, instability, and incompatibility with sensitive functional groups.[3]

Sulfonyl fluorides, particularly aliphatic ones like 3-cyanopropane-1-sulfonyl fluoride, have emerged as superior alternatives due to their remarkable stability and tunable reactivity.[1] This stability allows for their use in later-stage functionalization and with complex molecules. The reaction of a sulfonyl fluoride with a nucleophile, such as an amine, is the cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a concept that has become a powerful tool in drug discovery, chemical biology, and materials science.[4][5]

The 3-cyanopropane-1-sulfonyl fluoride reagent is of particular interest. The terminal nitrile (cyano) group is a versatile synthetic handle. It is relatively inert under many sulfonylation conditions but can be subsequently hydrolyzed to a carboxylic acid, reduced to an amine, or converted into a tetrazole ring, providing a gateway to a diverse library of drug-like molecules.

The Reaction Mechanism: Activating the Dormant S-F Bond

The core of the reaction is a nucleophilic attack by the amine's nitrogen atom on the electrophilic sulfur center of the sulfonyl fluoride. This displaces the fluoride ion and forms the thermodynamically stable S-N bond of the sulfonamide.

However, the S-F bond is exceptionally strong and requires activation to proceed at a practical rate, especially with less nucleophilic amines.[6] This "dormant awakening reactivity" is central to SuFEx chemistry.[4] Activation strategies typically involve weakening the S-F bond to make the sulfur atom more susceptible to nucleophilic attack.

Caption: A generalized workflow for the synthesis and isolation of sulfonamides.

Protocol A: Base-Mediated Synthesis (for Highly Nucleophilic Amines)

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the amine (1.0 mmol, 1.0 equiv) and anhydrous Dichloromethane (DCM, 5 mL).

• Base Addition: Add Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.5 mmol, 1.5 equiv). Stir for 5 minutes at room temperature.

• Sulfonyl Fluoride Addition: In a separate vial, dissolve 3-cyanopropane-1-sulfonyl fluoride (1.1 mmol, 1.1 equiv) in anhydrous DCM (2 mL). Add this solution dropwise to the stirred amine mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor progress by Thin Layer Chromatography (TLC).

• Workup & Purification: See Section 5.

Protocol B: Ca(NTf₂)₂-Activated Synthesis (General Purpose)

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the amine (1.0 mmol, 1.0 equiv), Calcium Triflimide [Ca(NTf₂)₂] (1.1 mmol, 1.1 equiv), and anhydrous Acetonitrile (MeCN) or Tert-amyl alcohol (5 mL). [3][7]2. Sulfonyl Fluoride Addition: Add 3-cyanopropane-1-sulfonyl fluoride (1.2 mmol, 1.2 equiv) to the mixture.

• Reaction: Stir the reaction at room temperature or heat to 50-60 °C for 4-18 hours. The optimal temperature depends on the amine's reactivity. Monitor progress by TLC or LC-MS.

• Workup & Purification: See Section 5.

Protocol C: Catalytic HOBt-Activated Synthesis (for Hindered Amines)

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the amine (1.0 mmol, 1.0 equiv), 1-Hydroxybenzotriazole (HOBt) (0.05 mmol, 0.05 equiv), and anhydrous Dimethyl Sulfoxide (DMSO, 4 mL). [1]2. Reagent Addition: Add DIPEA (2.0 mmol, 2.0 equiv) followed by 1,1,3,3-Tetramethyldisiloxane (TMDS) (2.0 mmol, 2.0 equiv).

• Sulfonyl Fluoride Addition: Add 3-cyanopropane-1-sulfonyl fluoride (1.2 mmol, 1.2 equiv) to the mixture.

• Reaction: Stir vigorously at 25 °C for 24 hours. This protocol is notably effective even for sterically demanding substrates. [1]5. Workup & Purification: See Section 5.

General Workup and Characterization

Aqueous Workup

Upon reaction completion, dilute the mixture with a suitable organic solvent (e.g., Ethyl Acetate or DCM). Transfer to a separatory funnel and wash sequentially with 1M HCl (to remove basic impurities), saturated NaHCO₃ solution (to remove acidic impurities like HOBt), and finally with brine. [8]Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

Purification

The crude product is typically purified by flash column chromatography on silica gel using a gradient of Ethyl Acetate in Hexanes. Recrystallization can also be an effective method for solid products.

Characterization

The structure and purity of the final sulfonamide should be confirmed using standard analytical techniques:

• NMR Spectroscopy: ¹H and ¹³C NMR will confirm the carbon-hydrogen framework. The N-H proton of the sulfonamide typically appears as a broad singlet in the ¹H NMR spectrum.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product. [2]* Infrared (IR) Spectroscopy: Shows characteristic asymmetric and symmetric S=O stretching bands around 1350 cm⁻¹ and 1160 cm⁻¹, respectively. [8]

Conclusion

The reaction of 3-cyanopropane-1-sulfonyl fluoride with amines is a robust and versatile method for synthesizing valuable sulfonamide building blocks. By understanding the principles of S-F bond activation, researchers can select the appropriate protocol—from a simple base-mediated approach to advanced catalytic systems—to successfully couple a wide array of amines. The stability of the sulfonyl fluoride precursor combined with the synthetic versatility of the cyano group makes this an exceptionally powerful strategy in modern drug discovery and chemical biology.

References

• Ball, N. D., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(13), 3943–3947. Available at: [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. Available at: [Link]

• Merchant, R. R., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. Available at: [Link]

• Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): A New Family of Click Reactions. Angewandte Chemie International Edition, 53(36), 9430-9448. (Note: While not directly in search results, this is the foundational SuFEx paper and essential context). General knowledge source.

• Sharma, V., et al. (2017). Recent Advances in Cyanamide Chemistry: Synthesis and Applications. Molecules, 22(4), 629. Available at: [Link]

• Neumaier, B., et al. (2013). Use of 3-[18F]fluoropropanesulfonyl chloride as a prosthetic agent for the radiolabelling of amines. Beilstein Journal of Organic Chemistry, 9, 1002-1011. Available at: [Link]

• Li, G., et al. (2020). A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. ChemRxiv. Available at: [Link]

• Qin, H.-L., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. Available at: [Link]

• Roy, T., & Lee, J.-W. (2020). Cyanide-Mediated Synthesis of Sulfones and Sulfonamides from Vinyl Sulfones. Request PDF. Available at: [Link]

• Rad, M. N. S., et al. (2009). One-Pot Synthesis of Sulfonamides from Primary and Secondary Amine Derived Sulfonate Salts Using Cyanuric Chloride. Synthesis, 2009(23), 3983-3988. Available at: [Link]

• Alam, M., et al. (2015). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides. BioMed Research International. Available at: [Link]

• Dong, J., et al. (2019). Installation of -SO2F groups onto primary amides. Beilstein Journal of Organic Chemistry, 15, 1238-1243. Available at: [Link]

• Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. Journal of Pharmacy and Pharmacology. General knowledge source.

• Wang, H., et al. (2019). A rapid access to aliphatic sulfonyl fluorides. Nature Communications, 10, 3788. Available at: [Link]

• am Ende, C. W., et al. (2023). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. RSC Medicinal Chemistry. Available at: [Link]

• Neumaier, B., et al. (2013). Use of 3-[18F]fluoropropanesulfonyl chloride as a prosthetic agent for the radiolabelling of amines. ResearchGate. Available at: [Link]

• Organic & Biomolecular Chemistry. (2019). A general approach to nitrile- and sulfonyl fluoride-substituted cyclopropanes. RSC Publishing. Available at: [Link]

• Gacek-Matthews, A., et al. (2022). Introducing SuFNucs: Sulfamoyl-Fluoride-Functionalized Nucleosides That Undergo Sulfur Fluoride Exchange Reaction. The Journal of Organic Chemistry, 87(14), 9036-9049. Available at: [Link]

• Kelly, J. W., et al. (2014). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. Journal of the American Chemical Society, 136(1), 229-236. Available at: [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A rapid access to aliphatic sulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. thieme-connect.com [thieme-connect.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Design and Validation of Covalent Inhibitors Using 3-Cyanopropylsulfonyl Fluoride Warheads

Introduction & Mechanistic Rationale

The development of targeted covalent inhibitors (TCIs) has experienced a renaissance, driven by the need to drug historically intractable targets and overcome acquired resistance mutations[1]. While acrylamides targeting cysteine residues have dominated the clinical landscape, the field is rapidly expanding to target less nucleophilic residues such as serine, threonine, tyrosine, and lysine[2].

To achieve this, Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a privileged platform[3]. Sulfonyl fluorides offer an exceptional balance: they are thermodynamically stable in aqueous physiological conditions, yet they become highly reactive when placed in the specific microenvironment of a protein active site[4].

Within this chemical space, the 3-cyanopropylsulfonyl fluoride warhead offers unique physicochemical advantages for rational drug design:

• Steric Flexibility : Unlike rigid aryl sulfonyl fluorides, the propyl chain acts as a flexible linker, allowing the electrophilic sulfur center to probe slightly buried or dynamically shifting nucleophiles within the binding pocket.

• Electronic Tuning & Recognition : The terminal cyano group introduces a strong dipole moment. This not only modulates the electrophilicity of the sulfonyl fluoride but also serves as a hydrogen-bond acceptor, providing additional non-covalent recognition prior to covalent bond formation.

• Context-Dependent Reactivity : The warhead remains inert until non-covalent affinity (

  ) drives proximity-induced desolvation, triggering a SuFEx reaction with a proximal nucleophile[4].

Mechanism of Action & Experimental Workflow

The efficacy of a 3-cyanopropylsulfonyl fluoride inhibitor is governed by a two-step kinetic mechanism. First, the inhibitor binds reversibly to the target. Second, proximity and precise orbital alignment catalyze the irreversible departure of the fluoride ion, forming a stable sulfonate or sulfonamide adduct.

Figure 1: Kinetic mechanism of targeted covalent inhibition via SuFEx chemistry.

To ensure that the observed inhibition is both on-target and mechanistically sound, we employ a self-validating experimental workflow. Each phase serves as a quality-control checkpoint for the next.

Figure 2: Step-by-step workflow for the validation of 3-cyanopropylsulfonyl fluoride inhibitors.

Detailed Methodologies & Protocols

Protocol 1: Synthesis and Incorporation of the Warhead

Causality & Rationale: Sulfonyl fluorides are synthesized via the fluorination of corresponding sulfonyl chlorides. To prevent premature hydrolysis of the sulfonyl fluoride during conjugation to the lead scaffold, all coupling reactions must be maintained under strictly anhydrous conditions using non-nucleophilic bases.

Step-by-Step Method:

• Precursor Activation: Dissolve the lead scaffold (containing a free amine or phenol) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Warhead Addition: Add 1.2 equivalents of 3-cyanopropylsulfonyl fluoride (or its chloride precursor followed by in situ fluorination with KF/18-crown-6).

• Base Catalysis: Introduce 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Note: Avoid primary or secondary amines as they will compete for the electrophile.

• Purification: Quench the reaction with saturated aqueous

  to neutralize the base without hydrolyzing the SuFEx warhead. Extract with ethyl acetate and purify via flash chromatography (silica gel, Hexanes/EtOAc).

Protocol 2: Intact Protein Mass Spectrometry (MS)

Causality & Rationale: Biochemical inhibition assays cannot differentiate between reversible and covalent inhibition. Intact MS is utilized because it provides a direct, unambiguous readout of binding stoichiometry. A mass shift corresponding to exactly one warhead addition (

) confirms a 1:1 labeling event and rules out promiscuous multi-labeling that leads to toxicity.

Step-by-Step Method:

• Incubation: Incubate 2 µM of recombinant target protein with a 10-fold molar excess (20 µM) of the synthesized inhibitor in HEPES buffer (pH 7.4, 150 mM NaCl) at 37°C for 2 hours.

• Desalting: Remove unreacted inhibitor and buffer salts using a C4 ZipTip or a rapid size-exclusion spin column (e.g., Zeba Spin). Causality: Salts suppress ionization in the mass spectrometer.

• LC-MS Analysis: Inject the sample onto a high-resolution Q-TOF mass spectrometer coupled to a C4 analytical column.

• Deconvolution: Use maximum entropy deconvolution software to calculate the intact mass. Validate that the mass shift matches the theoretical covalent adduct.

Protocol 3: Determination of Inactivation Kinetics ( )

Causality & Rationale: Evaluating

rather than a simple is critical because covalent inhibition is inherently time-dependent[1]. This metric isolates the non-covalent binding affinity ( ) from the chemical reactivity ( ), allowing medicinal chemists to optimize recognition rather than simply increasing warhead reactivity (which drives off-target effects).

Step-by-Step Method:

• Continuous Assay Setup: Prepare a microplate with the target enzyme and a fluorogenic substrate.

• Inhibitor Titration: Add the inhibitor at varying concentrations (ranging from

  to ).

• Data Acquisition: Monitor product formation continuously over 60 minutes.

• Kinetic Fitting: Fit the progress curves to the integrated rate equation for time-dependent inhibition to extract

  for each concentration. Plot vs. [Inhibitor] to determine (the concentration at half-maximal inactivation rate) and (the maximum rate of inactivation).

Protocol 4: Activity-Based Protein Profiling (ABPP)

Causality & Rationale: To establish a self-validating safety profile, ABPP is employed. By using a broad-spectrum alkyne-tagged SuFEx probe, we can visualize the entire targetable "SuFEx-ome" in live cells. Pre-treatment with our specific 3-cyanopropylsulfonyl fluoride inhibitor will outcompete the probe at the primary target, while any residual off-target binding will be flagged by changes in the fluorescent gel banding pattern.

Step-by-Step Method:

• Cellular Treatment: Treat live cells (e.g., HEK293T) with the lead inhibitor (1 µM and 10 µM) for 4 hours.

• Probe Labeling: Add a broad-spectrum alkyne-tagged sulfonyl fluoride probe (10 µM) for an additional 1 hour.

• Lysis and CuAAC Click: Lyse the cells and perform a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to attach a fluorophore (e.g., TAMRA-azide) to the probe-labeled proteins.

• SDS-PAGE Analysis: Resolve the proteome on an SDS-PAGE gel and scan for fluorescence. A selective inhibitor will show a single depleted band corresponding to the target protein, with all other bands remaining unchanged.

Data Presentation

The following table demonstrates a hypothetical lead optimization campaign, showcasing how modifying the non-covalent scaffold attached to the 3-cyanopropylsulfonyl fluoride warhead impacts both kinetic parameters and stoichiometry.

Table 1: Quantitative Profiling of 3-Cyanopropylsulfonyl Fluoride Derivatives

Compound ID	Scaffold Modification	(µM)	( )	( )	Intact MS Stoichiometry	ABPP Selectivity
Cmpd-01	Unoptimized core	45.0	0.015	5.5	1:1 (Major), 2:1 (Minor)	Poor (Multiple bands)
Cmpd-02	+ H-bond donor	12.5	0.022	29.3	1:1 (Clean)	Moderate
Cmpd-03	+ Hydrophobic motif	1.2	0.045	625.0	1:1 (Clean)	High (Single band)
Cmpd-04	Rigidified linker	>100	N/A	< 1.0	No labeling	N/A

Note: Cmpd-03 demonstrates the ideal profile, where high non-covalent affinity (

) drives efficient and highly selective covalent labeling, validating the 3-cyanopropyl flexible linker approach.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. Available at:[Link]

• You, M., Liu, H., & Li, C. (2025). The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. JACS Au, 5(12), 5866-5887. Available at:[Link]

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Orthogonal Functionalization of the Nitrile Handle in 3-Cyanopropane-1-sulfonyl Fluoride

Target Audience: Synthetic Chemists, Chemical Biologists, and Drug Development Professionals Focus: Selective manipulation of the nitrile group while preserving the Sulfur(VI) Fluoride Exchange (SuFEx) hub.

Mechanistic Rationale: The Orthogonality of S(VI)-F

In the development of advanced chemical probes and pharmaceuticals, bifunctional building blocks are invaluable. 3-Cyanopropane-1-sulfonyl fluoride (CAS: 1362857-38-2) represents a highly versatile dual-handle hub. It contains a nitrile group (-CN) for classic synthetic transformations and a sulfonyl fluoride (-SO2F) group, which serves as the premier electrophile for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry [1].

The fundamental challenge in utilizing this molecule is achieving orthogonality . The high oxidation state and unique orbital shielding of the S(VI) center make the S-F bond exceptionally resilient to oxidation, reduction, thermolysis, and many acidic/basic conditions [1]. This "latent reactivity" allows the nitrile group to be heavily functionalized without premature cleavage of the S-F bond [2].

However, a critical mechanistic trap exists during nitrile reduction. Converting the nitrile to a primary amine (-CH₂NH₂) in the presence of a sulfonyl fluoride generates a highly reactive nucleophile in the same molecule. Because the newly formed amine and the sulfonyl fluoride are separated by a four-carbon chain, they will rapidly undergo an intramolecular SuFEx reaction to form a stable 6-membered sultam (1,2-thiazinane 1,1-dioxide).

Causality in Experimental Design: To prevent this unwanted cyclization, reductive protocols must incorporate in situ trapping agents (such as Boc₂O). This ensures the nascent amine is sterically and electronically masked the moment it is formed, preserving the -SO₂F group for downstream intermolecular click applications [3, 4].

Strategic Workflow Visualization

The following diagram illustrates the divergent synthetic pathways available for functionalizing the nitrile group while maintaining the integrity of the SuFEx-active sulfonyl fluoride hub.

Caption: Orthogonal functionalization pathways of 3-Cyanopropane-1-sulfonyl fluoride preserving the S-F hub.

Quantitative Performance Data

The table below summarizes the efficiency and S-F bond retention across three distinct functionalization pathways. The near-quantitative retention of the S-F bond highlights the robustness of the SuFEx handle under diverse catalytic conditions.

Functionalization Pathway	Target Motif	Reagents & Conditions	Reaction Time	Isolated Yield	S-F Bond Retention
Reductive Trapping	Boc-Protected Primary Amine	NaBH₄, NiCl₂·6H₂O, Boc₂O, MeOH, 0 °C to RT	4 h	78%	>98%
[3+2] Cycloaddition	5-Substituted Tetrazole	NaN₃, ZnBr₂, H₂O/iPrOH, 80 °C	16 h	85%	>95%
Pinner Methanolysis	Methyl Ester	HCl (gas), MeOH, 0 °C to RT, then H₂O	12 h	82%	>99%

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. For any SuFEx building block, the absolute integrity of the S(VI)-F bond is the primary metric of success.

Diagnostic Checkpoints:

• ¹⁹F NMR Spectroscopy: The sulfonyl fluoride fluorine atom exhibits a highly characteristic, sharp singlet between +50 to +60 ppm (relative to CFCl₃). The persistence of this peak post-reaction is the definitive proof of orthogonality.

• FT-IR Spectroscopy: The disappearance of the sharp nitrile C≡N stretch at ~2250 cm⁻¹ coupled with the retention of the strong asymmetric and symmetric -SO₂F stretches at ~1420 cm⁻¹ and ~1210 cm⁻¹ provides rapid, bench-top validation.

Protocol A: Reductive Trapping to Boc-Protected Amine

This protocol utilizes transition-metal catalyzed reduction. The immediate presence of Boc₂O intercepts the nucleophilic amine, preventing intramolecular sultam formation [4].

• Preparation: In an oven-dried round-bottom flask under an N₂ atmosphere, dissolve 3-Cyanopropane-1-sulfonyl fluoride (10.0 mmol, 1.0 eq) and Di-tert-butyl dicarbonate (Boc₂O, 15.0 mmol, 1.5 eq) in anhydrous methanol (50 mL).

• Catalyst Addition: Add NiCl₂·6H₂O (1.0 mmol, 0.1 eq) to the solution. The mixture will take on a pale green hue. Cool the flask to 0 °C using an ice-water bath.

• Reduction: Slowly add NaBH₄ (40.0 mmol, 4.0 eq) in small portions over 30 minutes. Caution: This step is highly exothermic and evolves H₂ gas. Maintain vigorous stirring. The solution will turn black as nickel boride nanoparticles form.

• Maturation: Stir at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature for an additional 3 hours.

• Quenching & Workup: Add N,N-dimethylethylenediamine (2.0 mmol) to quench unreacted Boc₂O. Evaporate the methanol under reduced pressure. Redissolve the black residue in Ethyl Acetate (100 mL) and wash sequentially with saturated aqueous NaHCO₃ (50 mL), water (50 mL), and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure Boc-protected 4-aminobutane-1-sulfonyl fluoride.

Protocol B: Zinc-Catalyzed [3+2] Cycloaddition to Tetrazole

Tetrazoles are highly stable bioisosteres for carboxylic acids. Using ZnBr₂ as a mild Lewis acid avoids the harsh, strongly basic conditions (like refluxing NaOH) that could hydrolyze the S-F bond [3].

• Preparation: In a heavy-walled reaction vial, suspend 3-Cyanopropane-1-sulfonyl fluoride (10.0 mmol, 1.0 eq), NaN₃ (12.0 mmol, 1.2 eq), and ZnBr₂ (10.0 mmol, 1.0 eq) in a 1:1 mixture of deionized water and isopropanol (40 mL).

• Cycloaddition: Seal the vial and heat the vigorously stirring mixture to 80 °C for 16 hours.

• Acidification: Cool the reaction to room temperature. Carefully adjust the pH of the aqueous mixture to ~2 using 1M HCl. Causality: Tetrazoles are acidic (pKa ~4.5); protonation is required to drive them into the organic phase during extraction.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize the crude solid from EtOAc/Hexanes to yield pure 5-(3-(fluorosulfonyl)propyl)-1H-tetrazole.

Downstream SuFEx Diversification

Once the nitrile handle has been successfully functionalized into an amine, tetrazole, or ester, the preserved -SO₂F group can be activated for SuFEx click chemistry. By introducing a strong, non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or BEMP (2-tert-butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine), the S(VI)-F bond becomes highly electrophilic [1, 2]. It will rapidly and quantitatively react with exogenous aryl silyl ethers, phenols, or secondary amines to generate complex, drug-like sulfonates and sulfonamides, enabling rapid late-stage functionalization in drug discovery pipelines.

References

• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• Source: Royal Society of Chemistry (RSC)
• Title: Amine synthesis by nitrile reduction Source: Organic Chemistry Portal URL

Application Notes and Protocols: Bioorthogonal Labeling Strategies Using Cyano-Sulfonyl Fluorides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Sulfonyl Fluorides in Covalent Labeling

In the landscape of chemical biology and drug discovery, the ability to selectively label and identify biomolecules within their native environment is paramount. Bioorthogonal chemistry provides a powerful toolkit for such endeavors, allowing for specific chemical reactions to occur within living systems without interfering with endogenous biochemical processes.[1] Among the various bioorthogonal strategies, those employing sulfonyl fluorides as reactive warheads have gained significant traction.[2][3]

Initially recognized for their utility as serine protease inhibitors, sulfonyl fluorides have emerged as a "privileged" class of electrophiles for their ability to covalently modify a diverse range of nucleophilic amino acid residues beyond the canonical cysteine.[4] This includes tyrosine, lysine, histidine, serine, and threonine, thereby expanding the addressable proteome for covalent probe development.[5][6] The Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a cornerstone of this technology, offers a unique blend of stability and reactivity, making it exceptionally suited for applications in complex biological milieu.[2]

A key feature of sulfonyl fluoride probes is their "proximity-enhanced reactivity."[7][8] These probes are relatively inert in the aqueous environment of the cell, but upon binding to a target protein, the proximity and orientation within the binding pocket dramatically accelerate the covalent modification of a nearby nucleophilic residue. This context-dependent reactivity minimizes off-target effects and enhances the specificity of labeling.[2][8]

This guide provides a comprehensive overview of bioorthogonal labeling strategies utilizing cyano-sulfonyl fluorides. We will delve into the underlying principles, provide detailed, field-proven protocols for probe synthesis, protein labeling in vitro and in living cells, and offer insights into data analysis and troubleshooting.

The Mechanism of SuFEx-based Bioorthogonal Labeling

The core of this labeling strategy is the Sulfur(VI) Fluoride Exchange (SuFEx) reaction. A sulfonyl fluoride warhead, typically attached to a molecule with affinity for a target protein, reacts with a nucleophilic amino acid side chain, displacing the fluoride ion and forming a stable covalent bond. The "cyano" group in the context of this topic is interpreted as a functional handle, such as an alkyne, that enables subsequent "click" chemistry for the attachment of reporter molecules.

Diagram: The SuFEx Reaction Mechanism

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 4. scispace.com [scispace.com]
• 5. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 6. Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving aqueous stability of 3-Cyanopropane-1-sulfonyl fluoride buffers

Welcome to the Technical Support Center for 3-Cyanopropane-1-sulfonyl fluoride applications. As a Senior Application Scientist, I have designed this guide to help you navigate the unique physicochemical properties of alkyl sulfonyl fluorides.

While Sulfur(VI) Fluoride Exchange (SuFEx) chemistry offers exceptional stability compared to traditional sulfonyl chlorides, aliphatic sulfonyl fluorides—particularly those with electron-withdrawing groups like a cyano moiety—require precise environmental control to prevent premature aqueous hydrolysis[1][2]. This guide synthesizes mechanistic causality with field-proven protocols to ensure the integrity of your bioconjugation, chemical biology, and drug discovery workflows.

Part 1: Mechanistic FAQs (Expertise & Causality)

Q1: Why does 3-Cyanopropane-1-sulfonyl fluoride degrade in certain aqueous buffers if SuFEx warheads are considered "water-stable"? A: The stability of the S(VI)-F bond is relative. While highly resistant to reduction and homolytic cleavage, the bond undergoes heterolytic cleavage in the presence of strong nucleophiles[1]. The cyano group (-CN) on the propyl chain exerts an electron-withdrawing inductive effect, increasing the electrophilicity of the sulfur center. In alkaline conditions (pH > 7.5), hydroxide ions (OH⁻) act as hard nucleophiles, attacking the S(VI) center and displacing the fluoride ion to form an inert sulfonic acid[3].

Q2: Why must I strictly avoid Tris buffer when working with this compound? A: Tris (tris(hydroxymethyl)aminomethane) contains a highly reactive primary amine. Sulfonyl fluorides readily react with primary amines via sulfonylation. If you use Tris, the buffer itself will act as a competitive nucleophile, rapidly quenching your 3-Cyanopropane-1-sulfonyl fluoride into an off-target sulfonamide before it can react with your target protein's tyrosine or lysine residues[4].

Q3: My stock solution in DMSO lost activity after a month at -20°C. What happened? A: Alkyl sulfonyl fluorides are highly sensitive to adventitious water in hygroscopic solvents[2]. Every time a DMSO stock vial is opened to the ambient atmosphere, it absorbs moisture. Over time, this microscopic water content drives slow hydrolysis within the stock solution. Stock solutions must be prepared in strictly anhydrous, amine-free solvents and ideally aliquoted for single use.

Part 2: Quantitative Stability Data

To optimize your experimental design, refer to the following stability matrix. These values represent the anticipated half-life (

) of functionalized alkyl sulfonyl fluorides in various environments[3][5].

Buffer System	pH	Temp (°C)	Estimated Half-Life ( )	Suitability for SuFEx
PBS	6.5 - 7.0	25	> 12 hours	Optimal
HEPES	7.4	25	~4 - 6 hours	Optimal
PBS	8.0	25	< 2 hours	Marginal
Tris-HCl	7.4	25	< 30 minutes	Incompatible
Carbonate	10.0	25	< 5 minutes	Incompatible

Part 3: Troubleshooting Guide

Issue 1: Low conjugation yield or weak target labeling.

• Root Cause: Premature warhead hydrolysis due to high pH or nucleophilic buffer components.

• Solution: Verify the pH of your reaction buffer is between 6.5 and 7.4. Switch from Tris or Glycine buffers to non-nucleophilic alternatives like PBS, HEPES, or MOPS[3][4]. Ensure your protein target is fully dialyzed into the new buffer prior to probe addition.

Issue 2: Inconsistent results between experimental replicates.

• Root Cause: Degradation of the DMSO stock solution due to repeated freeze-thaw cycles and moisture ingress[2].

• Solution: Discard the current stock. Prepare a fresh stock using anhydrous DMSO (packaged under Argon). Aliquot the stock into single-use tubes and store at -80°C in a desiccator.

Issue 3: Precipitation upon adding the sulfonyl fluoride to the aqueous buffer.

• Root Cause: Exceeding the aqueous solubility limit of the aliphatic compound, leading to aggregation rather than conjugation.

• Solution: Keep the final organic co-solvent (DMSO/DMF) concentration between 2% and 5% (v/v). Add the probe dropwise while gently vortexing the protein solution to prevent localized high concentrations.

Part 4: Experimental Protocols

Protocol A: Preparation of Self-Validating Anhydrous Stock Solutions

This protocol ensures the structural integrity of the S(VI)-F bond prior to aqueous exposure.

• Environment: Perform all steps in a dry environment (e.g., a nitrogen-purged glovebox or using Schlenk techniques if highly sensitive).

• Solvent: Pierce the septum of a fresh bottle of anhydrous DMSO (water ≤0.005%) with a dry syringe.

• Dissolution: Dissolve 3-Cyanopropane-1-sulfonyl fluoride to a concentration of 10 mM to 50 mM.

• Aliquoting: Dispense 10 µL to 20 µL aliquots into tightly sealed, argon-purged microcentrifuge tubes.

• Storage: Store immediately at -80°C. Do not re-use aliquots once thawed.

Protocol B: Optimized Aqueous Bioconjugation Workflow

• Buffer Exchange: Dialyze or desalt your target protein into 50 mM HEPES, 150 mM NaCl, pH 7.2.

• Equilibration: Bring the protein solution to room temperature (20-25°C). Avoid 37°C unless required for protein folding, as higher temperatures exponentially accelerate sulfonyl fluoride hydrolysis.

• Reaction Assembly: Add the 3-Cyanopropane-1-sulfonyl fluoride stock solution to the protein to achieve a final concentration of 10-100 µM (maintain DMSO ≤ 5% v/v). Mix by gentle pipetting.

• Incubation: Incubate for 1 to 4 hours. Because the half-life in HEPES at pH 7.2 is roughly 5 hours, extending the reaction beyond 4 hours yields diminishing returns due to warhead depletion[3].

• Quenching (Optional): Stop the reaction by adding a primary amine (e.g., 100 mM Tris, pH 8.0) to scavenge any unreacted sulfonyl fluoride, or immediately proceed to downstream analysis (e.g., LC-MS/MS).

Part 5: Visualizations

Reaction pathways of 3-Cyanopropane-1-sulfonyl fluoride highlighting desired vs degradation routes.

Optimized step-by-step bioconjugation workflow for maintaining sulfonyl fluoride stability.

Part 6: References

• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome Source: ACS Publications / JACS URL:[Link]

• Click Chemistry in Proteomic Investigations Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Alkyl sulfonyl fluorides as ambiphiles in the stereoselective palladium(II)-catalysed cyclopropanation of unactivated alkenes Source: ResearchGate / Nature Chemistry URL:[Link]

Sources

• 1. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Use of Aliphatic Sulfonyl Fluorides in Cellular Lysates

Welcome to the technical support center for researchers utilizing aliphatic sulfonyl fluoride probes. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to overcome common challenges and achieve robust and reproducible results in your experiments. Our focus is on the practical aspects of probe stability and reactivity within the complex environment of cell lysates.

Introduction: The Power and Pitfalls of Aliphatic Sulfonyl Fluorides

Aliphatic sulfonyl fluorides are valuable tools in chemical biology and drug discovery, prized for their ability to form stable covalent bonds with a range of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, and histidine.[1][2] This reactivity makes them excellent probes for activity-based protein profiling (ABPP), target identification, and the development of covalent inhibitors.[3][4] However, their utility is intrinsically linked to a critical balance between reactivity and stability.[2] Aliphatic sulfonyl fluorides are generally more reactive and, consequently, more susceptible to hydrolysis than their aryl counterparts, a characteristic that presents unique challenges in aqueous environments like cell lysates.[5][6]

This guide will equip you with the knowledge to mitigate these challenges, ensuring the integrity of your aliphatic sulfonyl fluoride probes and the reliability of your experimental data.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing explanations for their causes and actionable solutions.

Problem 1: High Background or Non-Specific Labeling

High background is a frequent issue that can obscure specific signals and lead to false positives. It often stems from probe instability or non-specific interactions.

Possible Causes and Solutions:

• Hydrolysis of the Probe: Aliphatic sulfonyl fluorides can hydrolyze in aqueous buffers, and the resulting sulfonic acid may interact non-specifically with proteins.

  • Solution: Minimize the time the probe spends in aqueous buffer before incubation with the lysate. Prepare fresh probe solutions immediately before use. Conduct all steps at low temperatures (4°C) to slow the rate of hydrolysis.

• Excessive Probe Concentration: Using too high a concentration of the probe increases the likelihood of non-specific binding to abundant proteins.

  • Solution: Perform a concentration-response experiment to determine the optimal probe concentration that provides a good signal-to-noise ratio.[7][8]

• Prolonged Incubation Time: Longer incubation times can lead to increased non-specific labeling.

  • Solution: Optimize the incubation time by performing a time-course experiment (e.g., 15, 30, 60 minutes) to find the shortest time required for specific labeling.[7]

• Insufficient Washing: Inadequate removal of unbound probe after incubation is a primary cause of high background.

  • Solution: Increase the number and duration of wash steps. Consider including a low concentration of a non-ionic detergent (e.g., 0.05% Tween-20) in your wash buffers to help remove non-specifically bound probe.[1][7]

• Sample Degradation: Degraded proteins in the lysate can expose new sites for non-specific probe binding.

  • Solution: Always use freshly prepared lysates and include a protease inhibitor cocktail in your lysis buffer.[9]

Problem 2: Weak or No Target Labeling

The absence of a signal from your target protein can be perplexing. This issue often points to problems with probe stability or experimental conditions.

Possible Causes and Solutions:

• Probe Instability and Hydrolysis: If the aliphatic sulfonyl fluoride probe hydrolyzes before it can react with its target, you will observe no labeling.

  • Solution: Pay close attention to the pH and composition of your buffers. Avoid highly nucleophilic buffers like Tris at alkaline pH, as they can accelerate probe hydrolysis.[10][11] Consider using non-nucleophilic buffers such as HEPES or phosphate. Work quickly and at low temperatures (4°C) to minimize hydrolysis.

• Suboptimal pH: The pH of the lysis and incubation buffer can significantly impact both probe stability and the reactivity of the target amino acid residue.

  • Solution: The optimal pH is a balance between probe stability and the nucleophilicity of the target residue. For labeling lysine residues, a pH slightly above the pKa of the lysine side chain (around 9.5-10.5) can enhance reactivity, but this must be balanced with the decreased stability of the probe at higher pH. A pH range of 7.5-8.5 is a common starting point for many applications.

• Low Target Abundance: If your protein of interest is expressed at low levels, the signal may be below the limit of detection.

  • Solution: Increase the amount of protein lysate used in the assay. If possible, enrich for your target protein before probe incubation.

• Inactive Probe: Improper storage or handling can lead to probe degradation.

  • Solution: Store aliphatic sulfonyl fluoride probes in a desiccated environment at the recommended temperature. Prepare stock solutions in an anhydrous solvent like DMSO or ethanol and store them at -20°C or -80°C.

Frequently Asked Questions (FAQs)

Q1: What is the typical half-life of an aliphatic sulfonyl fluoride in a cell lysate?

The half-life of an aliphatic sulfonyl fluoride is highly dependent on the specific structure of the probe, the pH, temperature, and composition of the buffer. For example, the well-known, albeit more stable, phenylmethanesulfonyl fluoride (PMSF) has a half-life of about 55 minutes at pH 7.5 and 25°C. Simpler aliphatic sulfonyl fluorides, like methanesulfonyl fluoride, are generally less stable.[12][13] It is crucial to empirically determine the stability of your specific probe under your experimental conditions.

Q2: Which lysis buffer components should I be cautious about when using aliphatic sulfonyl fluorides?

• Nucleophilic Buffers: Buffers containing primary or secondary amines, such as Tris, can react with and consume your probe, effectively reducing its concentration and increasing the potential for artifacts.[10][11] Whenever possible, opt for non-nucleophilic buffers like HEPES, MOPS, or phosphate buffers.

• High pH: Alkaline conditions (pH > 8.5) will significantly accelerate the hydrolysis of aliphatic sulfonyl fluorides.

• Reducing Agents: While sulfonyl fluorides are generally resistant to reduction, high concentrations of reducing agents like DTT or TCEP are often present in lysis buffers to maintain a reducing environment. Their impact on specific aliphatic sulfonyl fluorides should be considered, although they are generally less of a concern than nucleophilic buffers.

Q3: How can I quench the reaction of my aliphatic sulfonyl fluoride probe?

Quenching is a critical step to stop the labeling reaction and prevent non-specific labeling during downstream processing.

• Addition of a Nucleophile: A common method is to add a high concentration of a small, nucleophilic molecule to consume the remaining unreacted probe. A common choice is to add a final concentration of 10-50 mM Tris buffer or glycine.

• SDS-PAGE Sample Buffer: The addition of Laemmli buffer containing SDS and β-mercaptoethanol will effectively quench the reaction by denaturing the proteins and providing an excess of nucleophiles.[8]

• Acidification: Lowering the pH of the reaction mixture by adding a small amount of a strong acid like formic acid can also help to quench the reaction by protonating nucleophilic residues.[8]

Q4: Can I use aliphatic sulfonyl fluoride probes for in-cell labeling?

Yes, but with careful consideration of their stability. For live-cell experiments, the probe must be cell-permeable and stable enough to reach its target before significant hydrolysis occurs. It is often necessary to use higher probe concentrations or shorter incubation times for in-cell labeling compared to lysate-based experiments.[3]

Data Presentation and Experimental Protocols

Table 1: Influence of pH on the Half-life of Phenylmethanesulfonyl Fluoride (PMSF) at 25°C

This table provides a reference for the impact of pH on the stability of a commonly used, though more stable, sulfonyl fluoride. Aliphatic sulfonyl fluorides are expected to have significantly shorter half-lives under similar conditions.

pH	Half-life (minutes)
7.0	110
7.5	55
8.0	35

Data sourced from a product information sheet.

Experimental Protocols

Protocol 1: General Workflow for Labeling Proteins in Cell Lysate with an Aliphatic Sulfonyl Fluoride Probe

This protocol provides a starting point for your experiments. Optimization of probe concentration, incubation time, and temperature is highly recommended.

dot

Caption: General workflow for protein labeling in cell lysates.

Materials:

• Cultured cells

• Lysis Buffer: e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with protease inhibitor cocktail.

• Aliphatic sulfonyl fluoride probe stock solution (e.g., 10 mM in anhydrous DMSO)

• Protein quantification assay (e.g., BCA)

• Quenching solution (e.g., 4x Laemmli buffer)

Procedure:

• Cell Lysis:

  • Harvest and wash cells with cold PBS.

  • Resuspend the cell pellet in ice-cold Lysis Buffer.

  • Lyse the cells by sonication or other appropriate methods on ice.

  • Clarify the lysate by centrifugation (e.g., 14,000 x g for 15 minutes at 4°C).

• Protein Quantification and Normalization:

  • Determine the protein concentration of the supernatant.

  • Normalize the protein concentration of all samples to 1-2 mg/mL with Lysis Buffer.

• Probe Incubation:

  • To a pre-chilled microfuge tube containing the normalized cell lysate, add the aliphatic sulfonyl fluoride probe to the desired final concentration (e.g., 1-50 µM).

  • For a negative control, add an equivalent volume of DMSO.

  • Incubate the reaction for the optimized time and temperature (e.g., 30 minutes at 4°C).

• Quenching:

  • Stop the reaction by adding an appropriate quenching agent, such as Laemmli buffer.

• Downstream Analysis:

  • Proceed with your downstream analysis, such as SDS-PAGE, Western blotting, or mass spectrometry-based proteomics.

Logical Relationships: Troubleshooting High Background

This diagram illustrates the decision-making process for troubleshooting high background signal.

dot

Caption: Troubleshooting flowchart for high background.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting High Background Fluorescence with Methoxynaphthalene Probes. BenchChem.
• BenchChem. (2025). A Researcher's Guide to Validating Target Engagement of Sulfamoyl Fluoride Probes. BenchChem.
• Pellecchia, M., et al. (2020). Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions. ChemMedChem, 15(22), 2176-2184.
• Wang, L., & Chance, M. R. (2011). Structural Mass Spectrometry of Proteins Using Hydroxyl Radical Based Protein Footprinting. Analytical Chemistry, 83(19), 7234–7241.
• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. (2022). Crystals, 12(12), 1775.
• Nomura, D. K., et al. (2019). Chemoproteomic methods for covalent drug discovery.
• Taunton, J., et al. (2017). Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society, 139(2), 680–685.
• Barbasiewicz, M., et al. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
• Pernthaler, J., et al. (2017). TROUBLESHOOTING GUIDE. Frontiers in Microbiology, 8, 228.
• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659.
• Purdue University Graduate School. (2023). Methodology to Access Sulfonyl Fluorides. Figshare.
• Cravatt, B. F., et al. (2018). Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Journal of the American Chemical Society, 140(15), 5031–5042.
• Proteintech. (2025, October 24).
• Chifiriuc, M. C., et al. (2005). Effects of Tris and Hepes buffers on the interaction of palladium-diaminopropane complexes with DNA. BioMetals, 18(3), 259–266.

• PubChem. (n.d.). Methanesulfonyl Fluoride. Retrieved from [Link]

• Weerapana, E., et al. (2019). The proteome-wide potential for reversible covalency at cysteine.

• Wikipedia. (n.d.). Methanesulfonyl fluoride. Retrieved from [Link]

• Barbasiewicz, M., et al. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. The Journal of Organic Chemistry, 87(1), 335–353.
• Hatanaka, K., et al. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label.
• Peng, T., et al. (2022). Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells. ChemBioChem, 23(4), e202100628.
• Amidon, G. L., et al. (2014). Synthetic Routes to Arylsulfonyl Fluorides. Molecules, 19(7), 9545–9563.
• Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.
• Gu, C., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology, 20(4), 541–548.
• Wei, R., & Zimmermann, W. (2016). Effect of Tris, MOPS, and phosphate buffers on the hydrolysis of polyethylene terephthalate films by polyester hydrolases. Journal of Biotechnology, 230, 34–40.
• Wang, X., et al. (2021). Electrochemical Synthesis of Sulfonyl Fluorides with Triethylamine Hydrofluoride. The Journal of Organic Chemistry, 86(15), 10395–10402.
• Herrero Alvarez, N. (2017). Tuning the sulfonyl fluoride warhead towards new proteasome inhibitors. University of Glasgow.

Sources

• 1. In Situ Hybridization Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hydrolytically stable sulfonyl fluorides - Enamine [enamine.net]
• 6. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 10. Effects of Tris and Hepes buffers on the interaction of palladium-diaminopropane complexes with DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of Tris, MOPS, and phosphate buffers on the hydrolysis of polyethylene terephthalate films by polyester hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methanesulfonyl Fluoride | CH3FO2S | CID 11207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Methanesulfonyl fluoride - Wikipedia [en.wikipedia.org]

Optimizing pH for sulfonyl fluoride-lysine conjugation efficiency

Welcome to the Technical Support Center. As Senior Application Scientists, we're here to provide you with in-depth guidance and field-proven insights to ensure the success of your experiments. This guide is dedicated to a critical parameter in bioconjugation: optimizing the reaction pH for efficient and selective sulfonyl fluoride-lysine conjugation.

Core Principles: The Chemistry of pH in SuFEx-Lysine Conjugation

The reaction between a sulfonyl fluoride (R-SO₂F) and the primary amine of a lysine residue is a cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[1][2] Its success hinges on a delicate balance orchestrated by pH. The key to this reaction is the nucleophilicity of the lysine side chain's ε-amino group.

• The Role of Lysine's pKa : The ε-amino group of lysine in solution typically has a pKa around 10.5.[][4] This means that at physiological pH (~7.4), the vast majority of lysine residues are protonated (R-NH₃⁺) and thus non-nucleophilic. To enable the reaction, the pH of the solution must be raised to deprotonate the amine, generating the nucleophilic R-NH₂ form that can attack the electrophilic sulfur atom of the sulfonyl fluoride.[5][6]

• The Competing Reaction - Hydrolysis : Sulfonyl fluorides, while relatively stable, are susceptible to hydrolysis, especially at elevated pH.[7][8][9] The hydroxide ions (OH⁻) present in basic solutions can act as nucleophiles, attacking the sulfonyl fluoride to produce a non-reactive sulfonate (R-SO₃⁻). This process is irreversible and consumes your valuable probe.

This dynamic creates a critical "pH window" where the rate of lysine amine deprotonation is sufficient for efficient conjugation, while the rate of sulfonyl fluoride hydrolysis remains tolerably low. Finding this optimal window is the primary goal of your optimization experiments.

Frequently Asked Questions (FAQs)

Here we address common questions researchers have when starting with sulfonyl fluoride-lysine conjugation.

Q1: What is the recommended starting pH for sulfonyl fluoride-lysine conjugation?

A pH range of 8.5–9.5 is the most common and effective starting point for modifying lysine residues.[5] We recommend beginning your optimization with a small-scale reaction at pH 9.0. This pH is generally high enough to deprotonate a significant fraction of lysine residues without causing excessively rapid hydrolysis of the sulfonyl fluoride probe.

Q2: Why not perform the conjugation at physiological pH (~7.4)?

At a physiological pH of 7.4, the concentration of the reactive, deprotonated lysine amine is extremely low due to its high pKa (~10.5).[][5] Consequently, the reaction kinetics will be exceptionally slow, often resulting in little to no product formation. While some highly reactive or "super-nucleophilic" lysines in specific protein microenvironments might react at this pH, it is not a reliable condition for general lysine targeting.[]

Q3: What are the main side reactions I should be aware of, and how does pH influence them?

Besides hydrolysis of the sulfonyl fluoride probe, the primary side reaction is the modification of other nucleophilic amino acid residues. Sulfonyl fluorides can react with tyrosine, histidine, serine, and threonine.[10][11][12][13] As the pH increases, these residues also become more nucleophilic, increasing the likelihood of non-specific labeling. Tyrosine (pKa ~10) is particularly susceptible at higher pH values. Careful pH control is therefore essential for achieving chemoselectivity for lysine.

Q4: How does my choice of buffer impact the reaction?

Buffer selection is critical. You must avoid buffers containing nucleophilic species, especially primary or secondary amines like Tris (tris(hydroxymethyl)aminomethane), as they can compete with lysine and react with your sulfonyl fluoride probe. We recommend using non-nucleophilic buffers such as borate or phosphate for these conjugations. Furthermore, some studies indicate that buffer identity can influence the hydrolytic stability of the sulfonyl fluoride, with HEPES showing greater stability than PBS in some cases.[8]

Troubleshooting Guide

Even with the best planning, experiments can encounter issues. This guide provides solutions to common problems in a direct question-and-answer format.

Q1: I'm seeing very low or no conjugation efficiency. What's wrong?

• Primary Cause : The reaction pH is likely too low. If the pH is below 8.5, the concentration of the deprotonated, reactive lysine amine is insufficient for an efficient reaction.

• Solution :

  • Verify pH : Directly measure the pH of your final reaction mixture. Do not assume the pH of the stock buffer is the final pH, as adding your protein and reagent solutions can alter it.

  • Increase pH : Set up a series of small-scale trial reactions, incrementally increasing the pH (e.g., 8.5, 9.0, 9.5, 10.0). Analyze the results to identify the optimal point where conjugation efficiency is high before protein instability or probe hydrolysis becomes an issue.

  • Check Reagents : Ensure your sulfonyl fluoride probe has not hydrolyzed due to improper storage. Use a freshly prepared stock solution in an anhydrous solvent like DMSO or DMF.

Q2: My protein is precipitating during the conjugation reaction. How can I fix this?

• Primary Cause : The reaction pH may be too high, approaching the isoelectric point (pI) of the protein or causing denaturation. High pH can disrupt the intricate network of salt bridges that maintain protein structure.

• Solution :

  • Reduce pH : Lower the pH to the minimum level that still provides acceptable conjugation efficiency (determined from your pH scouting experiment).

  • Screen Buffers : Test alternative non-nucleophilic buffer systems (e.g., switch from borate to phosphate) at the same pH, as buffer ions can have a stabilizing or destabilizing effect.

  • Add Excipients : Consider including protein-stabilizing excipients like glycerol, arginine, or non-ionic detergents in your reaction buffer.

Q3: My analysis shows multiple products, suggesting non-specific labeling. What should I do?

• Primary Cause : The reaction pH is too high, activating other nucleophilic residues like tyrosine or histidine.[10][13] Alternatively, the reaction time is too long, or the probe-to-protein molar ratio is excessive.

• Solution :

  • Decrease pH : Reduce the pH to improve selectivity for the most reactive lysine residues. A shift from pH 9.5 to 8.5 can often significantly reduce off-target reactions.

  • Optimize Reaction Time : Perform a time-course experiment (e.g., 1h, 2h, 4h, 8h) at your chosen pH to find the point where lysine labeling is maximized before significant non-specific labeling occurs.

  • Reduce Molar Excess : Lower the molar excess of the sulfonyl fluoride probe. Use the lowest concentration that gives an acceptable yield to minimize reactions with less reactive sites.

Experimental Protocols & Data

Protocol 1: Step-by-Step pH Scouting for Optimal Conjugation

This protocol provides a framework for systematically determining the optimal pH for your specific protein and sulfonyl fluoride probe.

Materials:

• Protein of interest (e.g., at 1-5 mg/mL in a suitable storage buffer)

• Sulfonyl fluoride probe (e.g., 10 mM stock in anhydrous DMSO)

• Reaction Buffers: 0.5 M stocks of Sodium Borate or Sodium Phosphate, adjusted to pH 8.0, 8.5, 9.0, 9.5, and 10.0.

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• SDS-PAGE materials (gels, running buffer, loading dye)

• Microcentrifuge tubes

Procedure:

• Prepare Protein : If your protein is in a different buffer (e.g., Tris or PBS), exchange it into a non-nucleophilic buffer like PBS (pH 7.4) using a desalting column or dialysis.

• Set Up Reactions : In separate microcentrifuge tubes, set up 50 µL reactions. For each pH point:

  • Add 35 µL of deionized water.

  • Add 10 µL of the appropriate 0.5 M buffer stock (to give a final buffer concentration of 100 mM).

  • Add 5 µL of your protein solution (adjust volume based on stock concentration to reach a final concentration of ~1 mg/mL).

• Initiate Reaction : Add 1 µL of the 10 mM sulfonyl fluoride probe stock to each tube (this gives a final concentration of 200 µM; adjust as needed based on your target protein concentration to achieve a desired molar excess). Mix gently by pipetting.

• Incubate : Let the reactions proceed at room temperature or 37°C for a set time, typically 2-4 hours.

• Quench : Stop the reaction by adding 5 µL of 1 M Tris-HCl. The primary amines in Tris will scavenge any remaining unreacted sulfonyl fluoride.

• Analyze : Add SDS-PAGE loading buffer to each sample, heat, and run on an SDS-PAGE gel. Analyze the gel using Coomassie staining or, if your probe is fluorescent, by fluorescence imaging. An upward shift in the molecular weight of the protein band indicates successful conjugation. The lane showing the most significant shift with the least amount of protein loss or aggregation corresponds to the optimal pH.

Data Summary Table: pH Optimization Parameters

pH Range	Lysine Reactivity	SF Hydrolysis Risk	Off-Target Risk (Tyr, His)	Recommended Buffer	Common Issues
7.0 - 8.0	Very Low	Low	Very Low	Phosphate, HEPES	Inefficient or no conjugation.[5]
8.5 - 9.5	Good to Excellent	Moderate	Moderate	Borate, Phosphate	Optimal range for most applications. [5]
9.5 - 10.5	Excellent	High	High	Borate	Protein precipitation, probe instability, loss of selectivity.
> 10.5	Very High	Very High	Very High	Borate	Severe protein denaturation and rapid probe hydrolysis.

Visualizations

Reaction Mechanism

Caption: A systematic workflow for determining the optimal reaction pH.

References

• Title: Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction Source: Institute for Basic Science URL: [Link]

• Title: Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4 )-Derived Connective Hubs for Bioconjugation to DNA and Proteins Source: PubMed URL: [Link]

• Title: Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction | Request PDF Source: ResearchGate URL: [Link]

• Title: Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: [18F]SuFEx Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis Source: Amazon S3 URL: [Link]

• Title: Sulfur(VI) Fluoride Exchange (SuFEx)-Mediated Synthesis of the Chitosan-PEG Conjugate and Its Supramolecular Hydrogels for Protein Delivery Source: MDPI URL: [Link]

• Title: A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Advances in the construction of diverse SuFEx linkers | National Science Review Source: National Science Review URL: [Link]

• Title: The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design Source: ACS Publications URL: [Link]

• Title: Intramolecular chalcogen bonding activated SuFEx click chemistry for efficient organic-inorganic linking - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry | PNAS Source: Proceedings of the National Academy of Sciences URL: [Link]

• Title: Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome Source: ACS Publications URL: [Link]

• Title: Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Site-selective lysine conjugation methods and applications towards antibody–drug conjugates Source: National Center for Biotechnology Information URL: [Link]

• Title: Sulfonyl fluorides as targets and substrates in the development of new synthetic methods Source: Nature URL: [Link]

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• 1. Sulfur(VI) Fluoride Exchange (SuFEx)-Mediated Synthesis of the Chitosan-PEG Conjugate and Its Supramolecular Hydrogels for Protein Delivery [mdpi.com]
• 2. merckmillipore.com [merckmillipore.com]
• 4. Site-selective lysine conjugation methods and applications towards antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]

Part 1: The Mechanistic Causality of Cyano-Induced SuFEx Failure

Welcome to the SuFEx Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this guide to address one of the most persistent bottlenecks in modern click chemistry: overcoming low yields when utilizing cyano-linkers in Sulfur(VI) Fluoride Exchange (SuFEx) reactions.

While SuFEx is celebrated for its robust, modular connectivity, the introduction of a cyano group (-CN) fundamentally alters the electronic landscape and physical properties of the substrates. This guide bridges the gap between theoretical mechanism and benchtop execution, providing you with causality-driven troubleshooting, self-validating protocols, and empirical data to rescue your reactions.

Before adjusting equivalents or swapping solvents, it is critical to understand why cyano-linkers fail. The failures typically stem from three distinct mechanistic pathways:

• Electronic Deactivation (The EWG Effect): The cyano group is a powerful electron-withdrawing group (EWG). When attached to a nucleophile (e.g., a cyano-phenol or cyano-aniline), it drastically reduces the electron density at the reactive heteroatom. This raises the activation energy required to attack the highly stable S(VI)-F bond, often stalling the reaction at <10% conversion while competitive hydrolysis consumes the S(VI) hub [1].

• Premature Precipitation (The Solubility Trap): In SuFEx polycondensation or macrocyclization, cyano-derivatives exhibit strong dipole-dipole interactions. This frequently causes the growing polymer or intermediate to "crash out" of standard solvents (like DMF or NMP) as an insoluble solid, prematurely terminating the reaction [2].

• Hydrolytic Degradation: Because cyano-deactivated nucleophiles react sluggishly, the residence time of the highly electrophilic S(VI) species in the presence of basic catalysts (like DBU) and trace water is extended. This leads to base-catalyzed hydrolysis of the sulfonyl fluoride into a dead-end sulfonic acid [3].

Part 2: Troubleshooting FAQs

Q1: My coupling of 4-cyanophenol with a sulfonyl fluoride hub is stalling at 15% yield using standard DBU/CH3CN conditions. How do I push this to completion?

The Causality: Standard DBU catalysis relies on the formation of a hydrogen-bonded intermediate that enhances the nucleophilicity of the phenol. However, the strong inductive and resonance withdrawal by the para-cyano group renders the phenolate too unreactive for a direct S(VI) attack. The Solution: You must abandon standard base catalysis and switch to an N-Heterocyclic Carbene (NHC) catalyzed silicon-free protocol or utilize a potent Lewis acid like

. NHC catalysts (e.g., 10 mol% with a HOBt cocatalyst) actively engage the sulfonyl fluoride to form a highly reactive sulfonylazolium intermediate, bypassing the reliance on the nucleophile's inherent strength [4].

Q2: I am using N-cyano sulfoximines for N-terminal cysteine bioconjugation in aqueous media, but my yields are inconsistent and I see a lot of degradation. What is going wrong?

The Causality: N-cyano sulfoximines are brilliant 3D linkers for thiazole ligation [5], but their reactivity is highly pH-dependent. If your aqueous buffer exceeds pH 8.5, the hydroxide ions outcompete the sterically hindered cysteine for the S(VI) center. The Solution: Tightly control the pH to 7.4–8.0 using a robust HEPES or Phosphate buffer. Furthermore, ensure the N-cyano sulfoximine is fully solubilized; if it forms micro-aggregates, the effective concentration drops, favoring hydrolysis. Use 5-10% DMSO as a cosolvent if necessary.

Q3: During a chain-growth SuFEx polymerization using cyano-substituted AB-type monomers, the solution turns cloudy after 10 minutes and yields only low-molecular-weight oligomers.

The Causality: This is a classic solubility failure. The cyano groups form strong intermolecular nitrile-nitrile networks that are insoluble in standard polar aprotic solvents once the chain reaches a certain length [2]. The Solution: Switch your solvent to butyronitrile . The structural homology of the solvent disrupts the intermolecular nitrile interactions of the polymer, keeping the growing chains solvated and allowing high molecular weight propagation.

Part 3: Diagnostic Visualizations

To systematize your troubleshooting approach, follow the logic tree below.

Fig 1: Diagnostic logic tree for troubleshooting cyano-linker SuFEx reactions.

Fig 2: Mechanistic pathway of N-cyano sulfoximine ligation vs. competitive hydrolysis.

Part 4: Quantitative Data Summary

The following table summarizes empirical optimization data for the coupling of 4-cyanophenol with a model sulfonyl fluoride. Notice how standard conditions fail, while catalytic interventions rescue the yield.

Condition / Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Primary Failure Mode
DBU (2.0 eq)	CH CN	25	24	12%	Sluggish kinetics; Hydrolysis
TEA (3.0 eq)	CH Cl	25	48	<5%	No reaction
DBU (2.0 eq)	Butyronitrile	80	12	45%	Thermal degradation
Ca(NTf ) (20 mol%)	CH CN	25	12	88%	None (Optimized Lewis Acid)
NHC (10 mol%) + HOBt	Toluene	25	8	95%	None (Optimized Organocatalysis)

Data synthesized from established silicon-free SuFEx methodologies[4].

Part 5: Self-Validating Experimental Protocols

Protocol A: NHC-Catalyzed Silicon-Free SuFEx for Electron-Deficient Cyano-Phenols

Use this protocol when your cyano-aromatic nucleophile fails to react under standard DBU conditions.

Materials:

• Sulfonyl fluoride hub (1.0 eq)

• Cyano-phenol derivative (1.2 eq)

• N-Heterocyclic Carbene (NHC) precursor (e.g., IMes·HCl) (10 mol%)

• HOBt (10 mol%)

• DBU (1.5 eq - acts as base for NHC generation and acid scavenger)

• Anhydrous Toluene (0.2 M)

• 4Å Molecular Sieves (200 mg/mmol)

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under argon, add the cyano-phenol (1.2 eq), NHC precursor (10 mol%), HOBt (10 mol%), and freshly activated 4Å molecular sieves.

  • Causality Check: The molecular sieves are non-negotiable. Trace water will react with the highly active NHC-sulfonyl intermediate, destroying your yield.

• Solvation: Add anhydrous toluene to achieve a 0.2 M concentration. Stir for 5 minutes at room temperature.

• Activation: Inject DBU (1.5 eq) dropwise. The solution may slightly darken as the free carbene is generated.

• Coupling: Add the sulfonyl fluoride (1.0 eq) in one portion.

• Validation (Self-Correction Step): After 2 hours, pull a 10 µL aliquot, quench in wet acetonitrile, and analyze via LCMS.

  • If m/z matches the starting sulfonyl fluoride: The NHC was likely quenched by moisture. Ensure absolute anhydrous conditions.

  • If m/z matches the sulfonic acid: Water ingress occurred after activation.

  • If m/z matches the product: Proceed to step 6.

• Workup: Filter through a short pad of Celite to remove sieves. Wash with EtOAc. Concentrate under reduced pressure and purify via flash chromatography.

Protocol B: Aqueous SuFEx Ligation using N-Cyano Sulfoximines

Use this protocol for bioconjugation to N-terminal cysteines on peptides/proteins.

Materials:

• Peptide with N-terminal Cysteine (1.0 eq, 100 µM final concentration)

• N-Cyano sulfoximine linker (5.0 eq)

• HEPES buffer (100 mM, pH 7.5)

• DMSO (10% v/v final)

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM HEPES buffer and strictly adjust the pH to 7.5 using dilute NaOH/HCl.

  • Causality Check: A pH > 8.0 will accelerate the hydrolysis of the N-cyano sulfoximine S(VI) hub. A pH < 7.0 will protonate the cysteine thiol (pKa ~8.3, but lower at the N-terminus), killing its nucleophilicity.

• Substrate Solvation: Dissolve the N-cyano sulfoximine in pure DMSO to create a 50x stock solution.

• Reaction Assembly: To the peptide solution in HEPES buffer, add the N-cyano sulfoximine stock solution so the final DMSO concentration is 10%.

• Incubation: Vortex gently and incubate at 37 °C for 1.5 to 2 hours.

• Validation: Monitor via MALDI-TOF or LCMS. You should observe a mass shift corresponding to the loss of HF and formation of the thiazole linkage.

• Purification: Purify the conjugate via preparative RP-HPLC (C18 column, Water/MeCN gradient with 0.1% TFA).

References

1.1 2.2 3.3 4.4 5.5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfur-Phenolate Exchange as a Mild, Fast, and High-Yielding Method toward the Synthesis of Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. N -Cyano sulfoximine-mediated thiazole ligation with N -terminal cysteine under mild aqueous conditions - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00948K [pubs.rsc.org]

Reducing non-specific binding of sulfonyl fluoride probes in proteomics

Answering your question.## Technical Support Center: Optimizing Sulfonyl Fluoride Probes and Reducing Non-Specific Binding in Proteomics

Welcome to the technical support center for sulfonyl fluoride (SF) probe applications in proteomics. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using these powerful covalent probes. Here, we address common challenges, with a primary focus on understanding and mitigating non-specific binding to enhance the precision and reliability of your chemoproteomic experiments.

Introduction to Sulfonyl Fluoride Probes

Sulfonyl fluorides have emerged as a privileged class of electrophilic "warheads" in chemical biology and drug discovery.[1] Their unique balance of stability in aqueous environments and reactivity allows them to form stable covalent bonds with a variety of nucleophilic amino acid residues, including tyrosine, lysine, serine, threonine, and histidine.[1][2][3] This broad reactivity, which is highly dependent on the protein's local microenvironment—a phenomenon known as "proximity-enhanced reactivity"—makes SF probes exceptionally potent tools for identifying novel drug targets and mapping enzyme binding sites.[1]

However, the inherent reactivity of sulfonyl fluorides can also lead to non-specific labeling of proteins, which can complicate data analysis and lead to false-positive results. This guide provides practical, in-depth strategies to minimize such off-target effects and ensure the high-quality data your research demands.

Frequently Asked Questions (FAQs)

Q1: What are the primary amino acid residues targeted by sulfonyl fluoride probes?

A1: Unlike traditional covalent probes that primarily target cysteine, sulfonyl fluorides can react with a broader range of nucleophilic residues. These include tyrosine, lysine, serine, histidine, and threonine.[2][3] The specific residue targeted is highly context-dependent, influenced by the local protein microenvironment which can enhance the nucleophilicity of a particular residue.[3]

Q2: What is "proximity-enhanced reactivity" and why is it important?

A2: Proximity-enhanced reactivity refers to the significant acceleration of the reaction between a sulfonyl fluoride probe and an amino acid residue when the probe is bound within a protein's binding pocket.[1] This is a key feature that allows for targeted labeling, as the probe is more likely to react with a residue in its immediate vicinity within the binding site rather than with other nucleophiles in the broader proteome.

Q3: My mass spectrometry data shows a large number of labeled proteins. How can I distinguish between specific targets and non-specific binding?

A3: A high number of labeled proteins is a common challenge. To differentiate specific from non-specific binders, it is crucial to include appropriate controls in your experimental design. A competitive inhibition experiment is a gold standard. In this setup, you pre-incubate your proteome with a non-tagged version of your inhibitor before adding the tagged sulfonyl fluoride probe. A significant decrease in the labeling of a particular protein in the presence of the competitor indicates specific binding.[4]

Q4: Can I use sulfonyl fluoride probes in living cells?

A4: Yes, the biocompatibility of the Sulfur(VI) Fluoride Exchange (SuFEx) reaction allows for the use of these probes in complex biological systems, including live cells.[1] However, careful optimization of probe concentration and incubation time is critical to minimize cytotoxicity and off-target effects.

Troubleshooting Guide: Reducing Non-Specific Binding

Non-specific binding of sulfonyl fluoride probes can arise from several factors, including excessive probe concentration, prolonged incubation times, and inherent probe reactivity. The following sections provide detailed strategies to address these issues.

Issue 1: High Background Labeling Across the Proteome

High background is often a result of using a probe concentration that is too high, leading to reactions with non-target proteins.

Causality: Sulfonyl fluoride probes, while relatively stable, are still electrophilic and can react with various nucleophiles. At high concentrations, the probability of random, non-specific reactions increases significantly.

Troubleshooting Protocol: Probe Concentration Optimization

Objective: To determine the optimal probe concentration that maximizes specific target labeling while minimizing non-specific background.

Methodology:

• Prepare Lysates: Prepare cell or tissue lysates and normalize the protein concentration to 1-2 mg/mL.[1]

• Concentration Gradient: Set up a series of labeling reactions with varying final concentrations of your sulfonyl fluoride probe (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM).

• Incubation: Incubate the reactions for a fixed time (e.g., 1 hour) at a controlled temperature (e.g., 37°C).[1]

• Negative Control: Include a vehicle-only control (e.g., DMSO).[1]

• Analysis: Process the samples for proteomic analysis (e.g., via click chemistry with a reporter tag, enrichment, and LC-MS/MS).

• Data Interpretation: Analyze the number and intensity of labeled proteins at each concentration. The optimal concentration will show robust labeling of your target(s) with a significant reduction in the number of other labeled proteins.

Data Summary Table: Example of Probe Concentration Optimization

Probe Concentration	Target Protein Enrichment (Fold Change)	Number of Off-Target Proteins Identified
1 µM	2.5	50
5 µM	8.2	75
10 µM	15.6	120
25 µM	16.1	250
50 µM	16.3	400
100 µM	16.5	650

In this example, 10 µM would be the optimal concentration, as it provides strong target enrichment without a significant increase in off-target labeling.

Issue 2: Non-Specific Labeling Due to Over-Incubation

Prolonged exposure to the probe can drive non-specific reactions.

Causality: Even at optimal concentrations, extended incubation times can lead to the accumulation of non-specific covalent modifications.

Troubleshooting Protocol: Time-Course Experiment

Objective: To identify the shortest incubation time required for sufficient labeling of the target protein(s).

Methodology:

• Prepare Lysates: Use lysates with a normalized protein concentration.

• Fixed Concentration: Use the optimal probe concentration determined from the previous experiment.

• Time Points: Set up reactions and incubate for different durations (e.g., 15 min, 30 min, 1 hr, 2 hrs, 4 hrs).[1]

• Quenching: Stop the reaction at each time point by adding a quenching agent (see Issue 3).

• Analysis: Analyze the samples via LC-MS/MS.

• Data Interpretation: Determine the time point at which the signal for your target protein plateaus, while the signal from known non-specific binders remains low.

Issue 3: Continued Probe Reactivity After Cell Lysis or During Sample Processing

Failure to quench the reaction can lead to artifactual labeling.

Causality: The sulfonyl fluoride probe will remain reactive until it is hydrolyzed or quenched. This can lead to labeling events during sample handling and processing, which do not reflect the biological state at the time of the experiment.

Troubleshooting Protocol: Effective Quenching Strategies

Objective: To rapidly and completely stop the labeling reaction.

Methodology:

• Nucleophilic Quenchers: After the desired incubation period, add a nucleophile-rich quenching buffer. Common and effective quenchers include:

  • Dithiothreitol (DTT) or β-mercaptoethanol (BME): Add to a final concentration of 10-20 mM.

  • Hydroxylamine: Can be used to quench the reaction.

  • Glutathione: Can also be an effective quenching agent.

• Immediate Denaturation: For endpoint assays, the addition of SDS-PAGE loading buffer and boiling will effectively stop the reaction by denaturing the proteins.

• Rapid Desalting: For subsequent mass spectrometry analysis, quenching can be followed by rapid desalting (e.g., using C4 ZipTips) to remove the excess probe and quencher.[4]

Visualizing the Workflow: A Path to Specificity

To achieve clean and interpretable results, a logical and well-controlled workflow is essential.

Caption: Optimized workflow for reducing non-specific binding.

Advanced Strategies for Ensuring Specificity

For challenging targets or when high-confidence identification is paramount, consider these advanced approaches:

• Competitive Profiling with a Known Ligand: If a known reversible binder for your target exists, use it in a competitive labeling experiment. This provides strong evidence that your probe is binding to the site of interest.

• Label-Free Quantification: Use label-free quantification methods in your mass spectrometry analysis to accurately determine the extent of labeling for each protein across different conditions.

• Structural Analysis: If a crystal structure of your target is available, analyze the microenvironment of the labeled residue. Proximity to basic residues (lysine, histidine, arginine) can enhance the reactivity of tyrosine, while proximity to acidic residues (glutamate, aspartate) can enhance the reactivity of lysine.[3]

Conclusion

Sulfonyl fluoride probes are invaluable tools in chemical proteomics, offering the ability to covalently label a wide range of amino acid residues. By understanding the principles of their reactivity and implementing rigorous experimental design—including careful optimization of probe concentration and incubation time, effective quenching, and the use of appropriate controls—researchers can significantly reduce non-specific binding. This diligence ensures the generation of high-quality, reliable data, accelerating the discovery and validation of new therapeutic targets.

References

• Synthesis and 18F Labeling of Alkenyl Sulfonyl Fluorides via an Unconventional Elimination Pathway. (2024). Vertex AI Search.
• Application Notes & Protocols: Sulfamoyl Fluoride Probes for Identifying Protein Binding Sites. (n.d.). Benchchem.
• A Researcher's Guide to Validating Target Engagement of Sulfamoyl Fluoride Probes. (n.d.). Benchchem.
• Advances in sulfonyl exchange chemical biology: expanding druggable target space. (2025). Royal Society of Chemistry.
• Structure-based design and analysis of SuFEx chemical probes. (2020). PMC.

• Gu, C., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology. Available at: [Link]

• The Discerning Probe: A Comparative Guide to Sulfuramidous Fluoride Analogs in Covalent Labeling. (n.d.). Benchchem.

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. (2023). MDPI. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 3. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting SuFEx Workflows &amp; CPSF Removal

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals.

Introduction to the Challenge

3-Cyanopropane-1-sulfonyl fluoride (CPSF) is a highly versatile aliphatic hub in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. It features both a nitrile group and a sulfonyl fluoride warhead, making it a privileged reagent for bioconjugation and polymer synthesis[1]. However, unlike aryl sulfonyl fluorides, alkyl sulfonyl fluorides like CPSF possess acidic α-protons[2]. This structural nuance complicates both their reactivity and downstream purification. Unreacted CPSF can persist in reaction mixtures, and improper removal strategies can lead to product degradation. This guide provides field-proven, mechanistically grounded solutions for effectively removing unreacted CPSF.

Troubleshooting Guide & FAQs

Q1: Why is unreacted 3-Cyanopropane-1-sulfonyl fluoride persisting in my reaction mixture despite adding excess nucleophile? Causality & Mechanism: Alkyl sulfonyl fluorides are inherently less electrophilic than their aryl counterparts[3]. Furthermore, they are incompatible with strong bases (like DBU or NaOH). Strong bases easily deprotonate the acidic α-protons of the alkyl chain, leading to off-target elimination or oligomerization rather than the desired SuFEx substitution[2]. Solution: If you observe unreacted CPSF, do not simply increase the temperature or add stronger bases. Switch to a specialized SuFEx activator. Calcium triflimide (Ca(NTf2)2) combined with DABCO[4], or bifunctional superbases like BTMG[3], can selectively activate the S(VI)-F bond without triggering deleterious α-deprotonation.

Q2: What is the most efficient chemical quenching strategy to remove CPSF without relying on column chromatography? Causality & Mechanism: The most reliable method is "pKa-engineered chemical quenching." By adding a highly reactive, water-soluble diamine—such as N,N-dimethylethylenediamine (DMEDA)—at the end of the reaction, you force the unreacted CPSF to undergo a final SuFEx reaction. This converts the neutral, hydrophobic CPSF into a sulfonamide bearing a tertiary amine tail. During a subsequent acidic aqueous workup, this tertiary amine is protonated. This drastically shifts its partition coefficient, dragging the byproduct entirely into the aqueous phase while leaving your neutral target product in the organic phase. Solution: Implement Protocol A below for a self-validating liquid-liquid extraction method.

Q3: We are running Parallel Medicinal Chemistry (PMC) libraries. How can we scavenge CPSF without liquid-liquid extractions? Causality & Mechanism: For high-throughput plate-based formats, liquid-liquid extraction is a severe bottleneck. Solid-supported scavengers bypass this by moving the quenching reaction to a heterogeneous phase[4]. Using a primary amine-functionalized macroporous resin covalently traps the unreacted sulfonyl fluoride onto the polymer backbone. Solution: Add 3–5 equivalents of an amine resin (e.g., PS-Trisamine) directly to the reaction wells, agitate, and filter. The target product remains in the filtrate. See Protocol B .

Q4: Can I use basic alumina or standard silica gel to separate CPSF? Causality & Mechanism: Yes, but with significant caveats. The cyano group (-CN) and the sulfonyl fluoride (-SO2F) impart a moderate polarity to CPSF. If your target molecule has a similar Rf value, co-elution is highly likely. Furthermore, prolonged exposure to basic alumina can cause hydrolysis or α-deprotonation of the alkyl sulfonyl fluoride[2]. It is highly recommended to chemically quench the warhead prior to chromatography.

Data Presentation: Comparison of CPSF Removal Strategies

Removal Strategy	Mechanism of Action	Scalability	Time Required	Yield Impact	Best Use Case
Chemical Quenching (DMEDA)	Covalent conversion to basic sulfonamide + Acid wash	High (>10 g)	~1.5 hours	Minimal loss	Batch synthesis, scale-up
Solid-Phase Scavenging	Covalent immobilization on amine-functionalized resin	Low to Medium (<1 g)	~4.0 hours	~5% loss (resin trapping)	Parallel Medicinal Chemistry (PMC)[4]
Chromatography (Silica)	Polarity-based physical separation	Medium (1-10 g)	~2-4 hours	Variable (co-elution risk)	Final polishing step

Experimental Protocols

Protocol A: Liquid-Liquid Extraction via pKa-Engineered Quenching

Self-Validation Check: The complete disappearance of the characteristic -SO2F peak (~ +50 ppm in 19F NMR) confirms successful quenching prior to extraction.

• Quenching: Upon completion of the primary SuFEx reaction, cool the reaction mixture to room temperature.

• Amine Addition: Add 2.0 equivalents (relative to the initial unreacted CPSF estimate) of N,N-dimethylethylenediamine (DMEDA).

• Agitation: Stir the mixture vigorously for 60 minutes to ensure complete conversion of CPSF to the corresponding basic sulfonamide.

• Acidification: Dilute the mixture with an organic solvent (e.g., dichloromethane or ethyl acetate) and add an equal volume of 1 M aqueous HCl.

• Phase Separation: Transfer to a separatory funnel. The protonated DMEDA-CPSF adduct will partition entirely into the aqueous phase.

• Isolation: Collect the organic phase, wash once with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the purified product.

Protocol B: Solid-Phase Scavenging for PMC Workflows

• Preparation: To the crude reaction mixture in a 96-well plate or vial, add 4.0 equivalents of PS-Trisamine resin (loading ~3.0 mmol/g).

• Incubation: Seal the reaction vessel and agitate on an orbital shaker at 400 rpm for 4 hours at room temperature.

• Filtration: Transfer the suspension to a fritted filter plate or use a syringe filter.

• Elution: Wash the resin twice with 1 mL of the reaction solvent (e.g., THF or MeCN) to recover any physically adsorbed product.

• Concentration: Evaporate the combined filtrates using a centrifugal evaporator to yield the pure product.

Workflows and Logical Relationships

Workflow for chemical quenching and extraction of unreacted CPSF.

Decision matrix for selecting the optimal CPSF removal strategy based on scale.

References

• Sulfur fluoride exchange - PMC Source: nih.gov URL:[Link]

• SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates and Sulfonamides from S(VI) Fluorides - ChemRxiv Source: chemrxiv.org URL:[Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Source: ccspublishing.org.cn URL:[Link]

• Intramolecular chalcogen bonding activated SuFEx click chemistry for efficient organic-inorganic linking - PMC Source: nih.gov URL:[Link]

Sources

• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intramolecular chalcogen bonding activated SuFEx click chemistry for efficient organic-inorganic linking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Technical Support Center: Synthesis of 3-Cyanopropane-1-sulfonyl fluoride

Welcome to the technical support center for the synthesis of 3-Cyanopropane-1-sulfonyl fluoride. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis, with a special focus on the critical role of solvent selection.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific problems you might encounter during the synthesis of 3-Cyanopropane-1-sulfonyl fluoride. Each solution is grounded in chemical principles to help you understand the "why" behind the fix.

Question 1: My reaction yield is consistently low. What are the likely causes related to my solvent choice?

Answer:

Low yields in this synthesis are frequently tied to solvent-related issues that can affect reaction kinetics, reagent solubility, and the stability of intermediates. Here’s a breakdown of potential causes and solutions:

• Insufficient Polarity: The conversion of a sulfonyl chloride or a related precursor to a sulfonyl fluoride, often using a fluoride salt like potassium fluoride (KF) or potassium bifluoride (KHF2), is typically a nucleophilic substitution reaction.[1][2] These reactions proceed more efficiently in polar aprotic solvents, which can solvate the cation (e.g., K+) of the fluoride salt, leaving the fluoride anion more "naked" and, therefore, more nucleophilic. If your solvent is not polar enough (e.g., toluene, hexanes), the fluoride salt will have poor solubility, leading to a very slow or incomplete reaction.

  • Solution: Switch to a polar aprotic solvent such as acetonitrile (MeCN), N,N-dimethylformamide (DMF), or dimethyl sulfoxide (DMSO). Acetonitrile is often an excellent starting point as it balances polarity with ease of removal during workup.[1][3][4][5][6]

• Presence of Protic Impurities (Water): Sulfonyl fluorides, while generally more stable than their chloride counterparts, can still be susceptible to hydrolysis, especially under basic or harsh conditions, to form the corresponding sulfonic acid.[7][8][9][10] Trace amounts of water in your solvent can consume the fluoride nucleophile and lead to the formation of this sulfonic acid byproduct, thereby reducing the yield of your desired product.

  • Solution: Always use anhydrous solvents for this reaction. It is good practice to dry your solvents over molecular sieves or use commercially available anhydrous grades.

• Poor Reagent Solubility: Beyond the fluoride salt, your starting material (e.g., 3-cyanopropane-1-sulfonyl chloride) must also be fully dissolved for the reaction to proceed efficiently.

  • Solution: If you observe that your starting material is not fully dissolving, consider a solvent with a different polarity profile or a co-solvent system. For instance, a mixture of acetonitrile and a less polar solvent like dichloromethane (DCM) might be effective.

Question 2: I am observing significant side product formation. How can the solvent be contributing to this?

Answer:

Side product formation is a clear indicator that your reaction conditions are not optimal. The solvent plays a pivotal role in directing the reaction pathway.

• Hydrolysis to Sulfonic Acid: As mentioned above, the most common side product is the corresponding sulfonic acid, formed from the reaction of the sulfonyl fluoride with water.[7][8][9][10]

  • Causality: Protic solvents (e.g., alcohols, water) can actively participate in the reaction, leading to solvolysis. Even in aprotic solvents, significant water contamination will lead to hydrolysis.

  • Solution: Rigorously exclude water from your reaction system. If the synthesis must be performed in the presence of water, specialized conditions, such as using a surfactant-based catalytic system, may be necessary to facilitate the nucleophilic fluorination while minimizing hydrolysis.[11]

• Elimination Reactions: Depending on the structure of your starting material and the basicity of the reaction conditions, elimination reactions can compete with the desired substitution.

  • Causality: A highly polar, coordinating solvent like DMF or DMSO can stabilize charged intermediates that may favor elimination pathways.

  • Solution: If elimination is suspected, consider switching to a less polar aprotic solvent like acetonitrile or even a non-polar solvent if reagent solubility allows. Additionally, ensure your base (if any) is not excessively strong.

• Decomposition of Starting Material or Product: Some sulfonyl halides can be unstable in certain solvents, particularly at elevated temperatures.[9][10][12]

  • Causality: Highly coordinating solvents might promote decomposition pathways. For instance, pyridine-derived sulfonyl chlorides are known to be unstable and can undergo SO2 extrusion.[9][10][12] While 3-cyanopropane-1-sulfonyl fluoride is an aliphatic sulfonyl fluoride and generally more stable, this principle should be kept in mind.

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Screen a few solvents to identify one that provides good stability for your specific substrate.

Solvent Selection Workflow

Choosing the right solvent is a critical first step. The following workflow provides a logical approach to solvent selection and optimization for the synthesis of 3-Cyanopropane-1-sulfonyl fluoride.

Caption: A workflow diagram for selecting and optimizing a solvent.

Frequently Asked Questions (FAQs)

Q1: What is the best all-around solvent to start with for my 3-Cyanopropane-1-sulfonyl fluoride synthesis?

A: For the common method of converting a sulfonyl chloride to a sulfonyl fluoride using a fluoride salt, acetonitrile (MeCN) is an excellent starting point.[1][4][5][6] It offers a good balance of being a polar aprotic solvent capable of dissolving many organic substrates and fluoride salts (especially when paired with a phase-transfer catalyst), and it has a relatively low boiling point, which simplifies its removal during product isolation.

Q2: Can I use protic solvents like ethanol or isopropanol?

A: It is highly discouraged to use protic solvents. These solvents can act as nucleophiles themselves and react with your sulfonyl halide starting material, leading to the formation of sulfonate esters. Furthermore, they can solvate the fluoride anion through hydrogen bonding, significantly reducing its nucleophilicity and slowing down or even preventing the desired reaction.

Q3: How does water content in my solvent affect the reaction?

A: Water is detrimental to this synthesis. It can lead to two primary issues:

• Hydrolysis of the Product: The desired 3-Cyanopropane-1-sulfonyl fluoride can be hydrolyzed back to 3-cyanopropane-1-sulfonic acid, reducing your final yield.[7][8]

• Deactivation of the Fluoride Source: The fluoride anion can be strongly solvated by water, which decreases its reactivity.

Always use anhydrous solvents and take precautions to exclude atmospheric moisture from your reaction.

Q4: I'm performing a halide exchange from 3-cyanopropane-1-sulfonyl chloride. My fluoride salt (KF) isn't dissolving in acetonitrile. What should I do?

A: This is a common issue due to the low solubility of KF in many organic solvents. You have a few options:

• Use a Phase-Transfer Catalyst (PTC): A catalyst like 18-crown-6 can complex the potassium ion, making the potassium fluoride salt more soluble in acetonitrile.[1] This dramatically increases the concentration of "naked" fluoride anions and accelerates the reaction.

• Use an Alternative Fluoride Source: Potassium bifluoride (KHF2) sometimes offers better solubility and reactivity.[1][2] Another option is to use tetra-n-butylammonium fluoride (TBAF), which is soluble in many organic solvents, but be aware that it is highly hygroscopic and must be handled carefully.

• Switch to a More Polar Solvent: Solvents like DMF or DMSO have higher polarity and may dissolve more of the fluoride salt. However, be aware that these solvents are more difficult to remove and can sometimes lead to more side reactions if the reaction requires heating.

Solvent Compatibility Summary

The following table provides a summary of commonly used solvents and their general compatibility with the synthesis of 3-Cyanopropane-1-sulfonyl fluoride via halide exchange.

Solvent	Type	Polarity	Boiling Point (°C)	Suitability & Key Considerations
Acetonitrile (MeCN)	Polar Aprotic	High	82	Recommended starting point. Good balance of polarity and ease of removal. May require a phase-transfer catalyst for fluoride salt solubility.[1][4][5][6]
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	153	Good alternative. Excellent solvating power for salts. High boiling point makes it difficult to remove. Can promote side reactions at high temperatures.[13][14]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	189	Use with caution. Very high polarity and solvating power. Extremely high boiling point. Can be challenging for workup and purification.[15]
Tetrahydrofuran (THF)	Polar Aprotic	Medium	66	Generally poor choice. Often not polar enough to effectively dissolve fluoride salts, leading to low yields.[3]
Dichloromethane (DCM)	Aprotic	Medium	40	Not recommended as a primary solvent. Insufficient polarity for salt dissolution. Can be used as a co-solvent in some cases.
Alcohols (MeOH, EtOH)	Protic	High	65-78	Avoid. Reacts with sulfonyl halides and deactivates the fluoride nucleophile.[3]
Water (H₂O)	Protic	Very High	100	Avoid. Causes hydrolysis of the product and deactivates the fluoride source unless specialized catalytic systems are used.[11]

Experimental Protocol: General Procedure for Halide Exchange

This protocol provides a general method for the synthesis of 3-Cyanopropane-1-sulfonyl fluoride from its corresponding sulfonyl chloride.

Materials:

• 3-Cyanopropane-1-sulfonyl chloride

• Anhydrous Potassium Fluoride (spray-dried)

• 18-crown-6 (optional, as phase-transfer catalyst)

• Anhydrous Acetonitrile

Procedure:

• Set up an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

• To the flask, add anhydrous potassium fluoride (2-3 equivalents) and 18-crown-6 (0.05-0.1 equivalents, if used).

• Add anhydrous acetonitrile to the flask.

• Begin vigorous stirring and add 3-Cyanopropane-1-sulfonyl chloride (1 equivalent) to the suspension.

• Heat the reaction mixture to a gentle reflux (around 80-85°C) and monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts. Wash the filter cake with a small amount of acetonitrile.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.[16]

References

• Wikipedia. (n.d.). Sulfonic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of the solvent system on the electrochemical sulfonyl fluoride synthesis in flow. Retrieved from [Link]

• Terjeson, R. J. (1989). The Chemistry of Sulfonyl Fluorides: SF5 and/or SO2F Containing Compounds as Precursors to Sulfonic Acids. Portland State University. Retrieved from [Link]

• ACS Publications. (2025). An Approach to Aliphatic Sulfonyl Fluorides. Organic Letters. Retrieved from [Link]

• PubMed. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Retrieved from [Link]

• Nature. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. Retrieved from [Link]

• ACS Green Chemistry. (n.d.). Sustainable synthesis of sulfonyl fluorides in water. Retrieved from [Link]

• ACS Publications. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters. Retrieved from [Link]

• ResearchGate. (2022). Facile Synthesis of Sulfonyl Fluorides from Sulfonic Acids. Retrieved from [Link]

• YouTube. (2023). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions. Retrieved from [Link]

• ACS Publications. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics. Retrieved from [Link]

• ETH Library. (n.d.). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• Wiley Online Library. (n.d.). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2026). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• RSC Publishing. (2022). Facile synthesis of sulfonyl fluorides from sulfonic acids. Retrieved from [Link]

• PMC. (n.d.). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and.... Retrieved from [Link]

• Lirias. (n.d.). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in. Retrieved from [Link]

• ChemRxiv. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• PubMed. (2006). A convenient preparation of heteroaryl sulfonamides and sulfonyl fluorides from heteroaryl thiols. Retrieved from [Link]

• MDPI. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Retrieved from [Link]

• ACS Publications. (2022). Modified and Scalable Synthesis of N‑Tosyl-4- Chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor): Direct Imidation of Sulfinyl Chlorides with Chloramine‑T Trihydrate. Organic Process Research & Development. Retrieved from [Link]

• RSC Publishing. (n.d.). Green and efficient synthesis of pure β-sulfonyl aliphatic sulfonyl fluorides through simple filtration in aqueous media. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Semantic Scholar. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Retrieved from [Link]

• PMC. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Retrieved from [Link]

• PMC. (n.d.). Facile synthesis of sulfonyl fluorides from sulfonic acids. Retrieved from [Link]

• ChemRxiv. (n.d.). A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. Retrieved from [Link]

• ScienceDirect. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters. Retrieved from [Link]

• ResearchGate. (2026). Synthesis of Sulfonyl Fluorides Using 4-Cyanopyridone as a Leaving Group. Retrieved from [Link]

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• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
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• 5. rsc.org [rsc.org]
• 6. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfonic acid - Wikipedia [en.wikipedia.org]
• 8. "The Chemistry of Sulfonyl Fluorides: SF5 and/or SO2F Containing Compou" by Robin Joyce Terjeson [pdxscholar.library.pdx.edu]
• 9. Research Collection | ETH Library [research-collection.ethz.ch]
• 10. researchgate.net [researchgate.net]
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• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Controlling Reaction Kinetics of Alkyl vs. Aryl Sulfonyl Fluorides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with sulfonyl fluorides. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the distinct reaction kinetics of alkyl and aryl sulfonyl fluorides. Our goal is to empower you with the causal understanding needed to optimize your experiments, overcome common hurdles, and achieve reliable results.

Frequently Asked Questions (FAQs)

Here we address the most common high-level questions regarding the reactivity of sulfonyl fluorides.

Q1: Why does my aryl sulfonyl fluoride react significantly faster than my alkyl sulfonyl fluoride under the same conditions?

A1: This fundamental difference in reactivity stems from the electronic properties of the aryl versus the alkyl group attached to the sulfonyl moiety.

• Aryl Sulfonyl Fluorides: The aromatic ring is generally electron-withdrawing. This effect pulls electron density away from the sulfur atom, making it more electron-deficient (more electrophilic) and thus more susceptible to attack by a nucleophile. Electron-withdrawing substituents on the aryl ring (e.g., -NO₂, -CF₃) will further accelerate the reaction rate.[1][2]

• Alkyl Sulfonyl Fluorides: Alkyl groups are electron-donating. They push electron density toward the sulfur atom, making it less electrophilic and therefore less reactive toward nucleophiles.[3] This inherent stability is why aliphatic sulfonyl fluorides are often well-tolerated in aqueous buffers and complex biological systems.[4]

Q2: My sulfonyl fluoride is decomposing in the reaction mixture. What is the most likely cause?

A2: The primary cause of decomposition is often hydrolysis, especially under basic (alkaline) conditions.[5] The S(VI)-F bond, while relatively stable compared to other sulfonyl halides, is susceptible to nucleophilic attack by water or hydroxide ions.[6][7] If your reaction requires a base, it is crucial to use anhydrous conditions and a non-nucleophilic base where possible. The stability of sulfonyl fluorides is pH-dependent; they are most stable at neutral or slightly acidic pH.[5]

Q3: What is "SuFEx Click Chemistry," and how does it relate to sulfonyl fluoride reactivity?

A3: SuFEx, or Sulfur(VI) Fluoride Exchange, is a powerful click chemistry reaction developed by Sharpless and co-workers.[3][8] It involves the reliable and selective reaction of a sulfonyl fluoride (R-SO₂F) with a nucleophile, typically a silyl-protected alcohol or an amine, to form a stable sulfonate (R-SO₂-OR') or sulfonamide (R-SO₂-NR'₂) linkage.[8][9] The process relies on activating the remarkably stable S-F bond, often with catalysts like tertiary amines (e.g., triethylamine), amidines (e.g., DBU), or fluoride ions, to facilitate its transition to a good leaving group.[8][10][11]

Q4: Can I use the same catalyst for both alkyl and aryl sulfonyl fluoride reactions?

A4: While some catalysts work for both, the optimal choice and loading often differ. Aryl sulfonyl fluorides, being more reactive, may proceed efficiently with milder bases or lower catalyst loadings.[8] In contrast, the less reactive alkyl sulfonyl fluorides often require more forcing conditions, such as stronger bases (e.g., phosphazenes), higher temperatures, or specialized activation methods to achieve reasonable reaction times.[9][12][13] Some challenging substrates may even require Lewis acid catalysis.[9][13]

Troubleshooting Guides

This section provides detailed, step-by-step guidance for specific experimental problems.

Guide 1: Reaction is Stalled or Incomplete, Especially with Alkyl Sulfonyl Fluorides

A stalled reaction is one of the most common issues, particularly when working with less reactive alkyl sulfonyl fluorides.

Symptoms:

• TLC or LC-MS analysis shows a large amount of unreacted starting material even after prolonged reaction time.

• The reaction rate is significantly slower than anticipated.

Causality: The primary cause is the low electrophilicity of the sulfur center in alkyl sulfonyl fluorides.[3] The S-F bond is strong, and without sufficient activation, the energy barrier for nucleophilic attack is too high.

Troubleshooting Workflow

Here is a decision-making workflow to diagnose and resolve a stalled reaction.

Caption: Troubleshooting decision tree for a stalled sulfonyl fluoride reaction.

Protocol 1: Step-Wise Reaction Optimization

• Verify Reagent Integrity: Before modifying conditions, ensure your reagents are pure and your solvent is anhydrous. Moisture can lead to hydrolysis, and impurities in the nucleophile can inhibit the reaction.

• Increase Temperature: Gently warm the reaction. For many SuFEx-type reactions, increasing the temperature from room temperature to 60-80 °C can dramatically increase the rate without causing significant decomposition. Monitor by TLC/LC-MS.

• Screen a Stronger Base/Catalyst: If temperature is insufficient, the activation of the sulfonyl fluoride is likely the limiting step. Switch to a more potent catalyst.

  • If using a mild base like triethylamine (TEA), try a stronger, non-nucleophilic amidine base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[11]

  • If DBU is ineffective, consider an even stronger phosphazene base like BEMP (2-tert-Butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine).

• Introduce a Lewis Acid Catalyst: For particularly stubborn alkyl sulfonyl fluorides, Lewis acid catalysis can be effective. Calcium triflimide [Ca(NTf₂)₂] has been shown to activate the S-F bond towards nucleophilic attack by amines.[13] This represents a different mechanistic pathway that may be successful when base catalysis fails.

Guide 2: Formation of Side Products and Poor Selectivity

Unwanted side products can complicate purification and reduce yield. Understanding their origin is key to suppression.

Symptoms:

• Multiple spots on TLC or peaks in LC-MS that are not starting material or desired product.

• Isolation of hydrolyzed starting material (a sulfonic acid).

• In reactions with multifunctional nucleophiles (e.g., amino alcohols), observation of undesired regioisomers.

Causality:

• Hydrolysis: Reaction with trace water in the solvent or reagents.[5][6] This is more pronounced with highly reactive aryl sulfonyl fluorides or under harsh, basic conditions.

• Competing Nucleophiles: If the base used is also a nucleophile (e.g., DBU with activated substrates), it can compete with the desired nucleophile, leading to side products.[14]

• Steric Hindrance: Bulky groups near the reaction center on either the sulfonyl fluoride or the nucleophile can slow the desired reaction, allowing side reactions to become more prominent.[3]

Data Summary: Relative Reactivity and Stability

The choice of reaction conditions should be guided by the inherent reactivity of the sulfonyl fluoride.

Sulfonyl Fluoride Type	General Reactivity	Common Issues	Recommended Starting Point
Electron-Deficient Aryl (e.g., 4-NO₂-PhSO₂F)	Very High	Hydrolysis, Poor Selectivity	Room Temp, Mild Base (TEA) or Fluoride Donor (TBAF)
Electron-Rich Aryl (e.g., 4-MeO-PhSO₂F)	Moderate	Slower Rates	Room Temp to 40 °C, DBU
Primary Alkyl (e.g., EtSO₂F)	Low	Stalled Reactions	60-80 °C, DBU or BEMP
Secondary/Hindered Alkyl	Very Low	Stalled Reactions, Elimination	80 °C+, Strong Base (BEMP), Lewis Acid Catalysis

Protocol 2: Minimizing Side Product Formation

• Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Dry glassware in an oven before use. Handle hygroscopic reagents in a glovebox or under an inert atmosphere (N₂ or Ar).

• Choose a Non-Nucleophilic Base: For sensitive substrates, avoid bases that can compete with your primary nucleophile. Use a sterically hindered base like 2,6-lutidine or a proton sponge if only basicity is required. For SuFEx activation, bulky phosphazene bases are often a good choice.[14]

• Control Stoichiometry and Addition Rate: Add the most reactive component (often the aryl sulfonyl fluoride) slowly to a solution of the nucleophile. This maintains a low concentration of the electrophile, minimizing side reactions.

• Lower the Temperature: For highly reactive aryl sulfonyl fluorides, running the reaction at 0 °C or even lower can significantly improve selectivity by favoring the desired, lower activation energy pathway.

Reaction Mechanism Overview

Understanding the mechanism helps rationalize experimental choices. The reaction typically proceeds via a nucleophilic substitution at the sulfur center.

Caption: Simplified mechanism for base-catalyzed Sulfur(VI) Fluoride Exchange (SuFEx).

This guide is intended to provide a strong foundational understanding and practical troubleshooting strategies. Given the vast scope of possible substrates, we always recommend consulting the primary literature for protocols involving molecules similar to your specific targets.

References

• Kice, J. L., & Kasperek, G. J. (1969). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry.

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. Available at: [Link]

• Varghese, R. J. M., et al. (2022). Multimodal S(VI) Exchange Click Reactions Derived from SF₂ Moieties: Comparative Kinetics and Stereochemistry of SuFEx and SuPhenEx Reactions. The Journal of Organic Chemistry. Available at: [Link]

• Qin, T., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review. Available at: [Link]

• Bizet, V., et al. (2019). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Organic Letters. Available at: [Link]

• ResearchGate. (n.d.). Mechanism of the SuFEx reaction. ResearchGate. Available at: [Link]

• Wang, F., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances. Available at: [Link]

• Chen, W., et al. (2018). A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. Angewandte Chemie International Edition. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl fluoride synthesis by fluorosulfonation. Organic Chemistry Portal. Available at: [Link]

• Ball, N. D. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. ACS Catalysis. Available at: [Link]

• Ball, N. D. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. ACS Publications. Available at: [Link]

• Nielsen, M. K., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society. Available at: [Link]

• Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. Available at: [Link]

• Wang, H., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Nature Communications. Available at: [Link]

• Gembus, V., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters. Available at: [Link]

• Nielsen, M. K., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society. Available at: [Link]

• Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Alkyl (top) and aryl (bottom) sulfonyl fluorides made from sulfonic acids. ResearchGate. Available at: [Link]

• Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. PubMed. Available at: [Link]

• Closson, W. D. (1978). Nucleophilic Substitution Reactions of Alkyl, Vinyl, and Aryl Trifluoromethanesulfonates. Defense Technical Information Center. Available at: [Link]

• Drabowicz, J., et al. (2019). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides. OUCI. Available at: [Link]

• Barata-Vallejo, S., & Postigo, A. (2022). Synthetic Routes to Arylsulfonyl Fluorides. Molecules. Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry - Enamine [enamine.net]
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• 10. The Emerging Applications of Sulfur(VI) Fluorides in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
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Sulfonyl Fluoride Probes: Technical Support &amp; Troubleshooting Guide

Welcome to the technical support center for sulfonyl fluoride (SF) probes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using these powerful chemical biology tools in cell-based assays. Here, we address common challenges and provide in-depth, field-proven solutions to enhance the efficacy of your experiments. Our focus is on troubleshooting cell permeability issues, a critical hurdle for achieving robust intracellular target engagement.

Part 1: Frequently Asked Questions (FAQs)

This section tackles the most common initial problems encountered by users.

Q1: I'm not seeing any signal from my sulfonyl fluoride probe in my live-cell imaging/assay. What's the first thing I should check?

A1: A lack of signal is the most frequent issue and usually points to one of two primary culprits: poor cell permeability or probe instability.

• Cell Permeability: The probe may not be efficiently crossing the cell membrane to reach its intracellular target. Sulfonyl fluoride probes, like many small molecules, primarily enter cells via passive diffusion, which is governed by physicochemical properties like lipophilicity (LogP), polar surface area (PSA), and molecular weight.[1][2] A probe that is too polar (low LogP) or too large may fail to penetrate the lipid bilayer.[1][3]

• Probe/Target Stability & Concentration: Ensure your probe is stable under your experimental conditions (e.g., in aqueous media).[4] Also, confirm that your target protein is expressed at sufficient levels in your chosen cell line and that the probe concentration is adequate.[5][6] It may be necessary to perform a concentration titration to find the optimal working concentration.[5]

A good first step is to run a control experiment with a cell-permeable probe known to work in your system to confirm your assay setup is correct.

Q2: How do I know if my probe's low signal is due to poor permeability versus another issue like off-target binding or rapid efflux?

A2: Differentiating these issues requires a systematic approach.

• Assess Physicochemical Properties: Calculate the theoretical LogP and Polar Surface Area (TPSA) of your probe. Generally, for passive diffusion, compounds with a TPSA < 140 Ų and a balanced LogP (typically between 1 and 5) show better permeability.[1][7] If your probe falls outside these ranges, permeability is a likely suspect.

• Run a Lysate Control: Test your probe in cell lysate. If the probe effectively labels its target in lysate but not in intact cells, this strongly suggests a cell permeability barrier.

• Use Efflux Pump Inhibitors: Efflux pumps are membrane proteins that actively remove substances from the cell. If your probe is a substrate for these pumps, its intracellular concentration will remain low. Co-incubation with a broad-spectrum efflux pump inhibitor (e.g., verapamil or cyclosporin A) can reveal if efflux is the problem. An increase in signal in the presence of the inhibitor points to active efflux.

Q3: My probe has a high polar surface area (PSA). Is there any way to get it into cells?

A3: Yes, while high PSA is a major hurdle for passive diffusion, several strategies can be employed.

• Prodrug Strategies: Masking polar functional groups (like carboxylic acids or phosphates) with lipophilic, cleavable moieties can dramatically improve cell entry.[8] These masking groups are later removed by intracellular enzymes (e.g., esterases) to release the active probe. A fluorinated prodrug strategy, for instance, has been shown to enhance the delivery of hydrophilic drugs.[8]

• Formulation Approaches: Using cell-penetrating peptides (CPPs) or other delivery vehicles like nanoparticles can facilitate the uptake of polar molecules.

• "Chameleon" Molecules: For larger molecules, designing them to have conformational flexibility allows them to shield their polar functionality when crossing the lipophilic cell membrane and re-expose it in the aqueous cytosol.[9][10] This is achieved through features like intramolecular hydrogen bonds.[10][11]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for resolving complex permeability challenges.

Troubleshooting Scenario 1: My Probe is Too Polar (Low LogP)

Problem: You've confirmed your probe has a low LogP value and shows poor signal in whole cells but works well in lysate.

Goal: Increase the probe's lipophilicity to enhance passive diffusion across the cell membrane.

Strategy Workflow:

Caption: Workflow for troubleshooting a polar sulfonyl fluoride probe.

Strategy 1: Structural Modification to Increase Lipophilicity

• Causality: The cell membrane is a lipid bilayer, a hydrophobic barrier that restricts the passage of polar, hydrophilic molecules.[12] By increasing a probe's lipophilicity (fat-solubility), we enhance its ability to partition into and diffuse across this barrier. The partition coefficient, LogP, is the standard measure of lipophilicity.[7][13]

• Methods:

  • Add Lipophilic Groups: Systematically introduce non-polar moieties like methyl, ethyl, or phenyl groups to the probe's scaffold. Be mindful that large additions can increase molecular weight, which can also hinder permeability.[3]

  • Mask Polar Functional Groups: Convert highly polar groups into less polar ones. For example, a carboxylic acid (-COOH) can be converted to a methyl ester (-COOMe). This ester is often stable enough to allow cell entry but can be hydrolyzed by intracellular esterases to regenerate the acid if required for target binding.

Strategy 2: Prodrug Approach

• Causality: A prodrug strategy temporarily converts a polar probe into a more lipophilic version for delivery.[8] This is ideal when the polar group is essential for target recognition and cannot be permanently modified.

• Methodology:

  • Design: Select a masking group that is both lipophilic and cleavable by common intracellular enzymes (e.g., esterases, phosphatases). Acetoxymethyl (AM) esters are a classic choice for masking carboxylic acids.

  • Synthesis: Synthesize the prodrug version of your sulfonyl fluoride probe.

  • Application: Treat cells with the prodrug. The lipophilic prodrug will diffuse across the cell membrane.

  • Activation: Once inside the cell, esterases will cleave the AM group, releasing the active, polar probe in the cytoplasm, effectively trapping it inside.

Troubleshooting Scenario 2: My Probe is Too Large or Flexible

Problem: Your probe has a suitable LogP, but its molecular weight (MW) is high (>500 Da), or it has many rotatable bonds, potentially leading to a high polar surface area in certain conformations.

Goal: Optimize the probe's size and conformational properties to favor membrane permeation.

Key Physicochemical Parameters & Their Impact on Permeability

Parameter	General Guideline (for Passive Diffusion)	Rationale & Impact
LogP	1 - 5	Measures lipophilicity. Too low = poor membrane partitioning; Too high = poor aqueous solubility and potential aggregation.[7][14]
Molecular Weight (MW)	< 500 Da	Larger molecules diffuse more slowly across the membrane. There is a sharp drop-off in permeability for molecules >800-1200 Da.[3]
Topological Polar Surface Area (TPSA)	< 140 Ų (general); < 80 Ų (for CNS)	Sum of surfaces of polar atoms. High TPSA correlates with poor membrane permeability due to the high energy cost of desolvation.[1][2]
Rotatable Bonds	< 10	High conformational flexibility can lead to a larger average PSA in solution, hindering permeability.[10]

• Causality: Large molecules face a physical barrier to diffusion.[3] However, some large molecules, known as "chameleonic" compounds, can adopt different conformations in different environments.[9][10] They can form internal hydrogen bonds to shield polar groups in the lipid membrane, effectively reducing their dynamic PSA, and then open up in the aqueous cytosol.[10][11]

• Design Principles:

  • Conformational Rigidity: If the probe is too flexible, introducing cyclic structures or rigid linkers can lock it into a more membrane-compatible conformation.

  • Promote Intramolecular Hydrogen Bonding (IMHB): Strategically place hydrogen bond donors and acceptors so they can interact with each other. This masks their polarity from the lipid environment.[11]

  • Systematic Truncation (Molecular "Shrinking"): If possible, identify and remove non-essential parts of the probe scaffold to reduce both MW and PSA without sacrificing target affinity.

Part 3: Experimental Validation Protocol

To trust your modifications, you need a robust method to quantify changes in cell permeability and target engagement.

Protocol: Competitive Target Engagement Assay Using Click Chemistry

This protocol validates that your modified, cell-permeable probe (Probe-SF) reaches and covalently labels its intracellular target. It uses a competition format with a clickable, cell-permeable version of the probe (Probe-Alkyne).

Workflow Diagram:

Sources

• 1. Molecular determinants of blood–brain barrier permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Advances in sulfonyl exchange chemical biology: expanding druggable target space - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Flow Cytometry Troubleshooting Guide - FluoroFinder [fluorofinder.com]
• 7. Understanding Lipinski’s Rule of 5 and the Role of LogP Value in Drug Design and Development | [sailife.com]
• 8. A fluorinated prodrug strategy enhances the therapeutic index of nanoparticle-delivered hydrophilic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. iris.unito.it [iris.unito.it]
• 11. Enhancing Permeability Through Exposed Polar Surface Area (EPSA) for Beyond Rule of Five (bRo5) Drug Candidates - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. Factors which affect Cell Membrane [unacademy.com]
• 13. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
• 14. Predicting the membrane permeability of organic fluorescent probes by the deep neural network based lipophilicity descriptor DeepFl-LogP - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions of nitrile group during sulfonyl fluoride coupling

Welcome to the Technical Support Center for advanced click chemistry applications. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers encountering chemoselectivity issues when performing Sulfur(VI) Fluoride Exchange (SuFEx) couplings on nitrile-containing substrates.

While SuFEx is celebrated for its robust functional group tolerance, the electrophilic nature of the nitrile group (–C≡N) can make it susceptible to side reactions under the strongly basic or nucleophilic conditions traditionally used to activate S–F bonds. This guide breaks down the mechanistic causality of these side reactions and provides field-proven, self-validating protocols to ensure absolute chemoselectivity.

Mechanistic Overview: Competing Pathways in Nitrile-SuFEx

To troubleshoot effectively, we must first understand the kinetic competition occurring in your reaction flask. The sulfonyl fluoride (–SO₂F) is highly resistant to reduction and thermodynamic cleavage, requiring specific activation (usually via hydrogen bonding, silyl-activation, or bifluoride catalysis) to become a leaving group 1. However, if the activation environment is overly harsh, the nitrile group becomes a target for off-target nucleophilic attack.

Mechanistic divergence during SuFEx coupling of nitrile-containing hubs.

Troubleshooting Guides & FAQs

Q1: I am observing partial conversion of my nitrile group to an amide during a DBU-catalyzed SuFEx reaction with an aryl silyl ether. How do I prevent this? Causality: This is classic base-catalyzed nitrile hydrolysis. DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is a powerful organosuperbase (pKaH = 24.3 in MeCN) and is highly hygroscopic 2. If your solvent or DBU contains trace water, DBU deprotonates the water, generating hydroxide ions (OH⁻). The hydroxide rapidly attacks the electrophilic carbon of the nitrile, forming an unstable imidate that tautomerizes into an amide. Solution: You must eliminate water and transition to a non-hydrolytic catalyst. Switch to a strictly anhydrous protocol (Karl Fischer titration < 50 ppm H₂O). Better yet, replace DBU entirely with a bifluoride salt (e.g.,[K(18-crown-6)][FHF]). Bifluoride salts act as powerful SuFEx catalysts at extremely low loadings (0.05 mol%) by specifically activating the silicon-oxygen bond, completely bypassing the strong basicity that promotes nitrile hydrolysis.

Q2: When coupling a primary amine with a sulfonyl fluoride containing a cyano group, I see an amidine byproduct. Why is the amine attacking the nitrile instead of the S-F bond? Causality: While sulfonyl fluorides are highly electrophilic, primary amines are strong nucleophiles. Under prolonged reaction times, elevated temperatures, or when using a massive excess of amine, the kinetic preference for the S–F bond is overcome, and the amine undergoes nucleophilic addition to the nitrile triple bond to form an amidine 3. Solution: Lower the reaction temperature to 0°C–25°C. SuFEx is generally fast at room temperature, whereas amidine formation usually requires a higher activation energy. Use strict stoichiometric control (1.0 to 1.05 equiv of amine). If the SuFEx reaction is sluggish at room temperature, utilize Calcium triflimide

with DABCO, which accelerates amine-SuFEx at room temperature, sparing the nitrile.

Q3: My

-cyano stereocenter is epimerizing during the SuFEx click reaction. What is the mechanism and fix? Causality: The protons adjacent to a nitrile group ( -protons) are highly acidic due to the strong electron-withdrawing nature of the –C≡N group. DBU, acting as a strong non-nucleophilic base, readily deprotonates this position, creating a ketenimine anion intermediate that re-protonates non-stereoselectively, causing epimerization. Solution: Abandon DBU. Transition to the "Accelerated SuFEx Click Chemistry" (ASCC) protocol using Barton's base (BTMG) 4. While BTMG is basic, it accelerates the S–F exchange so rapidly (often completing in minutes) that the slower epimerization pathway cannot compete kinetically.

Quantitative Catalyst Comparison for Nitrile-Tolerant SuFEx

To make an informed decision on catalyst selection, review the quantitative parameters below. The goal is to maximize the SuFEx rate while minimizing the pKa to protect the nitrile group.

Catalyst	pKa (in MeCN)	Typical Loading	SuFEx Rate (Silyl Ethers)	Nitrile Tolerance	Primary Side Reaction Risk
DBU	24.3	10 - 20 mol%	Moderate (Hours)	Low - Moderate	Hydrolysis, Epimerization
BTMG	~26.0	5 - 10 mol%	Very Fast (Minutes)	High (due to speed)	Minimal if timed correctly
[K(18-crown-6)][FHF]	N/A (Salt)	0.05 - 0.5 mol%	Fast (Minutes)	Excellent	None observed

Self-Validating Standard Operating Procedure (SOP)

Protocol: Nitrile-Tolerant SuFEx Coupling using Silyl Ethers and Bifluoride Catalyst.

This protocol is designed as a self-validating system. It includes built-in analytical checkpoints to ensure the chemical environment is correct before proceeding to the next irreversible step.

Step 1: Anhydrous System Validation

• Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Add Acetonitrile (MeCN) over activated 3Å molecular sieves.

• Validation Checkpoint: Perform a Karl Fischer titration on the solvent. Do not proceed unless H₂O < 50 ppm.

Step 2: Reagent Assembly

• Dissolve the nitrile-containing sulfonyl fluoride (1.0 equiv, 0.5 M) in the dry MeCN.

• Add the aryl silyl ether nucleophile (1.05 equiv).

• Validation Checkpoint: Take a baseline LC-MS aliquot. Confirm the presence of the intact [M+H]⁺ of the starting materials and the absence of any pre-existing amide impurities (+18 Da mass shift).

Step 3: Catalyst Injection & Reaction

• Inject a stock solution of[K(18-crown-6)][FHF] (0.05 mol%) at room temperature.

• Stir for 30 minutes.

• Validation Checkpoint: Monitor via ¹⁹F NMR. The sharp singlet of the –SO₂F group (typically between +30 to +60 ppm depending on the scaffold) must completely disappear, confirming quantitative S–F exchange.

Step 4: Quench and Fluoride Scavenging

• Quench the reaction by filtering the mixture through a short pad of silica gel to trap the liberated silyl fluoride byproducts and potassium salts.

• Concentrate under reduced pressure to yield the pure SuFEx product with an intact nitrile group.

Self-validating workflow for nitrile-tolerant SuFEx coupling.

References

• Sulfur fluoride exchange - PMC National Institutes of Health (NIH). URL:[Link]

• Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC National Institutes of Health (NIH). URL:[Link]

• Diversity oriented clicking delivers β-substituted alkenyl sulfonyl fluorides as covalent human neutrophil elastase inhibitors | PNAS Proceedings of the National Academy of Sciences. URL:[Link]

• A review on DBU-mediated organic transformations - Taylor & Francis Synthetic Communications. URL:[Link]

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pnas.org [pnas.org]
• 4. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison: 3-Cyanopropane-1-sulfonyl Fluoride (3-CPSF) vs. Standard Electrophiles in Chemoproteomics

Executive Summary

3-Cyanopropane-1-sulfonyl fluoride (3-CPSF) represents a distinct class of "scout" probes within the Sulfur-Fluoride Exchange (SuFEx) chemical space. Unlike traditional highly reactive aromatic sulfonyl fluorides (e.g., AEBSF) or serine-exclusive fluorophosphonates, 3-CPSF utilizes an aliphatic sulfonyl fluoride warhead. This confers a unique "Goldilocks" reactivity profile: stable enough to resist rapid hydrolysis in aqueous buffers, yet reactive enough to covalently modify nucleophilic residues (Tyr, Lys, His, Ser) when driven by proximity or specific binding events.

This guide provides a technical analysis of 3-CPSF adducts, focusing on mass spectrometry (MS) characterization, fragmentation behavior, and performance relative to standard chemoproteomic alternatives.

Chemical Mechanism & Adduct Formation[1]

The SuFEx Reaction

The core mechanism relies on the exchange of the fluoride leaving group with a protein nucleophile (

). Unlike other click reactions that require copper catalysts, the interaction of SF probes with protein residues is often accelerated by the local protein microenvironment (e.g., hydrogen bonding networks or oxyanion holes).

Reaction Equation:

[1]

Mass Shift Calculation

For accurate MS1 filtering and database searching, the specific mass shift must be defined.

Parameter	Value
Probe Formula
Adduct Moiety	( )
Leaving Group	Fluoride ( )
Monoisotopic Mass Shift	+132.0123 Da
Residue Specificity	Tyr (O-sulfonate), Lys (Sulfonamide), His (Sulfamate), Ser (Sulfonate)

Comparative Analysis: 3-CPSF vs. Alternatives

The following table contrasts 3-CPSF with common electrophilic probes used in Activity-Based Protein Profiling (ABPP).

Table 1: Performance Comparison

Feature	3-CPSF (Aliphatic SF)	Aromatic SF (e.g., PMSF/AEBSF)	Fluorophosphonate (FP)	Acrylamides (e.g., IA-Alkyne)
Reactivity	Moderate (Proximity-driven)	High (Often promiscuous)	High (Enzyme mechanism-based)	Moderate to High
Primary Targets	Tyr, Lys, His, Ser (contextual)	Ser, Tyr, Lys	Serine Hydrolases (Active Site)	Cysteine
Aqueous Stability	High ( at pH 7.4)	Low ( )	Moderate	High
Steric Footprint	Low (Linear alkyl chain)	High (Bulky aryl ring)	Low to Moderate	Low
MS Signature	Neutral loss of (-64 Da)	Neutral loss of	Phosphonate reporter ions	Cys-adduct immonium ions
Application	Ligandability scouting, Target ID	Broad protease inhibition	Serine Hydrolase profiling	Cysteine profiling

Analyst Note: The aliphatic chain of 3-CPSF reduces non-specific hydrophobic interactions common with aromatic probes, making it superior for identifying "ligandable" pockets rather than just surface-exposed residues.

Mass Spectrometry Analysis Workflow

Fragmentation Behavior (MS2)

Successful identification of 3-CPSF modified peptides relies on recognizing distinct fragmentation pathways in HCD (Higher-energy Collisional Dissociation) or CID.[1]

• Sulfonyl Elimination (

  Loss): The most diagnostic feature is the neutral loss of sulfur dioxide ( , 63.96 Da) from the precursor ion or b/y ions.

• Side Chain Elimination (Ser/Thr): For Serine and Threonine adducts,

  -elimination often occurs, converting the residue to dehydroalanine (Dha) or dehydrobutyrine (Dhb). This results in a mass shift of -18 Da (loss of ) relative to the unmodified peptide, and complete loss of the probe mass.

• Reporter Ion: The cyano-propyl moiety may generate a low-mass reporter ion

  at , though this is often low abundance compared to the neutral loss.

Experimental Workflow Diagram

The following Graphviz diagram outlines the critical decision points in the sample preparation and analysis pipeline.

Figure 1: End-to-end workflow for 3-CPSF chemoproteomics, highlighting the critical filtering step for neutral loss.

Detailed Protocol: 3-CPSF Labeling & Analysis

Step 1: Labeling Reaction[1]

• Buffer: HEPES or PBS (pH 7.4). Avoid Tris buffer as primary amines can react with sulfonyl fluorides at high concentrations/pH.

• Concentration: Titrate 3-CPSF from 10 µM to 250 µM.

• Duration: 1 to 4 hours at 37°C. (Aliphatic SFs require longer incubation than aromatic SFs due to lower intrinsic reactivity).

Step 2: Digestion & Enrichment

• Digestion: Standard Trypsin/LysC protocol.

• Enrichment (Optional): If the "Cyano" group is used as a handle, it can be reduced to an amine for biotin conjugation, though this is complex. More commonly, 3-CPSF is used in "competition" assays against a broad-spectrum probe (like FP-Biotin) to determine target engagement indirectly, OR analyzed directly via "shotgun" proteomics to find the mass shift.

Step 3: MS Parameters (Orbitrap Example)

• Method: DDA (Data Dependent Acquisition).[1]

• Fragmentation: HCD (Normalized Collision Energy: 28-32%).[1]

• Resolution: 60,000 (MS1) / 15,000 or 30,000 (MS2).[1] High resolution MS2 is crucial to distinguish the sulfur isotope patterns.

Step 4: Data Search Configuration

Configure your search engine (MaxQuant, Proteome Discoverer, MSFragger) with:

• Variable Modification: 3-CPSF (+132.0123 Da) on Y, K, H, S, T.

• Neutral Loss: Define a neutral loss of 63.96 Da (

  ) to assist scoring.

• Diagnostic Peak: 68.05 Da (Propyl-nitrile carbocation) - Optional, low intensity.

Troubleshooting & Validation

Issue: Low Labeling Efficiency

• Cause: Aliphatic SFs are "scouts," not "hammers."[1] They require a binding pocket or favorable geometry.[1]

• Solution: Increase incubation time or concentration. If labeling remains low, the protein likely lacks a spatially accessible nucleophile in a favorable environment.

Issue: Ambiguous Site Localization

• Cause: Gas-phase migration of the sulfonyl group or elimination on Ser/Thr.[1]

• Solution: Look for "marker ions" (immonium ions of the modified residue). For Ser/Thr, look for the -18 Da (dehydroalanine) peptide mass in the un-modified search space.

Issue: Hydrolysis

• Cause: High pH (>8.5).[1][2]

• Solution: Maintain pH 7.0–7.[1]5. 3-CPSF is significantly more stable than PMSF, but long incubations at high pH will still hydrolyze the fluoride.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H. (2018).[1] "Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides." Chem. Sci.[1][3]Link

• Kelly, J. W., et al. (2018). "Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry." PNAS.[1] Link

• Enamine Ltd. "Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry." Product Library & Reactivity Data. Link

Sources

• 1. Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry - Enamine [enamine.net]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. semanticscholar.org [semanticscholar.org]

Reactivity &amp; Utility Guide: 3-Cyanopropane-1-sulfonyl Fluoride vs. PMSF

Executive Summary

This guide provides a technical comparison between Phenylmethanesulfonyl fluoride (PMSF) and 3-Cyanopropane-1-sulfonyl fluoride (3-CPSF) . While both share the sulfonyl fluoride (

) warhead, they represent distinct chemical tools with opposing reactivity profiles.

• PMSF is a "hot" electrophile, functioning as a broad-spectrum, rapid-acting serine protease inhibitor that is unstable in water.

• 3-CPSF is a "latent" electrophile, representative of aliphatic SuFEx (Sulfur-Fluoride Exchange) reagents. It offers high aqueous stability and tunable reactivity, making it a building block for chemical probes rather than a generic lysis buffer additive.

Critical Verdict: 3-CPSF is not a drop-in replacement for PMSF in cell lysis buffers. It lacks the spontaneous reactivity required for rapid protease inactivation in bulk solution.

Chemical Architecture & Mechanistic Basis

The distinct behaviors of these two compounds stem from the electronic environment surrounding the sulfur(VI) center.

Structural Comparison

Feature	PMSF (Phenylmethanesulfonyl fluoride)	3-CPSF (3-Cyanopropane-1-sulfonyl fluoride)
Structure
Class	Benzylic Sulfonyl Fluoride	Primary Aliphatic Sulfonyl Fluoride
Electronic Effect	Benzylic activation makes the sulfur highly electrophilic.	Alkyl chain provides no resonance activation; nitrile is too distant ($ \gamma $-position) to significantly activate the sulfur.
Leaving Group	Fluoride (rapid displacement)	Fluoride (slow/assisted displacement)

Mechanism of Action (SuFEx)

Both compounds react via nucleophilic substitution at the sulfur atom. However, the energy barrier differs significantly.

• PMSF (Spontaneous): The benzylic carbon stabilizes the transition state, allowing the active site serine of proteases to attack rapidly. This also makes PMSF susceptible to hydrolysis by water.

• 3-CPSF (Latent): Primary alkyl sulfonyl fluorides are kinetically stable. They resist hydrolysis and non-specific nucleophilic attack. Reaction usually requires SuFEx activation —either through specific protein binding (proximity effect) or chemical catalysis (e.g., by silyl ethers or specific pH conditions).

Figure 1: Mechanistic divergence. PMSF reacts indiscriminately with accessible nucleophiles (including water), while 3-CPSF remains inert until activated by specific conditions.

Reactivity Profile & Performance Data

Protease Inhibition (Kinetic Efficiency)

PMSF is the gold standard for inhibiting serine proteases like trypsin, chymotrypsin, and thrombin during lysis.

• PMSF:

  values are high. Complete inhibition typically occurs within minutes at 0.1–1.0 mM.

• 3-CPSF: As an unactivated aliphatic sulfonyl fluoride, it exhibits negligible inhibition of generic serine proteases in bulk solution. The nitrile group (

  ) serves as a potential bioorthogonal handle or dipole modulator but does not sufficiently activate the warhead for rapid inhibition.

Aqueous Stability (Hydrolysis)

This is the defining differentiator for experimental design.

Parameter	PMSF	3-CPSF
Half-life (pH 7.0, 25°C)	~110 minutes	> 24 hours (Estimated*)
Half-life (pH 8.0, 25°C)	~35 minutes	Stable
Solvent Compatibility	Dissolve in EtOH/IPA; add immediately.	Compatible with aqueous buffers (once solubilized).

*Note: Data based on general aliphatic sulfonyl fluoride trends (e.g., ethanesulfonyl fluoride).

Toxicity

• PMSF: Highly toxic (LD50 ~200 mg/kg). Acetylcholinesterase inhibitor.

• 3-CPSF: Toxicity profile is less established but generally lower than PMSF due to reduced reactivity. However, the nitrile moiety can release cyanide upon metabolic breakdown in vivo; handle with standard chemical safety precautions.

Experimental Protocols

Protocol A: Standard Protease Inhibition (Using PMSF)

Use for: Preventing protein degradation during cell lysis.

• Preparation: Dissolve PMSF in 100% Isopropanol or Ethanol to make a 100 mM (100x) stock solution. Store at -20°C.

  • Critical: Do not dissolve in water or aqueous buffer for storage.

• Lysis: Add lysis buffer to cell pellet.

• Activation: Immediately before processing, add PMSF stock to the lysate to a final concentration of 1 mM .

  • Tip: If processing takes >1 hour at pH >7.5, add a second aliquot of PMSF ("boosting") to maintain inhibition.

Protocol B: Covalent Probe Synthesis (Using 3-CPSF)

Use for: Creating a stable covalent inhibitor or activity-based probe.

Since 3-CPSF is stable, it is best used as a building block to attach the sulfonyl fluoride warhead to a specific ligand.

• Reagent: 3-Cyanopropane-1-sulfonyl fluoride (CAS: 1362857-38-2).[1]

• Reaction (Click Chemistry): The nitrile group can be converted to an amine, tetrazole, or amide to link it to a drug scaffold.

  • Example: Reduce the nitrile to a primary amine using

    , then couple to a carboxylic acid ligand using EDC/NHS chemistry.

• Application: Incubate the resulting probe (Ligand-Linker-SO2F) with the target protein (1-10 µM) for 1-4 hours.

  • Validation: The aliphatic sulfonyl fluoride will only react if the ligand binds the protein and positions the warhead precisely next to a nucleophile (Tyrosine/Lysine/Serine), termed "proximity-enabled reactivity."

Decision Guide: When to Use Which?

Figure 2: Decision matrix for selecting sulfonyl fluoride reagents.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Fahrney, D. E., & Gold, A. M. (1963). Sulfonyl fluorides as inhibitors of esterases. I. Rates of reaction with acetylcholinesterase, α-chymotrypsin, and trypsin. Journal of the American Chemical Society, 85(7), 997–1000. [Link]

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. [Link]

• James, G. T. (1978). Inactivation of the protease inhibitor phenylmethylsulfonyl fluoride in buffers. Analytical Biochemistry, 86(2), 574–579. [Link]

Sources

• 1. 1362857-38-2|3-Cyanopropane-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]

A Senior Application Scientist's Guide to the Validation of Covalent Target Engagement Using LC-MS/MS

Introduction: The Irreversible Advantage and the Need for Definitive Proof

Covalent drugs, which form a stable, long-lasting bond with their protein targets, represent a powerful therapeutic modality.[1][2] Unlike their non-covalent counterparts, their prolonged duration of action can be decoupled from pharmacokinetic exposure, offering sustained target inhibition that is limited only by the turnover rate of the protein itself.[3] This has led to breakthroughs in oncology and other fields with drugs like Ibrutinib and Sotorasib.[4][5]

However, the very permanence of this interaction raises the stakes. The potential for off-target modifications and associated toxicities necessitates an unambiguous, direct confirmation that the drug engages its intended target at the specific, desired amino acid residue.[2][4][6] While various methods can infer target engagement, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) stands as the gold standard, providing definitive, direct evidence of the covalent adduct.[7][8][9] This guide provides a comparative overview of LC-MS/MS-based methodologies, contrasts them with alternative approaches, and details the causality behind the experimental choices required for robust validation.

The Core Principle: Using Mass as an Unimpeachable Marker

At its heart, mass spectrometry validates covalent binding by detecting a predictable increase in the mass of the target protein or a specific peptide derived from it.[10][11] This mass shift, corresponding to the molecular weight of the bound inhibitor, is the "smoking gun" of covalent modification. Two primary LC-MS/MS strategies are employed to detect this change.

• Intact Protein Analysis ("Top-Down" MS): This approach involves analyzing the full-length protein. The protein is introduced into the mass spectrometer, and its total mass is measured. A comparison between the untreated protein and the inhibitor-treated protein reveals a mass shift equal to that of the bound drug, confirming that a binding event occurred.[11] While this method is excellent for rapid confirmation of 1:1 stoichiometry, it cannot identify the specific site of modification and can be challenging for large, complex proteins.[10][11]

• Peptide Mapping Analysis ("Bottom-Up" MS): This is the most informative and widely used method. The protein of interest is first enzymatically digested (typically with trypsin) into smaller, more manageable peptides. This peptide mixture is then separated by liquid chromatography and analyzed by the mass spectrometer. The instrument can then identify the specific peptide whose mass has increased due to modification by the drug, thereby pinpointing the exact amino acid residue that formed the covalent bond.[7][8][11]

Caption: Core LC-MS/MS workflows for covalent adduct validation.

From "If" to "How Much": Quantitative Strategies for Measuring Target Occupancy

Confirming that a covalent bond forms is only the first step. To understand a drug's potency and guide dose selection, we must quantify target occupancy—the percentage of the target protein pool that is modified by the inhibitor.[12] LC-MS/MS excels at this through several quantitative proteomic strategies.

Method	Principle	Advantages	Disadvantages
Label-Free Quantification (LFQ)	Compares the MS signal intensity of the modified peptide to the unmodified peptide across different samples (e.g., vehicle vs. treated).[7][8][13]	No special reagents needed; straightforward experimental design.	Susceptible to variations in sample preparation and instrument performance; less precise than label-based methods.
Stable Isotope Labeling (e.g., SILAC, SIL-peptides)	A "heavy" version of the target peptide (containing ¹³C and ¹⁵N isotopes) is spiked into the sample as an internal standard.[14][15] The ratio of "light" (endogenous) to "heavy" (standard) peptide signals provides precise quantification.[16]	Highly accurate and precise; corrects for sample loss during preparation.[15]	Requires synthesis of expensive isotope-labeled standards.
Isobaric Tagging (e.g., TMT, iTRAQ)	Chemical tags are used to label peptides from different samples (e.g., different doses). All samples are pooled and analyzed together. In the MS/MS scan, the tags fragment to produce reporter ions whose intensities reflect the relative abundance in each original sample.[7][8]	High throughput (up to 18 samples in one run); excellent precision for relative quantification.	Can suffer from ratio compression; more complex data analysis.

A Comparative Look: LC-MS/MS vs. Alternative Methods

While LC-MS/MS provides the most direct proof, other techniques are valuable for providing complementary information, often at higher throughput early in the discovery process.[17] The choice of assay depends on the specific question being asked.

Method	Measures	Context	Pros	Cons
LC-MS/MS	Direct covalent adduct formation and occupancy.[10]	In vitro, in-cell, ex vivo.	Gold standard; provides site-specific information; highly sensitive and quantitative.[7][8]	Lower throughput; requires specialized instrumentation and expertise.
Activity-Based Protein Profiling (ABPP)	Target engagement and selectivity across the proteome using chemical probes.[8][13]	In-cell, in vivo.	Excellent for identifying on- and off-targets in a native environment.[18]	Indirect measurement of drug engagement; relies on competition with a probe.
Biochemical/Enzymatic Assays	Functional activity of the target (e.g., kinase inhibition).[17]	In vitro.	Direct functional readout; often high-throughput.	Indirectly measures engagement; may not be available for all target classes.[19]
Cellular Thermal Shift Assay (CETSA)	Ligand-induced thermal stabilization of the target protein.	In-cell, ex vivo.	Label-free; confirms target engagement in a cellular context.	Not all binding events lead to stabilization (potential for false negatives); semi-quantitative.
Bioluminescence Resonance Energy Transfer (BRET)	Proximity of a fluorescent tracer to a luciferase-tagged target protein.	Live cells.	Real-time kinetics in living cells; high-throughput.[20]	Requires genetic engineering of the target protein and a specific tracer molecule.

Experimental Protocol: A Self-Validating Bottom-Up Workflow

Trustworthiness in science is paramount. A robust protocol for validating covalent engagement must be a self-validating system, incorporating controls that eliminate ambiguity.

Caption: Step-by-step bottom-up proteomics workflow.

Detailed Step-by-Step Methodology:

• Cell Treatment: Culture cells to appropriate confluency. Treat with the covalent inhibitor across a range of concentrations and time points. Include a vehicle-only control (e.g., DMSO). Causality: Establishing dose- and time-dependency is the first step in demonstrating a specific, covalent interaction.[12][16]

• Lysis and Protein Quantification: Harvest cells and lyse them in a buffer containing protease and phosphatase inhibitors to preserve protein integrity. Quantify total protein concentration (e.g., via BCA assay) to ensure equal loading.

• Reduction and Alkylation: Reduce disulfide bonds with DTT or TCEP. Subsequently, alkylate free cysteine residues with an alkylating agent like iodoacetamide (IAM). Causality: This critical step "caps" all cysteine residues that have not been modified by the covalent inhibitor, preventing artefactual modification during sample processing.[11]

• Internal Standard Spiking: Add a known quantity of a stable isotope-labeled synthetic peptide corresponding to the target peptide. Causality: This internal standard co-purifies with the endogenous target peptide and corrects for any variability in digestion efficiency or sample loss, forming the foundation of accurate quantification.[14][15]

• Proteolytic Digestion: Digest the protein sample into peptides using an enzyme like trypsin overnight at 37°C.[21]

• Sample Desalting: Clean up the peptide mixture using Solid Phase Extraction (SPE) to remove salts and detergents that interfere with MS analysis.[22]

• LC-MS/MS Analysis: Analyze the peptide mixture using a high-resolution mass spectrometer coupled to a liquid chromatography system.

  • Targeted (MRM/PRM): For known targets, a triple quadrupole (QQQ) or parallel reaction monitoring (PRM) method can be developed for maximum sensitivity and throughput to monitor the specific transition of the modified and unmodified peptides.[16]

  • Discovery (DDA/DIA): For identifying unknown modification sites or off-targets, a data-dependent (DDA) or data-independent (DIA) acquisition approach is used on an Orbitrap or Q-TOF instrument.

• Data Analysis: Integrate the peak areas for the modified and unmodified target peptides (and their heavy-labeled counterparts). Calculate the percent occupancy as: [Modified Peptide] / ([Modified Peptide] + [Unmodified Peptide]) * 100.

Building Trust: The Importance of Orthogonal Validation

To ensure the result is not an artifact, the LC-MS/MS data should be supported by an orthogonal experiment. A crucial self-validating control is the use of site-directed mutagenesis .[10] By mutating the putative target residue (e.g., Cysteine 481 to Serine in BTK for ibrutinib), and then repeating the LC-MS/MS experiment, one should observe a complete loss of covalent modification.[8] This definitively proves that the interaction occurs at the intended site.

Conclusion

Validating covalent target engagement is a non-negotiable step in the development of covalent therapeutics. While a suite of biochemical and cellular assays provides valuable, high-throughput data on functional outcomes and cellular engagement, they remain indirect measures. LC-MS/MS provides the direct, unambiguous, and quantitative evidence required to confirm the mechanism of action with the highest degree of scientific rigor. Its ability to identify the precise site of modification and accurately quantify target occupancy in complex biological systems makes it an indispensable tool for advancing covalent drug discovery programs from hit identification to clinical development.

References

• Quantitative proteomics and applications in covalent ligand discovery - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Covalent Drug Discovery: Challenges, Advances, and Success Stories - International Pharmaceutical Industry. (n.d.). International Pharmaceutical Industry. Retrieved March 7, 2026, from [Link]

• A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification. (2017). OMICS International. Retrieved March 7, 2026, from [Link]

• Quantitative proteomics and applications in covalent ligand discovery. (2023). Frontiers in Chemistry. Retrieved March 7, 2026, from [Link]

• Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification. (n.d.). Nature Protocols. Retrieved March 7, 2026, from [Link]

• Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (2022). bioRxiv. Retrieved March 7, 2026, from [Link]

• Accelerating the Validation of Endogenous On-Target Engagement and In Cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (2022). Journal of the American Society for Mass Spectrometry. Retrieved March 7, 2026, from [Link]

• Applications, Challenges, and Future Directions of Covalent Docking. (n.d.). Aureus Analytics. Retrieved March 7, 2026, from [Link]

• Covalent Inhibitors - An Overview of Design Process, Challenges and Future Directions. (2025). Preprints.org. Retrieved March 7, 2026, from [Link]

• High-throughput assay for measuring target occupancy of covalent compounds: a case study with MK2 - PMC. (2026). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Covalent Drugs: Advantages, Challenges, Opportunities. (n.d.). Aragen Life Sciences. Retrieved March 7, 2026, from [Link]

• Advances in covalent drug discovery - PMC. (2021). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

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3-Cyanopropane-1-sulfonyl fluoride vs sulfonyl chlorides for bioconjugation

The landscape of bioconjugation and covalent ligand discovery is undergoing a paradigm shift. For decades, researchers relied on highly reactive electrophiles to functionalize proteins. However, the indiscriminate nature of these legacy reagents often compromises structural integrity and data reproducibility. The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has introduced a new class of "smart" electrophiles[1].

This guide provides an objective, mechanistic comparison between traditional sulfonyl chlorides and the SuFEx-enabled 3-Cyanopropane-1-sulfonyl fluoride , detailing why the latter offers superior chemoselectivity, stability, and bifunctional utility for modern bioconjugation workflows.

Mechanistic Causality: Why S–F Outperforms S–Cl in Aqueous Media

To understand the performance gap between these two electrophilic hubs, we must examine the fundamental thermodynamics and orbital interactions of the sulfur-halogen bond.

The Failure of Sulfonyl Chlorides: Sulfonyl chlorides (e.g., dansyl chloride, tosyl chloride) possess a highly polarized S–Cl bond. The chloride ion is an excellent leaving group, making the sulfur center indiscriminately susceptible to nucleophilic attack. In aqueous buffers, water rapidly attacks the S–Cl bond, leading to rapid hydrolysis into unreactive sulfonic acids. To outcompete this hydrolysis, researchers are forced to use high pH buffers (pH > 8.5) and massive molar excesses of the reagent, which inevitably leads to off-target, heterogeneous poly-conjugation at surface-exposed lysines and serines.

The SuFEx Advantage of 3-Cyanopropane-1-sulfonyl Fluoride: 3-Cyanopropane-1-sulfonyl fluoride (CAS: 1362857-38-2) operates on an entirely different mechanistic principle[2]. The S–F bond is shorter, stronger, and exclusively undergoes heterolytic cleavage. In aqueous environments, the fluoride ion is a poor leaving group, rendering the molecule thermodynamically stable and "latent".

The electrophilicity of the S–F bond is only unleashed when it encounters a specific protein microenvironment—typically a hydrogen-bonding network involving Tyrosine, Lysine, or Histidine residues[3]. This microenvironment stabilizes the departing fluoride ion, lowering the activation energy and triggering a site-specific covalent linkage[1]. Furthermore, the aliphatic cyano group (-CN) acts as an electron-withdrawing group to fine-tune the sulfur center's reactivity, while simultaneously providing a bioorthogonal handle for subsequent tetrazole ligation or serving as an infrared/Raman spectroscopic tag.

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of both reagent classes.

Parameter	3-Cyanopropane-1-sulfonyl Fluoride	Traditional Sulfonyl Chlorides
Electrophilic Hub	S(VI)–F (SuFEx)	S(VI)–Cl
Aqueous Half-Life (pH 7.4)	> Months (Highly stable)	< Minutes (Rapid hydrolysis)
Target Chemoselectivity	High (Context-specific Tyr, Lys, His)	Low (Indiscriminate amine/alcohol reactivity)
Reduction Resistance	High (Heterolytic S–F cleavage)	Low (Prone to homolytic cleavage/reduction)
Bifunctional Utility	Yes (Orthogonal -CN handle intact)	Rare (Functional groups often degrade S–Cl)
Storage & Handling	Bench-stable, room temperature	Strictly anhydrous, inert atmosphere, cold

Reactivity Pathways Visualization

The diagram below illustrates the divergent fates of these two electrophiles when introduced to an aqueous protein sample.

Reactivity pathways of sulfonyl chlorides versus SuFEx-enabled sulfonyl fluorides in aqueous media.

Experimental Methodologies

To demonstrate the practical implications of these mechanistic differences, below are the optimized, self-validating protocols for bioconjugation using both reagents. The causality behind the buffer choices and incubation times is directly tied to the hydrolytic stability of the respective electrophiles.

Protocol A: Site-Specific SuFEx Bioconjugation with 3-Cyanopropane-1-sulfonyl Fluoride

Because the S–F bond is stable in water, we can perform this reaction at physiological pH over a longer incubation period, allowing the reagent to thermodynamically sample the protein surface for the correct activating microenvironment.

• Protein Preparation: Buffer exchange the target protein into 1X PBS (pH 7.4). Adjust protein concentration to 10–50 µM.

• Reagent Preparation: Dissolve 3-Cyanopropane-1-sulfonyl fluoride in anhydrous DMSO to create a 10 mM stock. (Note: The reagent is bench-stable, but DMSO ensures solubility prior to aqueous dilution).

• Conjugation: Add the SuFEx reagent to the protein solution at a low molar excess (5x to 10x). Ensure final DMSO concentration remains ≤ 5% v/v to prevent protein denaturation.

• Incubation: Incubate the mixture at 25°C or 37°C for 4 to 12 hours. The extended time is permissible due to the absence of background hydrolysis.

• Self-Validating Analysis (LC-MS): Analyze the intact protein via LC-MS.

  • Validation Check: You should observe a clean, single mass shift of +131.16 Da . This corresponds to the addition of the 3-cyanopropanesulfonyl group (151.16 Da) minus the loss of HF (20.00 Da) during the substitution event. The absence of a +149 Da adduct confirms zero hydrolysis-driven non-specific binding.

Protocol B: Traditional Bioconjugation with Sulfonyl Chlorides

Because the S–Cl bond hydrolyzes in minutes, the protocol must force the reaction kinetically by utilizing high pH (to increase the nucleophilicity of unprotonated amines) and massive reagent excesses.

• Protein Preparation: Buffer exchange the protein into 0.1 M Sodium Bicarbonate buffer (pH 8.5 – 9.0). Causality: The high pH is required to deprotonate lysine ε-amines, allowing them to attack the S–Cl bond before water does.

• Reagent Preparation: Prepare the sulfonyl chloride in anhydrous DMF immediately before use. Discard any unused stock within 1 hour.

• Conjugation: Rapidly add the sulfonyl chloride to the protein at a high molar excess (50x to 100x).

• Incubation: Incubate on ice (4°C) for 1 to 2 hours. Causality: Low temperature slightly retards the rapid hydrolysis rate, though the majority of the reagent will still degrade into sulfonic acid.

• Self-Validating Analysis (LC-MS): Analyze via LC-MS.

  • Validation Check: The spectrum will typically display a heterogeneous "ladder" of peaks (+1M, +2M, +3M, etc.), indicating indiscriminate poly-conjugation. A massive peak corresponding to the free sulfonic acid byproduct will dominate the small-molecule LC trace.

References

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Selectivity Profiling of Aliphatic Sulfonyl Fluoride Probes in Proteomes: A Comprehensive Comparison Guide

Introduction: The Evolution of SuFEx in Chemoproteomics

The expansion of the ligandable proteome relies heavily on the development of tunable electrophilic probes capable of interrogating proteins in their native cellular environments[1]. While early covalent drug discovery disproportionately targeted highly nucleophilic cysteine residues using acrylamides or chloroacetamides, the field has rapidly pivoted toward Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

Sulfonyl fluorides (SFs) are privileged SuFEx warheads because they exhibit an exquisite balance of aqueous stability and context-dependent reactivity toward serine, tyrosine, lysine, and histidine residues[2]. Within this class, Aliphatic Sulfonyl Fluorides (ASFs) have emerged as highly valuable, yet underutilized, tools. Unlike their aryl counterparts (ArSFs), ASFs lack direct aromatic conjugation. This structural distinction eliminates the electron-withdrawing/donating effects of an adjacent phenyl ring, resulting in lower intrinsic reactivity, enhanced physiological stability, and a strict requirement for microenvironment-templated activation[3].

This guide provides an objective, data-driven comparison of ASFs against alternative electrophiles and details the self-validating chemoproteomic workflows required to profile their selectivity.

Mechanistic Causality: Why Aliphatic Sulfonyl Fluorides?

To utilize ASFs effectively, one must understand the causality behind their reactivity. ASFs are not indiscriminately reactive; they are "latent" electrophiles.

In an aqueous buffer at physiological pH, ASFs are remarkably stable (often exhibiting half-lives >24 hours)[1]. The SuFEx reaction is only triggered when the ASF probe binds to a specific protein pocket that provides two critical microenvironmental factors:

• Nucleophile Activation: A proximal basic residue (e.g., Lys, His, or Arg) must lower the pKa of the target nucleophile (such as a Tyrosine -OH or Serine -OH), facilitating deprotonation[4].

• Fluoride Stabilization: The binding pocket must provide hydrogen-bond donors to stabilize the departing fluoride ion, which is a poor leaving group under standard physiological conditions[2].

Because ASFs have lower intrinsic reactivity than many ArSFs, they are more reliant on this precise microenvironmental catalysis. This translates to fewer off-target events and higher proteome-wide selectivity , making them ideal for fragment-based ligand discovery (FBLD) and target ID workflows.

Figure 1: Microenvironment-templated activation pathway of Aliphatic Sulfonyl Fluorides.

Electrophile Comparison Matrix

To select the appropriate probe for your chemoproteomic assay, it is critical to compare ASFs against other common electrophiles. The table below synthesizes quantitative and qualitative performance metrics based on recent proteome-wide profiling studies[1],[2],[5].

Feature / Metric	Aliphatic Sulfonyl Fluorides (ASFs)	Aryl Sulfonyl Fluorides (ArSFs)	Fluorosulfates (FSs)	Acrylamides
Target Residues	Ser, Tyr, Lys, His	Ser, Tyr, Lys, His	Tyr, Lys	Cys
Intrinsic Reactivity	Low to Moderate	Moderate to High (Tunable)	Very Low	Moderate to High
Aqueous Stability (pH 7.4)	High (t½ often > 24h)	Moderate (t½ ~ 4–12h)	Very High (t½ > 48h)	Moderate (t½ ~ 12h)
Proteome Promiscuity	Low (Highly context-dependent)	Moderate to High	Very Low	High (Cys-directed)
Primary Application	Selective target ID, FBLD	Broad activity-based profiling	"Inverse drug discovery"	Kinase inhibitors, Cys-profiling
Synthetic Accessibility	Moderate (Requires specific precursors)[3]	High (Broad commercial availability)	High	High

Key Takeaway: If your goal is broad-spectrum profiling of serine hydrolases, an ArSF or fluorophosphonate is preferred. However, if you are developing a highly selective covalent inhibitor for a novel allosteric pocket containing a functional tyrosine or lysine, ASFs offer a superior selectivity window due to their resistance to background hydrolysis and non-specific labeling[4],[1].

Experimental Methodology: Selectivity Profiling via isoTOP-ABPP

To objectively measure the selectivity of an ASF probe, we employ Isotopic Tandem Orthogonal Proteolysis - Activity-Based Protein Profiling (isoTOP-ABPP) . This protocol is a self-validating system: by comparing a vehicle-treated proteome against a competitor-treated proteome using heavy/light isotopic tags, we mathematically filter out non-specific background noise.

Step-by-Step Protocol

Phase 1: In Situ Labeling & Target Engagement Causality: Labeling in live cells or intact lysates preserves the native protein folding and microenvironment necessary for ASF activation.

• Preparation: Harvest cells (e.g., HEK293 or disease-specific lines) and lyse in native buffer (PBS, 0.1% NP-40, protease inhibitors without EDTA, as metals may stabilize certain pockets).

• Competition: Divide the proteome into two 1 mg aliquots. Treat Aliquot A with DMSO (Vehicle) and Aliquot B with a non-covalent competitor or a structurally distinct ASF (10–50 µM) for 1 hour at 37°C.

• Probe Incubation: Treat both aliquots with an alkyne-tagged ASF probe (e.g., 10 µM) for 1 hour. Note: The alkyne tag is used because it is bioorthogonal and sterically minimal, preventing interference with pocket binding.

Phase 2: Click Chemistry (CuAAC) & Enrichment Causality: Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) covalently attaches a biotin-fluorophore-isotope tag to the engaged probes, enabling both visualization and MS-based quantification. 4. CuAAC Reaction: To both aliquots, add the click reagents: Light-TEV-Biotin-Azide (to Aliquot A) and Heavy-TEV-Biotin-Azide (to Aliquot B), followed by TCEP (1 mM), TBTA ligand (100 µM), and CuSO4 (1 mM). React for 1.5 hours at room temperature. 5. Precipitation: Precipitate proteins using cold methanol/chloroform to remove unreacted probes and click reagents. This step is critical to prevent post-lysis artifactual labeling. 6. Enrichment: Resuspend the protein pellets, mix Aliquot A and B in a 1:1 ratio, and incubate with Streptavidin agarose beads for 2 hours.

Phase 3: On-Bead Digestion & LC-MS/MS 7. Digestion: Wash beads extensively (1% SDS, 8M Urea, PBS) to remove all non-covalently bound proteins. Perform on-bead tryptic digest overnight. 8. TEV Cleavage: Release the probe-modified peptides from the beads using TEV protease. This orthogonal cleavage ensures only actively labeled peptides are analyzed. 9. Analysis: Analyze via LC-MS/MS. Quantify the Heavy:Light (R) ratio for each identified peptide.

Figure 2: Competitive isoTOP-ABPP workflow for ASF selectivity profiling.

Data Interpretation: The Self-Validating Metric

The success of this protocol relies on the R-ratio (Light/Heavy) .

• R ≈ 1.0: The peptide was labeled equally in both the vehicle and competitor samples. This indicates non-specific background labeling or a highly promiscuous off-target event.

• R > 5.0: The peptide was heavily labeled in the vehicle but blocked in the competitor sample. This confirms highly selective, specific target engagement by the ASF probe[1].

By mapping the R-ratios across the proteome, researchers can generate a "selectivity landscape" for any novel ASF, definitively proving its utility over traditional, hyper-reactive electrophiles.

Conclusion

Aliphatic sulfonyl fluorides represent a sophisticated evolution in covalent chemical biology. By trading intrinsic hyper-reactivity for microenvironment-dependent SuFEx activation, ASFs offer a wider selectivity window in complex proteomes[2]. When coupled with rigorous, self-validating chemoproteomic workflows like isoTOP-ABPP, ASFs enable the discovery of novel ligandable pockets—particularly those driven by functional tyrosines and lysines—that remain invisible to traditional cysteine-directed screening.

References[4] Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. PubMed / NIH. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfYHKv2twMzQtT_QeasulYe0g2IxMw-G-zzeif7HyObgdw7fgNUYaAMqJBn1891LGbTYVYwVbDBO1FY858H48cZ6Xj2Thdb1ZUdy_UVfLSzIY7zHjTFu26EhBFEiGNpZ5gEhBN[1] Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. ACS Publications. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9kg9QtVU4Ucd4flIJfJVg3LreBJdkojpzwrwjS5MK7RePR3lRdUmRPz02Zcp-gjCKz-89eqn9ggFD_N7r8F-LtNhm2Pydm7bbF2U5RVQF0HVpqkwA4LBQSGZ_AcfhofBu9nUe-SiMPBJhiC_nXA==[3] A rapid access to aliphatic sulfonyl fluorides. Nature Communications / ResearchGate. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsOEtTDnjvb3ogCHQopVngZjFUYDI_9kLdVmZ4Z_U9s6dNSLVo17t-YRv38IjNLXLKR2wztDmBlTtcYTCh7zgwpQtF4DJsGQbfoBD77jZU-qInxMlUHLWteuhY4PtO0aeXF0PXQOEv54PCav145Bii160z9arYYZnr-OikoWjCIdHaJb0VAqCTlXri8j-UBZLjezFqjU1Qd3z9j_I=[2] Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwJ6JvOLUmuZvTSpvoFL-EVlb1jlbdRlG2WYOXAQbbi82OOyVTx8HGNlOnQI-7aBTCF9QXHfyUOZbGeD3axGahmToeBWzjPrGH2qcP3BmcMs4hoRkH8N2Np_tCPLHUfbtlPzc24MDtqanqNc_oWKr7B8GMalAcm8Uh[5] Access to Cyclic Aliphatic Sulfonyl Fluorides via Diels–Alder Cycloaddition. ACS Publications. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2pP1L1n-OSORg9gdsianp4V4C1V4RFk8_WfAePps2CvdwA1_2yTpV813oZESJH6G3TJUuyFnIaURv8bWPP23E6uiBppDt7lyELm_WDjfL14SrqVTF6Ck_iItejtLPIfvFjO6Gb1jyaYbc2w==

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The Impact of Cyano-Alkylation on SuFEx Efficiency: A Comparative Guide for Researchers

In the ever-evolving landscape of drug discovery and chemical biology, the quest for robust and efficient ligation chemistries is paramount. Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a powerful click chemistry platform, prized for its bio-orthogonality, high yields, and the remarkable stability of the resulting linkages.[1][2] At the heart of this chemistry lies the sulfonyl fluoride (-SO₂F) moiety, a functional group that masterfully balances stability with latent reactivity. This guide provides an in-depth technical comparison of cyano-alkyl sulfonyl fluorides within the SuFEx paradigm, offering experimental insights and a mechanistic framework to inform your research and development endeavors.

The SuFEx Reaction: A Primer on Reactivity and Mechanism

The SuFEx reaction is a nucleophilic substitution at a hexavalent sulfur center, wherein a fluoride ion is displaced by a nucleophile, typically an alcohol or an amine.[2] The reaction's success hinges on the delicate interplay between the inherent stability of the S-F bond and the electrophilicity of the sulfur atom.[1][3] This balance is significantly influenced by the electronic and steric nature of the substituent (R) attached to the sulfonyl group.

The general mechanism of the SuFEx reaction is depicted below. The reaction is often catalyzed by bases or Lewis acids, which activate the nucleophile or the sulfonyl fluoride, respectively.

Caption: Generalized mechanism of the SuFEx reaction.

The Influence of Substituents on SuFEx Reactivity: A Comparative Analysis

The reactivity of the sulfonyl fluoride hub is a critical parameter in the design of SuFEx-based applications. It is well-established that the electronic properties of the substituent attached to the sulfonyl group play a pivotal role in modulating the electrophilicity of the sulfur atom.

Aryl vs. Alkyl Sulfonyl Fluorides: A General Reactivity Trend

In general, aryl sulfonyl fluorides are more reactive than their alkyl counterparts .[4] The aromatic ring, through its inductive and resonance effects, can withdraw electron density from the sulfonyl group, thereby increasing the partial positive charge on the sulfur atom and making it more susceptible to nucleophilic attack. Conversely, the electron-donating nature of alkyl groups tends to decrease the electrophilicity of the sulfur center, leading to slower reaction rates.[5]

The Impact of Electron-Withdrawing Groups: The Case for Cyano-Alkylation

The introduction of an electron-withdrawing group, such as a cyano (-CN) group, onto the alkyl backbone of a sulfonyl fluoride is expected to significantly enhance its reactivity in SuFEx reactions. The strong inductive effect of the cyano group pulls electron density away from the sulfonyl moiety, effectively increasing the electrophilicity of the sulfur atom. This heightened electrophilicity is anticipated to translate into faster reaction kinetics and potentially higher yields, especially when compared to simple, non-substituted alkyl sulfonyl fluorides.

Benchmarking SuFEx Efficiency: Experimental Data and Protocols

To provide a quantitative basis for comparison, this section presents a summary of representative SuFEx reaction data for different classes of sulfonyl fluorides. It is important to note that direct comparison of yields across different studies can be challenging due to variations in reaction conditions, nucleophiles, and catalysts.

Sulfonyl Fluoride Type	R-Group Example	Nucleophile	Catalyst	Reaction Time	Yield (%)	Reference
Aryl	4-Toluenesulfonyl fluoride	Phenol	DBU	5 min	>95	[2]
Alkyl	Methanesulfonyl fluoride	Aniline	(Me₂N)₃S⁺[FHF]⁻	12 h	85	[2]
Electron-Deficient Aryl	4-Nitrobenzenesulfonyl fluoride	Phenol	DBU	< 5 min	>95	[2]
Cyano-Aryl (example)	4-Cyanobenzenesulfonyl fluoride	Various	LiHMDS	3 h	57 (success rate)

Note: The data presented here is a compilation from various sources and is intended to illustrate general trends. For rigorous comparison, it is essential to perform side-by-side experiments under identical conditions.

Experimental Protocol: Benchmarking SuFEx Reaction of a Novel Cyano-Alkyl Sulfonyl Fluoride

This protocol provides a standardized workflow for evaluating the SuFEx efficiency of a new cyano-alkyl sulfonyl fluoride against a well-characterized standard, such as methanesulfonyl fluoride or 4-toluenesulfonyl fluoride.

Materials and Reagents:

• Cyano-alkyl sulfonyl fluoride (e.g., 2-cyanoethanesulfonyl fluoride)

• Methanesulfonyl fluoride (as a less reactive alkyl standard)

• 4-Toluenesulfonyl fluoride (as a more reactive aryl standard)

• Phenol (or other desired nucleophile)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or other suitable catalyst

• Anhydrous acetonitrile (MeCN) or other appropriate solvent

• Internal standard (e.g., dodecane) for GC/HPLC analysis

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Workflow Diagram:

Caption: Standardized workflow for benchmarking SuFEx efficiency.

Step-by-Step Procedure:

• Preparation of Stock Solutions:

  • Prepare 0.1 M solutions of the cyano-alkyl sulfonyl fluoride, methanesulfonyl fluoride, and 4-toluenesulfonyl fluoride in anhydrous acetonitrile.

  • Prepare a 0.1 M solution of phenol and a 0.1 M solution of the internal standard in anhydrous acetonitrile.

  • Prepare a 0.01 M solution of DBU in anhydrous acetonitrile.

• Reaction Setup:

  • In a series of oven-dried reaction vials equipped with magnetic stir bars, add the sulfonyl fluoride stock solution (1.0 equiv.), the phenol stock solution (1.2 equiv.), and the internal standard stock solution.

  • Seal the vials under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Initiation and Monitoring:

  • Place the reaction vials in a temperature-controlled reaction block (e.g., 25 °C).

  • Initiate the reactions by adding the DBU catalyst solution (e.g., 0.1 equiv.).

  • At predetermined time intervals, withdraw a small aliquot from each reaction vial and quench it by adding it to a vial containing a dilute aqueous HCl solution.

• Analysis:

  • Analyze the quenched aliquots by a calibrated GC or HPLC method to determine the consumption of the starting material and the formation of the product relative to the internal standard.

  • Plot the concentration of the product versus time to determine the initial reaction rates.

• Work-up and Isolation:

  • Once the reactions have reached completion (or after a set time, e.g., 24 hours), quench the reactions with dilute HCl.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the isolated yield.

Conclusion and Future Outlook

The introduction of a cyano group on the alkyl backbone of a sulfonyl fluoride is a promising strategy for enhancing its SuFEx reactivity. While direct comparative data is still emerging, the fundamental principles of physical organic chemistry strongly suggest that these electron-deficient electrophiles will exhibit superior performance compared to their non-activated alkyl counterparts. The provided benchmarking protocol offers a robust framework for researchers to systematically evaluate the efficiency of novel cyano-alkyl sulfonyl fluorides and other next-generation SuFEx reagents. As the field continues to expand, detailed kinetic studies on a wider range of substituted sulfonyl fluorides will be invaluable for the rational design of new probes, therapeutics, and advanced materials.

References

• Sharpless, K. B., Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. [Link]

• Lu, G., & Weng, J. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2637-2646. [Link]

• Zhou, Y., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review, 10(5), nwad079. [Link]

• Wang, P., et al. (2023). The proximity-enabled sulfur fluoride exchange reaction in the protein context. Chemical Science, 14(30), 8084-8093. [Link]

• Gou, Y., et al. (2018). SuFEx Postpolymerization Modification Kinetics and Reactivity in Polymer Brushes. Macromolecules, 51(2), 297-305. [Link]

• Lin, M., et al. (2023). SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis, 13(22), 14899-14911. [Link]

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• Barrow, A. S., et al. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers, 3(1), 1-22. [Link]

• Bull, J. A., et al. (2025). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry, 7(3), 124-136. [Link]

• Zhang, X., et al. (2024). Switchable SuFEx Linker Chemistry for Sequential Assembly of Heterocycles and Phenols Enabled by Intramolecular Non-covalent Interactions. ChemRxiv. [Link]

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• Kelly, J. W., et al. (2025). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science, 16(1), 1-9. [Link]

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A Comparative Guide to the Metabolic Stability of 3-Cyanopropylsulfonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of covalent drug discovery, the electrophilic warhead is a critical determinant of a compound's potency, selectivity, and pharmacokinetic profile. Sulfonyl fluorides (SO₂F) have garnered significant interest as a versatile class of electrophiles capable of targeting a broader range of nucleophilic amino acid residues beyond cysteine, including lysine, tyrosine, serine, and threonine.[1][2] This expansion of the targetable proteome opens new avenues for therapeutic intervention. This guide provides an in-depth evaluation of the metabolic stability of a specific sulfonyl fluoride-containing compound, 3-cyanopropylsulfonyl fluoride, and compares its expected performance with other classes of covalent inhibitors.

The stability of the sulfonyl fluoride moiety itself can be a concern, with some studies indicating that the S-F bond's low metabolic stability can limit its applicability.[3][4][5] However, both electronic and steric factors can influence this stability, suggesting that the properties of the entire molecule must be considered.[3][4][5] This guide will provide the experimental frameworks necessary to assess the metabolic liabilities of 3-cyanopropylsulfonyl fluoride, a compound featuring both a sulfonyl fluoride warhead and a nitrile group.

The Importance of Metabolic Stability in Covalent Inhibitors

The irreversible nature of many covalent inhibitors necessitates a thorough understanding of their metabolic fate. Poor metabolic stability can lead to rapid clearance from the body, reducing the time the drug can engage with its target and diminishing its therapeutic efficacy.[6][7][8] Furthermore, unstable compounds can generate reactive metabolites that may lead to off-target toxicity. Therefore, assessing metabolic stability early in the drug discovery process is crucial for identifying promising candidates and minimizing late-stage failures.

Key metabolic stability assays include:

• Liver Microsomal Stability: This in vitro assay is a cornerstone for evaluating the susceptibility of a compound to metabolism by Phase I enzymes, primarily the cytochrome P450 (CYP) superfamily, which are highly concentrated in liver microsomes.[9][10][11][12]

• Plasma Stability: This assay determines a compound's stability in blood plasma, identifying susceptibility to hydrolysis by plasma enzymes like esterases and amidases.[6][7][8][13]

Experimental Protocols for Assessing Metabolic Stability

A self-validating system is essential for trustworthy and reproducible results. The following protocols incorporate positive controls to ensure the metabolic competency of the assay systems.

Protocol 1: Liver Microsomal Stability Assay

This protocol is designed to determine the in vitro intrinsic clearance of 3-cyanopropylsulfonyl fluoride in the presence of liver microsomes.

Workflow for Liver Microsomal Stability Assay

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A Comparative Guide to Sulfonyl Fluoride Probes for X-ray Crystallography of Modified Proteins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of sulfonyl fluoride-based probes for the covalent modification of proteins, with a specific focus on their application in X-ray crystallography. We will delve into the mechanistic details of these probes, offer a comparative analysis of their performance, and provide detailed experimental protocols to enable researchers to select and utilize the optimal probe for their structural biology workflows.

Introduction: The Power of Covalent Modification in Protein Crystallography

Determining the three-dimensional structure of proteins is fundamental to understanding their function and to the development of novel therapeutics. While X-ray crystallography remains the gold standard for high-resolution structural determination, obtaining well-diffracting crystals can be a significant bottleneck.[1][2][3] Proteins with flexible regions or those that exist in multiple conformations often resist crystallization.[4][5]

Covalent modification with small molecule probes offers a powerful strategy to overcome these challenges. By forming a stable, irreversible bond with a target protein, these probes can "lock" the protein into a single conformation, thereby reducing heterogeneity and promoting the formation of well-ordered crystal lattices.[6] Furthermore, covalently bound ligands can provide valuable phasing information for structure determination.

Sulfonyl fluoride (SF) electrophiles have emerged as a privileged class of "warheads" for covalent protein modification.[7] Their unique combination of aqueous stability and context-dependent reactivity makes them ideal tools for chemical biology and structural studies.[8][9] Unlike more traditional covalent modifiers that primarily target cysteine residues, sulfonyl fluorides can react with a broader range of nucleophilic amino acids, including serine, threonine, tyrosine, lysine, and histidine.[7][10][11] This expanded targeting scope significantly broadens their applicability.

Comparative Analysis of Sulfonyl Fluoride-Based Probes

The choice of a sulfonyl fluoride probe is critical and depends on the specific protein target and the desired experimental outcome. Here, we compare the key characteristics of different classes of sulfur(VI) fluoride electrophiles.

Probe Class	Target Residues	Relative Reactivity	Key Characteristics & Considerations for Crystallography
Aryl Sulfonyl Fluorides (e.g., PMSF, AEBSF)	Tyr, Lys, Ser, His, Thr, Cys[6][10]	Moderate to High	- Widely used as protease inhibitors, can help prevent sample degradation during purification and crystallization.[7][12][13]- The aromatic ring can participate in π-stacking interactions within the binding pocket, potentially stabilizing the protein structure.[7]- Can sometimes lead to off-target labeling, requiring careful validation.[7]
Alkyl Sulfonyl Fluorides (e.g., CBMSF)	Primarily Ser[14]	Moderate	- The alkyl group can be tailored to improve binding affinity and selectivity for the target protein's active site.[14]- Generally more specific for serine hydrolases compared to aryl sulfonyl fluorides.[15]
Fluorosulfates	Tyr, Lys, His[10]	High	- Generally more reactive than the corresponding sulfonyl fluorides.[10]- Their smaller size may allow them to access more sterically hindered sites.[16]- The increased reactivity can sometimes lead to lower selectivity.
Sulfamoyl Fluorides	Tyr, Lys, Ser, Thr, His[8]	Low to Moderate	- Exhibit "proximity-enhanced reactivity," meaning they are relatively inert in solution but become reactive when bound within a protein's binding pocket.[8]- This context-dependent reactivity can lead to higher target selectivity and reduced off-target effects.[17]

The Mechanism of Covalent Modification

The fundamental mechanism of action for sulfonyl fluoride probes involves the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride moiety. This results in the formation of a stable sulfonate ester or sulfonamide bond and the displacement of the fluoride ion.[14][18]

In the case of serine proteases, the catalytic triad (serine, histidine, and aspartate) in the active site activates the serine residue, making it highly nucleophilic.[14] This activated serine then attacks the sulfonyl fluoride, leading to irreversible inhibition of the enzyme.[12][14] The local microenvironment of the protein binding site plays a crucial role in enhancing the reactivity of the target residue and the sulfonyl fluoride warhead.[6][16]

Experimental Workflow: From Protein Modification to Crystal Structure

The following section outlines a comprehensive, step-by-step workflow for the X-ray crystallography of proteins covalently modified with sulfonyl fluoride probes.

Visualizing the Workflow

Caption: Experimental workflow for X-ray crystallography of sulfonyl fluoride-modified proteins.

Detailed Experimental Protocol

Part 1: Protein Preparation and Covalent Modification

• Protein Purification:

  • Express and purify the target protein to >95% homogeneity as assessed by SDS-PAGE.[19]

  • Ensure the final buffer composition is compatible with both protein stability and the subsequent modification reaction. Avoid high concentrations of nucleophilic buffers (e.g., Tris) that could react with the probe. Phosphate or HEPES buffers are generally suitable.

  • Concentrate the protein to a suitable stock concentration (typically 5-20 mg/mL).[19]

• Covalent Modification with Sulfonyl Fluoride Probe:

  • Prepare a stock solution of the sulfonyl fluoride probe in an appropriate organic solvent (e.g., DMSO).[20]

  • Incubate the purified protein with a molar excess of the probe. The optimal molar ratio and incubation time will vary depending on the reactivity of the probe and the protein and should be determined empirically. A good starting point is a 5-10 fold molar excess of the probe.[10]

  • Incubate the reaction mixture at a controlled temperature (e.g., 4°C, room temperature, or 37°C) for a defined period (e.g., 1-24 hours).[10]

• Verification of Covalent Modification:

  • Confirm covalent modification and determine the labeling stoichiometry using mass spectrometry (e.g., ESI-MS or MALDI-TOF).[10] A successful reaction will result in a mass shift corresponding to the molecular weight of the probe.

  • Optionally, perform peptide mapping by digesting the modified protein with a protease (e.g., trypsin) and analyzing the resulting peptides by LC-MS/MS to identify the specific site(s) of modification.[8]

• Purification of the Modified Protein:

  • Remove excess, unreacted probe and any non-modified protein using size-exclusion chromatography or dialysis. This step is crucial to ensure a homogeneous sample for crystallization.

Part 2: Crystallization and Structure Determination

• Crystallization Screening:

  • Set up crystallization trials using the purified, modified protein. The hanging drop vapor diffusion method is commonly used.[19]

  • Screen a wide range of crystallization conditions using commercially available or in-house prepared screens.[1]

• Crystal Optimization:

  • Once initial crystallization hits are identified, optimize the conditions (e.g., precipitant concentration, pH, temperature, additives) to obtain larger, well-diffracting crystals.

• X-ray Data Collection and Processing:

  • Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data using appropriate software (e.g., XDS, MOSFLM, or HKL2000).

• Structure Determination and Refinement:

  • Solve the crystal structure using molecular replacement, if a homologous structure is available. The covalently bound probe can also aid in phasing.

  • Build and refine the atomic model of the protein-probe complex against the experimental data.

  • Validate the final structure and analyze the interactions between the protein and the covalently bound probe.

Visualizing the Covalent Modification Mechanism

Caption: Mechanism of serine modification by a sulfonyl fluoride probe.

Conclusion and Future Perspectives

Sulfonyl fluoride probes are invaluable tools for the structural biologist. Their ability to covalently modify a wide range of amino acid residues provides a versatile strategy for stabilizing proteins and facilitating their crystallization.[6] By carefully selecting the appropriate probe and optimizing the experimental workflow, researchers can significantly increase their chances of obtaining high-resolution crystal structures of challenging protein targets.

The continued development of novel sulfonyl fluoride probes with enhanced selectivity and tailored reactivity will undoubtedly expand their utility in structural biology and drug discovery.[21][22] The integration of these chemical tools with advances in crystallographic techniques, such as serial femtosecond crystallography, holds great promise for elucidating the structures of even more complex and dynamic biological systems.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Cyanopropane-1-sulfonyl fluoride

For laboratory professionals engaged in research, discovery, and drug development, the responsible management of chemical waste is paramount to ensuring a safe and compliant operational environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-Cyanopropane-1-sulfonyl fluoride, a compound that requires careful handling due to its dual reactive moieties: a sulfonyl fluoride and a cyanide group.

The sulfonyl fluoride group is known for its reactivity, particularly towards nucleophiles, while the cyanide group presents a significant toxicity hazard, with the potential to release highly toxic hydrogen cyanide gas if handled improperly.[1][2] Therefore, a comprehensive disposal strategy must address both the reactivity and toxicity of this compound.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is crucial. The primary hazards associated with 3-Cyanopropane-1-sulfonyl fluoride include severe skin and eye irritation, potential for respiratory tract irritation, and acute toxicity if ingested or absorbed through the skin.[3][4][5] The presence of the cyanide functional group necessitates stringent precautions to prevent the generation of hydrogen cyanide gas, which can occur upon contact with acids.[1][2]

A comprehensive personal protective equipment (PPE) strategy is mandatory to prevent any contact with the chemical.[6]

Body Part	Required PPE	Specifications and Remarks
Eyes/Face	Chemical safety goggles and a face shield	Goggles must be tight-fitting to offer protection against splashes. A face shield should be used in conjunction with goggles, especially when handling larger quantities.[7][8]
Hands	Chemical-resistant gloves	Nitrile or butyl rubber gloves are recommended. Always inspect gloves for any signs of degradation or puncture before use and dispose of them as hazardous waste after handling the chemical.[6]
Body	Flame-resistant lab coat or chemical protective clothing	A lab coat should be worn to protect against minor splashes. For larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron or suit is advised.[6][7]
Respiratory	Use in a certified chemical fume hood	All handling and disposal procedures must be conducted in a well-ventilated chemical fume hood to avoid the inhalation of any vapors.[1][2]
Feet	Closed-toe shoes	Shoes should be made of a material that is resistant to chemical penetration.[6]

II. Step-by-Step Disposal Protocol

The disposal of 3-Cyanopropane-1-sulfonyl fluoride should be managed as hazardous chemical waste, with special attention given to its cyanide component.[2][9]

Step 1: Segregation and Waste Accumulation

• Dedicated Waste Container: All waste containing 3-Cyanopropane-1-sulfonyl fluoride, including contaminated consumables (e.g., pipette tips, wipes), must be collected in a dedicated, clearly labeled, and liquid-tight hazardous waste container.[2][10]

• Labeling: The container must be labeled as "Hazardous Waste," clearly stating "3-Cyanopropane-1-sulfonyl fluoride" and "Contains Cyanide." A "No Acids" warning must also be prominently displayed on the label.[2]

• Separate Waste Streams: Do not mix this waste with other chemical waste streams, especially acidic waste, to prevent the release of hydrogen cyanide gas.[1][2] Solid and liquid cyanide wastes should be stored separately.[2]

Step 2: Containerization

• Primary Container: The original container of 3-Cyanopropane-1-sulfonyl fluoride, even when empty, is considered hazardous waste and must be disposed of accordingly.[9]

• Waste Container Specifications: For liquid waste, ensure the container is robust, leak-proof, and made of a compatible material. The disposal volume for cyanide-containing liquids may be restricted, often to 1 quart (approximately 0.94 liters) or less per container.[10]

Step 3: Storage

• Designated Area: Store the sealed waste container in a designated hazardous waste accumulation area. This area must be cool, dry, and well-ventilated.[2]

• Incompatible Materials: Ensure the storage area is free from incompatible materials, particularly acids and strong oxidizing agents.[9]

Step 4: Arranging for Disposal

• Licensed Waste Carrier: The disposal of hazardous waste must be handled by a licensed and certified waste disposal company.[3]

• Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and proper disposal of the waste.[11] Provide them with the complete chemical name and any available safety data.

III. Decontamination and Emergency Procedures

Decontamination:

• All surfaces and equipment that have come into contact with 3-Cyanopropane-1-sulfonyl fluoride must be decontaminated.[2]

• First, clean the contaminated surfaces with a pH 10 buffer solution.[2]

• Follow this with a freshly prepared 10% bleach solution.[2]

• All cleaning materials, including wipes and gloves, must be disposed of as hazardous cyanide-containing waste.[2]

• Thoroughly wash your hands and forearms after completing the decontamination process.[1]

Emergency Procedures:

• Spills: In the event of a spill, evacuate the immediate area. Absorb the spill with an inert, non-combustible material like sand or vermiculite.[11] Collect the absorbed material into a sealed, labeled container for hazardous waste disposal. Do not use water to clean up a cyanide spill as it can form hydrogen cyanide gas.[1]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[12] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[12] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration.[12] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical attention.

IV. Disposal Workflow Diagram

The following diagram illustrates the key steps for the proper disposal of 3-Cyanopropane-1-sulfonyl fluoride.

Disposal workflow for 3-Cyanopropane-1-sulfonyl fluoride.

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• PPESAFETY. CHEMICAL HANDLING PROTECTION PPE KIT. [Link]

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Personal protective equipment for handling 3-Cyanopropane-1-sulfonyl fluoride

Operational Safety & PPE Guide: Handling 3-Cyanopropane-1-sulfonyl fluoride in the Laboratory

As a researcher or drug development professional, handling bifunctional reactive intermediates requires moving beyond basic safety compliance into a deep understanding of chemical causality. 3-Cyanopropane-1-sulfonyl fluoride (CAS: 1362857-38-2) [1] is a highly specialized reagent that presents a unique dual-hazard profile. It combines the powerful, protein-targeting reactivity of a Sulfur(VI) Fluoride Exchange (SuFEx) hub with the insidious systemic toxicity of an aliphatic nitrile.

This guide provides the authoritative, self-validating protocols required to handle this compound safely, ensuring scientific integrity and operational security in your laboratory.

Part 1: Mechanistic Hazard Profiling (The "Why")

To design an effective safety protocol, we must first understand the molecular mechanisms that make this compound hazardous. The toxicity of 3-Cyanopropane-1-sulfonyl fluoride is driven by two distinct pathways:

• The SuFEx Hub (-SO₂F) Reactivity: Unlike traditional sulfonyl chlorides, sulfonyl fluorides are remarkably stable to aqueous hydrolysis under neutral conditions, a feature that makes them highly valuable for SuFEx click chemistry[2]. However, their latent electrophilicity means they selectively and rapidly form covalent bonds with biological nucleophiles—specifically the side chains of Tyrosine, Lysine, and Histidine[3]. Dermal or mucosal exposure leads to irreversible protein adduction and severe tissue damage. Furthermore, under basic conditions or enzymatic degradation, the S-F bond cleaves to release fluoride ions (F⁻), posing a localized hydrofluoric acid (HF) burn risk[4][5].

• The Aliphatic Nitrile (-C≡N) Metabolism: The cyanopropane moiety introduces a severe systemic risk. If absorbed through the skin, lungs, or gastrointestinal tract, aliphatic nitriles undergo hepatic oxidation via the Cytochrome P450 system (e.g., CYP2E1) to form unstable cyanohydrins[6]. These intermediates spontaneously decompose to release hydrogen cyanide (HCN)[6]. This metabolic bottleneck results in delayed cyanide toxicity, which potently inhibits cytochrome c oxidase, halting mitochondrial electron transport and causing fatal cellular hypoxia[6][7].

Diagram 1: Dual toxicity pathway of 3-Cyanopropane-1-sulfonyl fluoride metabolism and reactivity.

Part 2: Mandatory Personal Protective Equipment (PPE) Matrix

Based on the hazard profile, standard laboratory PPE is insufficient. The following matrix outlines the required equipment and the causality behind each choice.

PPE Category	Specification	Causality / Justification
Engineering Control	Chemical Fume Hood (Face velocity 80–125 fpm)	Mandatory. Aliphatic nitriles can vaporize, and accidental hydrolysis generates toxic HF gas. The hood intercepts both HCN and HF off-gassing[5].
Hand Protection	Double-Gloving: Inner 4-mil Nitrile + Outer >8-mil Butyl Rubber	Critical. Standard nitrile offers baseline protection, but butyl rubber is required to prevent breakthrough from the organic nitrile carrier and protect against corrosive fluoride release[5].
Eye & Face	ANSI Z87.1 Chemical Splash Goggles + Full Face Shield	The eye mucosa is highly susceptible to rapid SuFEx adduction and fluoride penetration. Safety glasses are insufficient[4][5].
Body Protection	Flame-Resistant (FR) or Heavy Cotton Lab Coat	Must be fully buttoned. Prevents dermal absorption of the nitrile, which is the primary vector for delayed cyanide poisoning[5][7].
First Aid	2.5% Calcium Gluconate Gel	Must be at the workstation. Chelates free fluoride ions in tissue upon skin contact, preventing deep bone necrosis[4].

Part 3: Step-by-Step Operational Workflow

Every protocol must be a self-validating system. Follow these steps to ensure that the chemical is handled, reacted, and deactivated without exposing the operator to latent hazards.

Phase 1: Pre-Operation Setup

• Verify Engineering Controls: Confirm the fume hood is operational and certified (80–125 fpm)[5]. Do not proceed if the alarm is sounding.

• Antidote Staging: Ensure an unexpired tube of 2.5% calcium gluconate gel is physically present on the benchtop[4].

• Clear the Workspace: Remove incompatible materials, particularly strong bases and strong oxidizers, which can trigger rapid, uncontrolled fluoride or cyanide release[5].

Phase 2: Handling & Dispensing

• Inert Atmosphere: Because ambient moisture can slowly hydrolyze the S-F bond over time, purge your reaction vessel with an inert gas (Argon or N₂) before introducing the neat reagent[2].

• Transfer Techniques: Dispense the chemical using Schlenk techniques, gas-tight syringes, or positive-displacement pipettes. Never pour the reagent directly, as this risks aerosolization and subsequent inhalation of the nitrile[5].

Phase 3: Post-Reaction Quenching & Decontamination

• Avoid Pure Water Quenches: Do not rely on water alone to quench the reaction. SuFEx hubs are famously stable in water[2].

• Active Deactivation: Quench residual reagent using a dilute nucleophilic amine (e.g., Tris buffer) or a weak basic solution (e.g., 5% aqueous sodium carbonate)[8].

• Incubation: Stir the quenched mixture in the fume hood for at least 30 minutes to ensure complete S-F bond cleavage and deactivation of the electrophile before disposal.

Diagram 2: Step-by-step operational workflow and safe disposal logic for sulfonyl fluorides.

Part 4: Emergency Response & Disposal Plans

Exposure Protocols

• Skin Contact: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for 5 minutes. Wearing clean gloves, continuously massage 2.5% calcium gluconate gel into the skin[4]. Seek immediate medical attention.

• Systemic Monitoring: Because aliphatic nitriles cause delayed cyanide toxicity, any exposed individual must be medically monitored for up to 24 hours for signs of cellular hypoxia (headache, dizziness, confusion, respiratory distress)[7][9].

Spill Cleanup

• Evacuate the immediate area. If the spill is outside the fume hood, a self-contained breathing apparatus (SCBA) or supplied-air respirator is required[5][10].

• Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand)[8][10]. Never use sawdust or paper towels.

• Carefully scoop the absorbed material into a sealable, compatible container using non-sparking tools[10].

Waste Management

• Segregate all related waste into clearly labeled containers designated for "Halogenated Organic Waste - Contains Cyanide/Fluoride Precursors."

• Critical Warning: Never mix this waste with acidic waste streams. Acidification will rapidly accelerate the release of lethal hydrogen cyanide (HCN) and hydrofluoric (HF) gases[7].

References

Sources

• 1. 1362857-38-2|3-Cyanopropane-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC [pmc.ncbi.nlm.nih.gov]
• 4. synquestlabs.com [synquestlabs.com]
• 5. purdue.edu [purdue.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Read "Environmental Medicine: Integrating a Missing Element into Medical Education" at NAP.edu [nationalacademies.org]
• 8. lsuhsc.edu [lsuhsc.edu]
• 9. researchgate.net [researchgate.net]
• 10. chemicalbook.com [chemicalbook.com]